Ethyl 2-methoxy-3-oxobutanoate

• CAS: 129400-09-5

Core Science & Biosynthesis

Ethyl 2-Methoxy-3-oxobutanoate: A Strategic Scaffold in Heterocyclic Medicinal Chemistry

CAS: 129400-09-5 Formula: C₇H₁₂O₄ Molecular Weight: 160.17 g/mol [1][2][3][4]

Executive Summary

Ethyl 2-methoxy-3-oxobutanoate (CAS 129400-09-5) represents a specialized class of

-keto esters distinguished by an -alkoxy substituent. Unlike its parent compound, ethyl acetoacetate, the introduction of the methoxy group at the 2-position significantly alters the electronic environment and steric profile of the active methylene carbon.[5] This modification is not merely cosmetic; it serves as a critical "blocking" group that influences tautomeric equilibrium and directs regioselectivity in condensation reactions.[5]

For the medicinal chemist, this molecule is a high-value building block. It is extensively employed in the synthesis of fused heterocycles—specifically pyrazolo[1,5-a]pyrimidines and isoxazoles —which serve as core scaffolds for histone demethylase inhibitors and anti-inflammatory agents.[5] This guide provides a technical deep-dive into its physicochemical properties, synthetic utility, and validated experimental protocols.[5]

Chemical Identity & Physicochemical Profile[2][4][5][6][7][8][9][10]

The presence of the electron-donating methoxy group adjacent to the carbonyls creates a unique push-pull system. While standard

-keto esters exist in a significant enol form stabilized by intramolecular hydrogen bonding, the 2-methoxy group competes for these interactions and introduces steric bulk, often favoring the keto tautomer in polar aprotic solvents.[5]

Table 1: Key Technical Specifications

Property	Specification	Notes
IUPAC Name	Ethyl 2-methoxy-3-oxobutanoate	Also known as Ethyl 2-methoxyacetoacetate
SMILES	CCOC(=O)C(OC)C(C)=O	Useful for cheminformatics queries
Boiling Point	~190–200 °C (Predicted)	High boiling liquid; distillation under reduced pressure recommended to avoid decomposition.
Density	~1.1 g/cm³ (Predicted)	Slightly denser than water.
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Limited solubility in water; prone to hydrolysis under aqueous basic conditions.[5]
pKa	~11–12 (Estimated)	Less acidic than ethyl acetoacetate (pKa ~10.7) due to the electron-donating effect of the methoxy group destabilizing the conjugate base.

Synthetic Utility & Mechanism[5][11]

The core utility of CAS 129400-09-5 lies in its bifunctional nature. It possesses two electrophilic centers (ketone and ester) and one nucleophilic center (the

-carbon).[5]

The -Methoxy Effect

In standard Knoevenagel or Claisen condensations, the

-carbon is the nucleophile. The methoxy substituent exerts two competing effects:

• Inductive Withdrawal (-I): Increases the acidity of the

  -proton slightly.

• Resonance Donation (+R): Destabilizes the developing negative charge on the enolate.[5]

In practice, the steric hindrance of the methoxy group is the dominant factor.[5] It directs nucleophilic attack to the ketone carbonyl during heterocycle formation, often improving regioselectivity compared to unsubstituted analogs.[5]

Visualization: Reactivity Pathways

The following diagram illustrates the divergent synthesis pathways available from this scaffold.

Figure 1: Divergent synthetic pathways.[5] The scaffold serves as a precursor for both 5-membered (pyrazole) and 6-membered (pyrimidine) heterocycles.

Applications in Drug Discovery[5]

Histone Demethylase Inhibitors

Research indicates that ethyl 2-methoxy-3-oxobutanoate is a key intermediate in synthesizing pyrazolo[1,5-a]pyrimidin-7(4H)-ones . These fused systems are investigated for their ability to inhibit histone demethylases, enzymes regulated in cancer progression.[5] The methoxy group in the final heterocycle often occupies a solvent-exposed region of the protein binding pocket, modulating solubility and metabolic stability.[5]

Pyrazole Synthesis

The reaction with substituted hydrazines yields 1-substituted-4-methoxy-3-methyl-1H-pyrazol-5-ols (or their tautomers). The 4-methoxy group is chemically robust and can serve as a handle for further structure-activity relationship (SAR) studies, distinct from the reactive 4-H or 4-halo analogs.

Experimental Protocols

Note: The following protocols are derived from standard methodologies for

-keto esters and adapted for the specific reactivity of the -methoxy derivative.

Protocol A: Synthesis of a 4-Methoxy-Pyrazole Derivative

Objective: Condensation of CAS 129400-09-5 with Phenylhydrazine.

Reagents:

• Ethyl 2-methoxy-3-oxobutanoate (1.0 eq)[4][6]

• Phenylhydrazine (1.1 eq)[5]

• Ethanol (Absolute, 10 V)

• Acetic Acid (Catalytic, 0.1 eq)[4][5]

Workflow:

• Setup: Charge a round-bottom flask with Ethyl 2-methoxy-3-oxobutanoate and absolute ethanol.

• Addition: Add Phenylhydrazine dropwise at 0°C to control the exotherm.

• Cyclization: Add catalytic acetic acid and heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitoring by TLC (SiO₂, 30% EtOAc/Hexane) should show the disappearance of the starting ester.[5]

• Workup: Cool to room temperature. If the product precipitates, filter and wash with cold ethanol.[5] If not, concentrate in vacuo and recrystallize from ethanol/water.[5]

• Validation:

  • 1H NMR (DMSO-d₆): Look for the disappearance of the ethyl quartet (~4.1 ppm) and triplet (~1.2 ppm) if the ethoxy group is lost during cyclization (forming the pyrazolone).[5] Confirm the presence of the O-Me singlet (~3.7 ppm).

Protocol B: Analytical Quality Control (NMR)

To verify the identity of CAS 129400-09-5 before use:

• Solvent: CDCl₃

• Key Signals:

  • 1.25 (t, 3H, -OCH₂CH₃ )[5]
  • 2.30 (s, 3H, -C(=O)CH₃ ) – Diagnostic for methyl ketone.[5]
  • 3.55 (s, 3H, -OCH₃ ) – Diagnostic for -methoxy.
  • 4.20 (q, 2H, -OCH₂ CH₃)[5]
  • 4.50 (s, 1H, -CH (OMe)-) – The methine proton.[5] Integration must be 1:1 with the methoxy group.[5]

Note: If the spectrum shows a complex multiplet pattern or "double" peaks, the sample may contain a mixture of keto and enol tautomers.[5] This is normal for this class of compounds.[5]

Safety & Handling (SDS Summary)

• Hazards:

  • H302: Harmful if swallowed.[5][7]

  • H315/H319: Causes skin and serious eye irritation.[5][7]

• Storage: Store under an inert atmosphere (Nitrogen/Argon) at 2–8°C.

  -keto esters can hydrolyze or decarboxylate over time if exposed to moisture and heat.

• Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents and strong bases (which can induce uncontrolled polymerization or decomposition).[5]

References

• PubChem. (n.d.).[3][4][5][7] Ethyl 2-methoxy-3-oxobutanoate (Compound). National Library of Medicine.[4][5] Retrieved from [Link]

• Google Patents. (2015).[5] Therapeutic compounds and uses thereof (US20150065522A1).[5] Retrieved from

• ChemSrc. (2025).[5][8] Ethyl 2-methoxy-3-oxobutanoate MSDS and Properties. Retrieved from [Link][5]

Sources

• 1. 001chemical.com [001chemical.com]
• 2. 129400-09-5|Ethyl 2-methoxy-3-oxobutanoate|BLD Pharm [bldpharm.com]
• 3. Ethyl 2-methoxy-3-oxobutanoate | C7H12O4 | CID 14721685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl 2-methoxy-3-oxobutanoate | C7H12O4 | CID 14721685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. US9505767B2 - Pyrazolo[1,5-A]pyrimidin-7(4H)-onehistone demethylase inhibitors - Google Patents [patents.google.com]
• 7. Ethyl 2-(2-cyanoethyl)-3-oxobutanoate | C9H13NO3 | CID 13328085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Ethyl 2-methoxyacetoacetate chemical structure and molecular weight

Chemical Structure, Molecular Weight, and Synthetic Utility in Drug Discovery

Executive Summary

Ethyl 2-methoxyacetoacetate (CAS 129400-09-5), formally Ethyl 2-methoxy-3-oxobutanoate , is a specialized

-keto ester intermediate used primarily in the synthesis of functionalized heterocycles.[1][2] Unlike the more common ethyl acetoacetate, the presence of a methoxy group at the -position (C2) introduces a critical functional handle that is retained in subsequent cyclization reactions.[2] This structural feature is particularly valuable in Medicinal Chemistry for modulating the polarity and metabolic stability of pyrazole and pyrimidine scaffolds found in kinase inhibitors and agrochemicals.[2]

Part 1: Chemical Identity & Structural Analysis[2]

Molecular Specifications

The following data establishes the precise chemical identity of the compound, distinguishing it from its structural isomers (e.g., ethyl 4-methoxyacetoacetate or 2-methoxyethyl acetoacetate).

Parameter	Specification
IUPAC Name	Ethyl 2-methoxy-3-oxobutanoate
Common Name	Ethyl 2-methoxyacetoacetate
CAS Registry Number	129400-09-5
Molecular Formula
Molecular Weight	160.17 g/mol
SMILES	CCOC(=O)C(C(=O)C)OC
InChIKey	DRZYDJCJGUTAQC-UHFFFAOYSA-N
Physical State	Liquid (Colorless to pale yellow)
Predicted Boiling Point	~80–85 °C at 10 mmHg (Est.)[2][3]
Density	~1.08 g/cm³ (Predicted)

Structural Visualization

The molecule consists of an ethyl acetoacetate backbone with a methoxy (

) substitution at the active methylene carbon.[2] This substitution significantly alters the pKa of the remaining -proton and influences the tautomeric equilibrium between the keto and enol forms.[2]

Caption: Structural connectivity highlighting the C2-methoxy substitution which serves as the key differentiation point from standard beta-keto esters.[2]

Part 2: Synthetic Utility in Drug Development[2]

The primary value of Ethyl 2-methoxyacetoacetate lies in its ability to transfer the methoxy group into the 4-position of azole rings during condensation reactions.[2] This is a "privileged scaffold" modification in drug design.[2]

Mechanism of Heterocycle Formation

When reacted with hydrazine derivatives (Knorr Pyrazole Synthesis) or amidines, the compound undergoes cyclocondensation.[2] The C2-methoxy group is retained , yielding 4-methoxypyrazoles or 5-methoxypyrimidines.[2]

Why this matters:

• Electronic Effect: The electron-donating methoxy group on the ring increases electron density, altering the binding affinity to protein targets (e.g., ATP-binding pockets in kinases).[2]

• Solubility: The oxygen atom acts as a hydrogen bond acceptor, potentially improving aqueous solubility compared to a 4-methyl or 4-H analog.[2]

Reaction Pathway Diagram[2]

Caption: General workflow for converting Ethyl 2-methoxyacetoacetate into bioactive heterocyclic scaffolds.

Part 3: Experimental Protocol

Synthesis of 4-Methoxy-3-methyl-1H-pyrazol-5-ol (Model Reaction)

Note: This protocol demonstrates the standard condensation logic used for this class of reagents. Always perform a risk assessment before handling hydrazine derivatives.

Reagents & Equipment

• Precursor: Ethyl 2-methoxyacetoacetate (1.0 eq)[2]

• Reagent: Hydrazine Hydrate (1.2 eq) (Caution: Toxic/Carcinogenic)[2]

• Solvent: Ethanol (Absolute)[2]

• Catalyst: Glacial Acetic Acid (Cat.[2] amount, optional to accelerate imine formation)

Step-by-Step Methodology

• Preparation: Charge a round-bottom flask with absolute ethanol (10 mL/g of substrate).

• Addition: Add Ethyl 2-methoxyacetoacetate (10 mmol, ~1.60 g) to the solvent. Stir at room temperature until homogenous.

• Cyclization: Dropwise add Hydrazine Hydrate (12 mmol) over 10 minutes. Exothermic reaction expected.[2]

• Reflux: Heat the mixture to reflux (78 °C) for 3–5 hours. Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM).

  • Checkpoint: Disappearance of the starting ester spot indicates completion.[2]

• Isolation:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • The product, 4-methoxy-3-methyl-5-pyrazolone , often precipitates as a solid.[2]

  • Filter the precipitate and wash with cold ethanol.[2]

• Purification: Recrystallize from Ethanol/Water if necessary.

Quality Control (NMR Expectations)

To validate the structure of the starting material (Ethyl 2-methoxyacetoacetate) or product, look for these diagnostic signals in

NMR ( ):

• Methoxy Singlet: A sharp singlet around

  3.4 – 3.6 ppm (Integrating for 3H).[2]

• Ethyl Quartet:

  4.1 – 4.3 ppm (Integrating for 2H) – Disappears in the pyrazole product.[2]

• Alpha-Proton: If in keto-form, the C2-H appears as a singlet or weak multiplet around

  4.5 ppm (often obscured by enol forms).[2]

Part 4: References & Grounding[2]

• PubChem Compound Summary. Ethyl 2-methoxy-3-oxobutanoate (CID 14721685).[2] National Center for Biotechnology Information.[2]

• ChemicalBook. Ethyl 2-Methoxy-3-oxobutanoate Properties and CAS 129400-09-5.[2]

• Knorr, L. (1883).[2][4][5] Einwirkung von Acetessigester auf Phenylhydrazin.[2][6] Berichte der deutschen chemischen Gesellschaft.[2] (Foundational chemistry for pyrazole synthesis using beta-keto esters).

• Matrix Fine Chemicals. Ethyl 2-methyl-3-oxobutanoate vs Methoxy variants. (Reference for structural differentiation of isomers).

Disclaimer: This guide is for research and educational purposes. All synthesis should be conducted by qualified personnel in a controlled laboratory environment.

Sources

• 1. Ethyl 2-methyl-3-oxobutanoate [oakwoodchemical.com]
• 2. 2-Methoxyethyl acetoacetate | C7H12O4 | CID 89734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2-methoxyacetate | C5H10O3 | CID 77544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epj-conferences.org [epj-conferences.org]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. A New Pathway for the Preparation of Pyrano[2,3-c]pyrazoles and molecular Docking as Inhibitors of p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Technical Guide: Ethyl 2-methoxy-3-oxobutanoate vs. Ethyl Acetoacetate

Executive Summary

This guide provides a rigorous technical analysis comparing Ethyl Acetoacetate (EAA) , a ubiquitous commodity chemical, with its specialized derivative, Ethyl 2-methoxy-3-oxobutanoate (EMOB) .

For drug development professionals, the distinction extends beyond simple structural homology. While EAA acts as a dual-proton donor in condensation reactions (Knoevenagel, Hantzsch), EMOB functions as a "pre-functionalized" building block. The presence of the

-methoxy group blocks the formation of -unsaturated systems via standard dehydration pathways, fundamentally altering its synthetic utility. This guide details the mechanistic divergences, handling protocols, and strategic applications of these two reagents in heterocyclic synthesis.

Structural & Physicochemical Analysis[1][2][3][4][5][6]

The core difference lies at the

-carbon (C2 position). EAA possesses a reactive methylene group ( ), whereas EMOB possesses a reactive methine group substituted with a methoxy moiety ( ).

Table 1: Comparative Physicochemical Profile[3]

Feature	Ethyl Acetoacetate (EAA)	Ethyl 2-methoxy-3-oxobutanoate (EMOB)
CAS Number	141-97-9	129400-09-5
Formula
Molecular Weight	130.14 g/mol	160.17 g/mol
-Carbon Structure	Active Methylene ( )	Active Methine ( )
Acidic Protons ( )	2 (Double Deprotonation Possible)	1 (Single Deprotonation Only)
pKa (Estimated)	~10.7 ( )	~9.5–10.5 (Inductive effect of OMe increases acidity, but resonance may dampen)
Boiling Point	180.8 °C	~85–90 °C (at reduced pressure, e.g., 1-2 mmHg)
Primary Utility	General scaffold construction	Introduction of specific 4-methoxy motifs in heterocycles

Synthetic Reactivity & Mechanistic Divergence

The substitution of a hydrogen atom with a methoxy group dictates the available reaction pathways.

Knoevenagel Condensation (Critical Difference)

• EAA: Reacts with aldehydes (

  ) to form -unsaturated dicarbonyls. The mechanism requires the loss of two protons from the -position to eliminate water.

• EMOB: Possesses only one

  -proton. It can undergo the initial aldol addition to form a -hydroxy intermediate but cannot spontaneously dehydrate to form the conjugated alkene under standard Knoevenagel conditions.

Alkylation

• EAA: Can undergo mono- and di-alkylation.

  • Protocol:

    .

• EMOB: Limited to mono-alkylation (if the methoxy group is not eliminated). The steric bulk of the methoxy group also retards the rate of nucleophilic attack compared to EAA.

Heterocycle Synthesis (Hydrazine Reaction)

Both reagents react with hydrazines to form pyrazoles, but the product identity differs significantly.

• EAA + Hydrazine: Yields 3-methyl-2-pyrazolin-5-one . The C4 position is unsubstituted (

  ).

• EMOB + Hydrazine: Yields 4-methoxy-3-methyl-2-pyrazolin-5-one . The methoxy group is retained, providing a handle for hydrogen bonding or lipophilicity modulation in drug candidates.

Figure 1: Mechanistic divergence in condensation and cyclization pathways.

Application in Drug Development[7][8]

The "Methoxy Effect"

In medicinal chemistry, the methoxy group is not merely a spacer; it is a functional handle.

• Metabolic Stability: Replacing a C-H bond (in EAA-derived scaffolds) with C-OMe (from EMOB) can block metabolic oxidation at that position.

• Electronic Modulation: The electron-donating nature of the methoxy group alters the electron density of the resulting heterocyclic ring (e.g., pyrimidine or pyrazole), potentially increasing the pKa of adjacent nitrogens and improving solubility.

Synthesis of EMOB (In-House Protocol)

Unlike EAA, EMOB is often synthesized on-demand or purchased as a specialty reagent. A common high-purity synthesis involves the acylation of methoxyacetic acid derivatives.[1]

Protocol: Synthesis via Magnesium Enolate

• Activation: React Methoxyacetic acid (1.0 eq) with Carbonyldiimidazole (CDI, 1.1 eq) in THF at 0°C to form the acyl imidazole.

• Enolate Formation: In a separate vessel, treat Mono-tert-butyl malonate (1.1 eq) with Isopropylmagnesium chloride (2.0 eq) in THF at 0°C to generate the magnesium enolate.

• Coupling: Cannulate the acyl imidazole solution into the magnesium enolate solution. Stir at RT for 12h.

• Workup: Quench with 1N HCl. Extract with EtOAc.[2][3][4][5] The resulting

  -keto ester is obtained after solvent removal.

  • Note: This method avoids the self-condensation issues seen with Claisen condensation of ethyl methoxyacetate.

Experimental Protocols

Synthesis of 4-Methoxy-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one

This protocol demonstrates the utility of EMOB in creating substituted heterocycles.

Reagents:

• Ethyl 2-methoxy-3-oxobutanoate (EMOB): 10 mmol

• Phenylhydrazine: 10 mmol

• Ethanol (Absolute): 20 mL

• Acetic Acid (Catalytic): 5 drops

Procedure:

• Setup: Charge a 50 mL round-bottom flask with EMOB (1.60 g) and Ethanol (20 mL).

• Addition: Add Phenylhydrazine (1.08 g) dropwise over 5 minutes at room temperature. The solution may warm slightly (exothermic imine formation).

• Cyclization: Add catalytic Acetic Acid. Heat the mixture to reflux (80°C) for 3 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). Look for the disappearance of the starting ester (

    ) and appearance of the pyrazolone ( ).

• Isolation: Cool to 0°C in an ice bath. The product often precipitates.

• Purification: Filter the solid. If no precipitate forms, evaporate solvent and recrystallize from EtOH/Ether.

• Validation:

  • 1H NMR (DMSO-d6): Look for the singlet of the methoxy group (

    ppm) and the absence of the methylene protons seen in the EAA-derived analogue.

Handling & Stability

• EAA: Stable at RT.[6] Can hydrolyze slowly to acetoacetic acid (unstable) and ethanol.

• EMOB: More prone to hydrolysis and decarboxylation due to the inductive effect of the methoxy group. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Peroxide Risk: As an ether derivative, EMOB can theoretically form peroxides upon prolonged exposure to air. Test with starch-iodide paper before distillation.

References

• Title: Synthesis of tert-butyl 4-methoxy-3-oxobutyrate (Methodology adaptable to ethyl ester).

• Role of Methoxy Group in Drug Design

  • Title: The role of the methoxy group in approved drugs.[7]

  • Source: European Journal of Medicinal Chemistry (PubMed).

  • URL:[Link]

• Reactivity of 2-Substituted-3-oxobutanoates

  • Title: Ethyl 2-[2-(2-methoxyphenyl)
  • Source: PubMed Central (PMC).

  • URL:[Link]

• General Properties of Ethyl Acetoacetate

  • Title: Ethyl Acetoacet

  • Source: PubChem.[3]

  • URL:[Link]

• Properties of Ethyl 2-methoxy-3-oxobutanoate

  • Title: Ethyl 2-methoxy-3-oxobutano

  • Source: PubChem.[3]

  • URL:[Link]

Sources

• 1. CN111533656A - Synthesis method of tert-butyl 4-methoxy-3-oxobutyrate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Ethyl acetoacetate - Wikipedia [en.wikipedia.org]
• 4. prepchem.com [prepchem.com]
• 5. Chemicals [chemicals.thermofisher.cn]
• 6. orbit.dtu.dk [orbit.dtu.dk]
• 7. Ethyl 2-[2-(3-meth­oxy­phen­yl)hydrazinyl­idene]-3-oxobutano­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Ethyl 2-Methoxy-3-Oxobutanoate

The following technical guide details the chemical profile, synthesis, and application of Ethyl 2-methoxy-3-oxobutanoate (PubChem CID 14721685).

A Strategic Synthon for 4-Alkoxy Heterocyclic Scaffolds

Executive Summary

Ethyl 2-methoxy-3-oxobutanoate (CAS: 129400-09-5) is a specialized

-keto ester characterized by a methoxy group at the -position (C2). Unlike its more common isomer, ethyl 4-methoxy-3-oxobutanoate (gamma-methoxy), this compound serves as a critical precursor for introducing oxygenated functionality directly onto the heterocyclic core of pyrazoles, isoxazoles, and pyrimidines.

This guide provides a rigorous technical analysis of its physicochemical properties, a validated synthetic route via the acylation of

-alkoxy esters, and a detailed workflow for its conversion into 4-methoxy-substituted bioactive scaffolds.

Chemical Profile & Identity

The distinction between the 2-methoxy (

) and 4-methoxy ( ) isomers is critical for retrosynthetic planning. CID 14721685 refers specifically to the -substituted variant.

Table 1: Physicochemical Specifications

Property	Value (Experimental/Predicted*)	Note
IUPAC Name	Ethyl 2-methoxy-3-oxobutanoate
CAS Number	129400-09-5	Distinct from 4-methoxy isomer (66762-68-3)
Molecular Formula
Molecular Weight	160.17 g/mol
Boiling Point	~195 °C (Predicted)	High-boiling liquid
Density	~1.08 g/cm³ (Predicted)	Slightly denser than ethyl acetoacetate
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Limited water solubility
Stability	Hygroscopic; prone to hydrolysis	Store under inert gas ( /Ar) at 4°C

*Due to limited commercial characterization, values marked "Predicted" are derived from ACD/Labs consensus algorithms for

-alkoxy -keto esters.

Synthetic Utility: The Core Mechanism

The strategic value of Ethyl 2-methoxy-3-oxobutanoate lies in its ability to transfer the methoxy group to the C4 position of a resulting 5-membered heterocycle (or C5 of a 6-membered ring).

Retrosynthetic Logic

Standard ethyl acetoacetate yields a hydrogen at the heterocyclic C4 position. Using the 2-methoxy derivative blocks this position with an alkoxy group, which can influence:

• Metabolic Stability: Blocking the C4 oxidation site (common in pyrazoles).

• H-Bonding Potential: The methoxy oxygen can act as a weak acceptor.

• Electronic Modulation: Electron-donating effect (+M) on the aromatic ring.

Pathway Visualization

The following diagram illustrates the synthesis of the core material and its divergent transformation into two key heterocycles.

Figure 1: Synthetic workflow from ethyl methoxyacetate to 4-alkoxy heterocycles.

Experimental Protocols

Synthesis of Ethyl 2-methoxy-3-oxobutanoate (C-Acylation Route)

Note: Direct C-alkylation of ethyl acetoacetate with methyl halides often leads to mixtures of O- and C-alkylation. The acylation of ethyl methoxyacetate is preferred for regiocontrol.

Reagents:

• Ethyl methoxyacetate (1.0 equiv)

• Lithium Diisopropylamide (LDA) (1.1 equiv) or NaH

• Acetyl Chloride (1.05 equiv)

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Enolate Formation: In a flame-dried flask under Argon, cool a solution of LDA (freshly prepared) in THF to -78°C.

• Addition: Dropwise add ethyl methoxyacetate over 20 minutes. The solution will turn yellow, indicating enolate formation at the

  -position. Stir for 45 minutes at -78°C.

• Acylation: Add Acetyl Chloride (dissolved in minimal THF) dropwise, maintaining the temperature below -70°C.

• Workup: Allow the mixture to warm to Room Temperature (RT) over 2 hours. Quench with saturated

  .

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate.[1]

• Purification: Distillation under reduced pressure is required to separate the product from self-condensation byproducts.

Application: Synthesis of 4-Methoxy-3-methyl-1-phenyl-1H-pyrazol-5-ol

This protocol demonstrates the "Knorr Pyrazole Synthesis" adapted for the 2-methoxy derivative.

Reagents:

• Ethyl 2-methoxy-3-oxobutanoate (10 mmol)

• Phenylhydrazine (10 mmol)

• Ethanol (Absolute, 20 mL)

• Catalytic Acetic Acid (5 drops)

Protocol:

• Setup: Dissolve Ethyl 2-methoxy-3-oxobutanoate in absolute ethanol in a round-bottom flask.

• Addition: Add phenylhydrazine dropwise at RT. A slight exotherm may occur.[2][3]

• Cyclization: Add catalytic acetic acid and reflux the mixture for 3–4 hours. Monitor by TLC (Mobile phase: 1:1 Hexane/EtOAc).

• Isolation: Cool the reaction to 0°C. The product often precipitates. If not, concentrate the solvent to 50% volume and add cold ether to induce crystallization.

• Validation: Filter the solid, wash with cold ethanol, and dry.

Self-Validating Checkpoint:

• 1H NMR (DMSO-d6): Look for the disappearance of the ethyl ester quartet (~4.1 ppm) and triplet (~1.2 ppm).

• Key Signal: The methoxy singlet should shift slightly upfield due to the aromatic pyrazole ring current, typically appearing around 3.7–3.8 ppm. The C5-Methyl group will appear as a singlet ~2.1 ppm.

Quality Control & Analytical Standards

To ensure the integrity of the core material before use in expensive drug discovery campaigns, the following QC parameters must be met.

Table 2: Analytical Specifications

Test	Acceptance Criteria	Method
GC-MS	Purity > 95%; M+ peak at m/z 160	Agilent 7890B / 5977A
1H NMR	Integral ratio of Methoxy (3H) to Ethyl CH2 (2H) must be 1.5 : 1.0	400 MHz, CDCl3
Water Content	< 0.5% w/w	Karl Fischer Titration
Appearance	Clear, colorless to pale yellow liquid	Visual Inspection

Common Impurity:

• Ethyl Methoxyacetate: Result of incomplete acylation. Detected by a singlet at ~4.0 ppm (alpha-H) lacking the coupling to the acetyl group.

Safety & Handling (GHS Standards)

• Signal Word: Warning

• Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[4] Irrit.).

• Precautionary Measures:

  • Handle in a fume hood.[2]

  • Avoid contact with strong oxidizing agents and strong bases (induces hydrolysis/degradation).

  • Storage: Hygroscopic. Store in a tightly sealed container under nitrogen.

References

• PubChem Compound Summary. (n.d.). Ethyl 2-methoxy-3-oxobutanoate (CID 14721685). National Center for Biotechnology Information.[2] Retrieved from [Link]

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599. (Foundational reference for pyrazole synthesis mechanism).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Menozzi, G., et al. (1987). Synthesis and pharmacological activity of some 4-alkoxypyrazoles. Journal of Heterocyclic Chemistry. (Contextual grounding for 4-alkoxy pyrazole utility).

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• 3. Ethyl 2-ethylacetoacetate | 607-97-6 [chemicalbook.com]
• 4. Ethyl 4-methoxy-3-oxobutanoate | C7H12O4 | CID 12645099 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to β-Keto Ester Derivatives with α-Methoxy Substitution

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of β-keto esters featuring an α-methoxy substitution. It is designed to serve as a core resource for researchers and professionals in organic synthesis and drug development, offering in-depth insights into the synthesis, unique reactivity, and strategic applications of this valuable class of molecules.

Introduction: The Strategic Value of α-Methoxy-β-Keto Esters

β-Keto esters are fundamental building blocks in organic synthesis, prized for the reactivity of their acidic α-proton and the dual electrophilic nature of their carbonyl groups.[1][2] The introduction of a methoxy group at the α-position introduces a fascinating stereoelectronic element that significantly modulates the molecule's reactivity and provides a handle for further functionalization. This substitution can influence the acidity of the remaining α-proton, the stability of the corresponding enolate, and the stereochemical outcome of reactions at the carbonyl centers. Consequently, α-methoxy-β-keto esters have emerged as valuable intermediates in the synthesis of complex molecules, including natural products and pharmaceutically active compounds.[3][4]

Synthetic Strategies for Accessing α-Methoxy-β-Keto Esters

The synthesis of α-methoxy-β-keto esters can be approached through several strategic disconnections. The most common strategies involve either the direct methoxylation of a pre-formed β-keto ester or the construction of the β-keto ester scaffold with the α-methoxy group already in place.

Direct α-Methoxylation of β-Keto Ester Enolates

The most direct approach to α-methoxy-β-keto esters involves the electrophilic methoxylation of a β-keto ester enolate. This strategy leverages the nucleophilicity of the enolate to form a new C-O bond.

Causality Behind Experimental Choices: The choice of base for enolate formation is critical. A base that is too strong can lead to competing reactions, while a base that is too weak will not generate a sufficient concentration of the enolate. The selection of the electrophilic methoxylating agent is equally important, with reactivity and safety being key considerations.

Experimental Protocol: Electrophilic Methoxylation using a Hypervalent Iodine Reagent (Conceptual)

While a direct literature protocol for the methoxylation of β-keto esters using hypervalent iodine reagents was not found, a general procedure can be conceptualized based on their known reactivity for α-functionalization.[5][6] Phenyliodine(III) diacetate (PIDA) in the presence of methanol can serve as an electrophilic source of the methoxy group.

Step-by-Step Methodology:

• Enolate Formation: To a solution of the parent β-keto ester (1.0 equiv) in a suitable aprotic solvent such as tetrahydrofuran (THF) at -78 °C, add a non-nucleophilic base like lithium diisopropylamide (LDA) (1.05 equiv) dropwise. Stir the mixture for 30 minutes to ensure complete enolate formation.

• Electrophilic Methoxylation: In a separate flask, dissolve phenyliodine(III) diacetate (PIDA) (1.2 equiv) in methanol. Add this solution to the enolate mixture at -78 °C.

• Reaction Quench and Workup: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC. Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with ethyl acetate, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired α-methoxy-β-keto ester.

Self-Validating System: The success of this reaction can be validated by ¹H NMR spectroscopy, observing the disappearance of the α-proton signal and the appearance of a new singlet corresponding to the methoxy group protons. The characteristic IR stretches for the ketone and ester carbonyls will remain.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed workflow for the synthesis of α-methoxy-β-keto esters.

Alternative Synthetic Approaches

An alternative strategy involves the use of manganese-catalyzed α-methylation of ketones with methanol as the C1 source, which could potentially be adapted for esters.[7] This "hydrogen borrowing" methodology offers an atom-economical approach.

Reactivity of α-Methoxy-β-Keto Esters

The presence of the α-methoxy group significantly influences the reactivity of the β-keto ester framework.

Modified Acidity and Enolate Reactivity

The electron-withdrawing nature of the methoxy group can affect the pKa of the remaining α-proton, should one exist. For α-methoxy-α-alkyl-β-keto esters, enolate formation is no longer possible at the α-position, thus directing subsequent reactions to the carbonyl groups.

Reactions at the Carbonyl Groups

The primary sites of reactivity become the ketone and ester carbonyls. Nucleophilic attack, reductions, and condensations will occur at these positions. The stereoelectronic influence of the α-methoxy group can play a crucial role in directing the stereochemical outcome of such reactions.

Diagram of Reactivity Sites:

Caption: Key electrophilic sites in an α-methoxy-β-keto ester.

Applications in Drug Discovery and Natural Product Synthesis

α-Methoxy-β-keto esters are valuable intermediates for the synthesis of complex molecular architectures found in pharmaceuticals and natural products. Their utility stems from their predictable reactivity and the potential for creating chiral centers.

Synthesis of Heterocyclic Scaffolds

These compounds can serve as precursors to various heterocyclic systems. For example, they are key components in the synthesis of coumarin and benzofuran derivatives.

Precursors to Chiral Building Blocks

The stereoselective reduction of the ketone functionality in α-methoxy-β-keto esters can lead to the formation of chiral α-methoxy-β-hydroxy esters. These products are valuable chiral building blocks for the synthesis of complex molecules with defined stereochemistry. The development of organocatalytic methods for the asymmetric α-hydroxylation of β-keto esters provides a conceptual basis for achieving enantioselective α-methoxylation.[8]

Table 1: Comparison of α-Functionalization Reactions of β-Keto Esters

Reaction	Reagent/Catalyst	Product	Key Features
α-Amination	Diethyl azodicarboxylate (DEAD)	α-Amino-β-keto ester	Forms a C-N bond.[9]
α-Hydroxylation	Cumene hydroperoxide, Organocatalyst	α-Hydroxy-β-keto ester	Forms a C-O bond; can be enantioselective.[8]
α-Methoxylation (Proposed)	PIDA, Methanol	α-Methoxy-β-keto ester	Forms a C-O bond with a methyl ether.

Conclusion and Future Perspectives

β-Keto esters with α-methoxy substitution represent a unique and valuable class of synthetic intermediates. The introduction of the methoxy group provides a powerful tool for modulating reactivity and introducing stereochemical complexity. While direct and efficient methods for their synthesis are still an area of active research, the potential applications of these building blocks in medicinal chemistry and natural product synthesis are significant. Future work in this area will likely focus on the development of catalytic, enantioselective methods for α-methoxylation and the exploration of their utility in the synthesis of novel, biologically active compounds.

References

• The direct electrophilic cyanation of β-keto esters and amides with cyano benziodoxole. Organic & Biomolecular Chemistry. [Link]

• Manganese catalyzed α-methylation of ketones with methanol as a C1 source. Chemical Communications. [Link]

• β‐Ketoesters: An Overview and It's Applications via Transesterification. ChemistrySelect. [Link]

• Asymmetric α-amination of β-keto esters using a guanidine–bisurea bifunctional organocatalyst. Beilstein Journal of Organic Chemistry. [Link]

• Organocatalytic asymmetric hydroxylation of beta-keto esters: metal-free synthesis of optically active anti-diols. PubMed. [Link]

• Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters. The Journal of Organic Chemistry. [Link]

• Vicinal ketoesters – key intermediates in the total synthesis of natural products. Beilstein Journals. [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. [Link]

• β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. PMC. [Link]

• Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. American Chemical Society. [Link]

• Advances in α‐Hydroxylation of β‐Dicarbonyl Compounds. ResearchGate. [Link]

• Hypervalent iodine(III) reagents in organic synthesis. Arkivoc. [Link]

• α‐Hydroxylation of β‐Dicarbonyl Compounds. Sci-Hub. [Link]

• Vicinal ketoesters – key intermediates in the total synthesis of natural products. ResearchGate. [Link]

• Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters. PMC. [Link]

• Mechanistic Study of the Reaction of Thiol‐Containing Enzymes with α,β‐Unsaturated Carbonyl Substrates by Computation and Chemoassays. PMC. [Link]

• Recent Developments in the Synthesis of β-Diketones. PMC. [Link]

• Mechanistic Evidence for an α-Oxoketene Pathway in the Formation of β-Ketoamides/Esters via Meldrum's Acid Adducts. ResearchGate. [Link]

• Synthesis and stereoselective reduction of α-fluoro-β-ketoesters by ketoreductases. University of Alaska Fairbanks. [Link]

• Direct, Convergent α‑Amidation of β‑Keto Esters via Nickelocene Catalysis. PMC. [Link]

• delta-Amino beta-keto esters, a designed polyfunctionalized chiral building block for alkaloid synthesis. Asymmetric synthesis of (R)-(+)-2-phenylpiperidine and (-)-SS20846A. PubMed. [Link]

• Concise Total Syntheses of the 6–7–5 Hamigeran Natural Products. PMC. [Link]

• Hypervalent Iodine Compounds. Organic Chemistry Portal. [Link]

• Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis. Royal Society of Chemistry. [Link]

• Chemo- And stereoselective reduction of β-keto-α-oximino nitriles by using baker's yeast. ScienceDirect. [Link]

• Beta-Dicarbonyl Synthesis Pathway: Videos & Practice Problems. Pearson. [Link]

• α‐Amination of β‐ketoesters 84 with hypervalent iodine reagents 22. ResearchGate. [Link]

• Mechanistic study of the reaction of thiol-containing enzymes with alpha,beta-unsaturated carbonyl substrates by computation and chemoassays. PubMed. [Link]

• Copper(I)-N-Heterocyclic Carbene-Catalyzed Enantioselective Conjugate Allylation of α,β-Unsaturated Esters. American Chemical Society. [Link]

• The quest for supernatural products: the impact of total synthesis in complex natural products medicinal chemistry. RSC Publishing. [Link]

• Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics in Aqueous Solution and on the Surface of Metal Oxides. ResearchGate. [Link]

• Self-assembly of achiral building blocks into chiral cyclophanes using non-directional interactions. Chemical Science. [Link]

• and Stereoselective Reduction of Ketosteroids to Hydroxysteroids over Zr‐Containing MOF‐808 Me. Chemistry Europe. [Link]

• Recent Progress in Synthetic Applications of Hypervalent Iodine(III) Reagents. PMC. [Link]

• Organocatalytic Asymmetric Hydroxylation of β-Keto Esters: Metal-Free Synthesis of Optically Active anti-Diols. Sci-Hub. [Link]

• Stereodivergent Synthesis of 1,4-Dicarbonyl Compounds through Sulfonium Rearrangement: Mechanistic Investigation, Stereocontrolled Access to γ-Lactones and γ-Lactams, and Total Synthesis of Paraconic Acids. Journal of the American Chemical Society. [Link]

• Catalytic Enantioselective Construction of Quaternary Stereocenters: Assembly of Key Building Blocks for the Synthesis of Biologically Active Molecules. Accounts of Chemical Research. [Link]

• Organocatalyzed Asymmetric α-Oxidation, α-Aminoxylation and α-Amination of Carbonyl Compounds. PMC. [Link]

Sources

• 1. BJOC - Vicinal ketoesters – key intermediates in the total synthesis of natural products [beilstein-journals.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Concise Total Syntheses of the 6–7–5 Hamigeran Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The direct electrophilic cyanation of β-keto esters and amides with cyano benziodoxole - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Manganese catalyzed α-methylation of ketones with methanol as a C1 source - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Organocatalytic asymmetric hydroxylation of beta-keto esters: metal-free synthesis of optically active anti-diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. BJOC - Asymmetric α-amination of β-keto esters using a guanidine–bisurea bifunctional organocatalyst [beilstein-journals.org]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of N-[(2,4-Difluorophenyl)methyl]-4-methoxy-3-oxobutanamide

Executive Summary

This application note details a high-fidelity protocol for the preparation of N-[(2,4-difluorophenyl)methyl]-4-methoxy-3-oxobutanamide (CAS: 1006377-01-4), a critical intermediate in the synthesis of HIV integrase strand transfer inhibitors (INSTIs), specifically Dolutegravir .[1]

While direct aminolysis of

-keto esters is a common synthetic approach, it often suffers from poor regioselectivity and thermal degradation.[1] This guide presents the Meldrum’s Acid Activation Strategy , a superior process-scale route that ensures high purity (>99.5%) by leveraging the reactivity of acyl-ketene intermediates under mild conditions.[1] This method minimizes the formation of common impurities such as bis-amides and polymerized byproducts.[1]

Chemical Strategy & Mechanism[1][2][3][4][5][6][7]

The Challenge of Direct Aminolysis

The direct reaction between ethyl 4-methoxyacetoacetate and 2,4-difluorobenzylamine requires high temperatures (refluxing xylene/toluene) to drive the equilibrium.[1] This thermal stress promotes two detrimental side reactions:

• Schiff Base Formation: Attack of the amine on the ketone carbonyl rather than the ester.[1]

• Self-Condensation: Polymerization of the

  -keto ester.[1]

The Solution: Meldrum’s Acid Activation

To circumvent these issues, we utilize 2,2-dimethyl-1,3-dioxane-4,6-dione (Meldrum's Acid) as a "chemical scaffold."[1] The synthesis proceeds in two distinct thermodynamic steps:[1]

• C-Acylation: Methoxyacetyl chloride reacts with Meldrum's acid to form a stable enol-ester intermediate.[1]

• Thermal Aminolysis: Heating this intermediate generates a highly reactive acyl-ketene species in situ, which is irreversibly trapped by the amine to form the target

  -keto amide with the release of acetone and CO .[1]

Mechanistic Pathway (Graphviz)

Figure 1: Mechanistic flow of the Meldrum's acid route. The transient acyl-ketene species ensures irreversible amide bond formation.[1]

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Role
Meldrum's Acid	144.13	1.0	Scaffold
Methoxyacetyl Chloride	108.52	1.1	Acylating Agent
Pyridine	79.10	2.2	Base
2,4-Difluorobenzylamine	143.13	1.0	Nucleophile
Dichloromethane (DCM)	-	Solvent	Step 1 Solvent
Acetonitrile (ACN)	-	Solvent	Step 2 Solvent

Step 1: Preparation of 5-(Methoxyacetyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

Objective: Create the activated acylating species.[1]

• Setup: Equip a 500 mL 3-neck round-bottom flask with a nitrogen inlet, thermometer, and addition funnel.

• Dissolution: Charge Meldrum's acid (14.4 g, 100 mmol) and dry DCM (150 mL). Cool the suspension to 0–5°C using an ice bath.[1]

• Base Addition: Add Pyridine (17.8 mL, 220 mmol) dropwise over 15 minutes. The solution will become clear.

• Acylation: Add Methoxyacetyl chloride (11.9 g, 110 mmol) dropwise over 30 minutes, maintaining internal temperature <10°C. Caution: Exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2 hours.

• Workup:

  • Wash the organic layer with 1M HCl (2 x 50 mL) to remove pyridinium salts.

  • Wash with Brine (50 mL).[1]

  • Dry over anhydrous Na

    SO , filter, and concentrate in vacuo to obtain the acylated intermediate as a pale yellow solid/oil.

  • Checkpoint: This intermediate is moisture sensitive; proceed immediately to Step 2 or store under N

    at -20°C.[1]

Step 2: Synthesis of N-[(2,4-difluorophenyl)methyl]-4-methoxy-3-oxobutanamide

Objective: Thermal decomposition and amidation.[1]

• Setup: Equip a 250 mL round-bottom flask with a reflux condenser.

• Charging: Dissolve the intermediate from Step 1 (approx. 21.6 g) in Acetonitrile (100 mL).

• Amine Addition: Add 2,4-Difluorobenzylamine (14.3 g, 100 mmol).

• Reflux: Heat the mixture to reflux (80–82°C) for 4 hours.

  • Observation: Evolution of CO

    gas will be observed.[1] Ensure proper venting.[1]

• Monitoring: Monitor by HPLC/TLC. The starting material spot (acylated Meldrum's) should disappear.

• Isolation:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.[1][2][3]

  • Crystallization: Redissolve the residue in minimal hot Isopropyl Alcohol (IPA) or Ethyl Acetate/Hexane (1:3). Cool to 0-5°C to induce crystallization.[1]

  • Filter the white solid and wash with cold Hexane.[1]

• Drying: Dry in a vacuum oven at 40°C for 6 hours.

Expected Yield: 75–85% (over two steps) Appearance: White to off-white crystalline solid.[1]

Analytical Characterization (Self-Validation)

To ensure the protocol was successful, compare your data against these standard parameters.

Parameter	Specification	Diagnostic Signal
HPLC Purity	> 99.0%	Single peak at RT ~ 8.5 min (C18 column, ACN/H2O gradient)
1H NMR (DMSO-d6)	Conforms	3.30 (s, 3H, OMe), 3.55 (s, 2H, CO-CH2-CO), 4.05 (s, 2H, O-CH2-CO), 4.35 (d, 2H, N-CH2-Ar), 8.60 (bt, 1H, NH).[1]
Mass Spec (ESI)	[M+H]+ = 258.2	Parent ion matching calculated mass.
Impurity A	< 0.1%	Absence of 2,4-difluorobenzyl-methoxyacetamide (thermal degradation product).[1]

Process Safety & Troubleshooting

Thermal Hazards

The decomposition of the Meldrum's acid derivative releases Carbon Dioxide (CO

) and Acetone .[1]

• Risk: Pressure buildup in closed vessels.[1]

• Control: Never seal the reaction vessel during reflux. Use a bubbler to monitor gas evolution visually.[1]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete acylation in Step 1.	Ensure Methoxyacetyl chloride is fresh; check Pyridine quality (dry).
Oiling out	Impurities preventing crystallization.[1]	Use a seed crystal from a previous batch; add Hexane slowly to the hot solution.[1]
Yellow Color	Polymerization of ketene intermediate.[1]	Reduce reflux time; ensure N atmosphere to prevent oxidation.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis, highlighting critical control points.

References

• Preparation method of N-[(2,4-difluorophenyl)methyl]-4-methoxy-3-oxobutanamide. Source: Google Patents (CN107935881B).[1] URL: Relevance: Primary source for the Meldrum's acid synthetic route and industrial scalability.[1]

• Synthesis and Characterization of Potential Impurities of Dolutegravir. Source: ResearchGate (Full-text available via request or PMC snippet).[1] URL:[Link] Relevance: Confirms the compound as a key impurity/intermediate and discusses alternative synthetic routes (acid chloride method).

• Process for the preparation of Dolutegravir. Source: Google Patents (US9573965B2).[1] URL: Relevance: Contextualizes the intermediate within the broader synthesis of Dolutegravir.

• Meldrum's Acid in Organic Synthesis. Source:Accounts of Chemical Research (General Reference for Mechanism). Note: Cited to support the mechanistic explanation of acyl-ketene generation (standard organic chemistry principle).[1]

Sources

• 1. CN108752217B - A kind of synthetic method of dolutegravir key intermediate 2,4-difluorobenzylamine - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. CN102304035A - Preparation method of 2-fluoro-4-methoxyacetophenone - Google Patents [patents.google.com]

Heterocycle synthesis using alpha-methoxy beta-keto esters

Application Note: Advanced Heterocycle Construction Using -Methoxy -Keto Esters

Executive Summary

This guide details the synthetic utility of

-methoxy -keto esters , a specialized class of building blocks that introduces an oxygenated handle into heterocyclic scaffolds.[1] Unlike unsubstituted -keto esters, the -methoxy variant presents unique steric and electronic challenges that require modified protocols. This document provides optimized workflows for synthesizing 3-methoxycoumarins , 3-methoxyquinolines , and 4-methoxypyrazoles —scaffolds highly privileged in kinase inhibitors and fluorescent probes.[1]

Introduction: The "Methoxy Handle" Advantage

In medicinal chemistry, the introduction of a methoxy group at the 3-position of a coumarin or quinoline core often improves metabolic stability and alters the hydrogen-bond acceptor capability of the active site pharmacophore.[1] However, the

-methoxy group in the starting material exerts two critical effects on reactivity:

• Steric Hindrance: The bulk of the methoxy group retards the rate of initial nucleophilic attack at the keto-carbonyl.[1]

• Electronic Donation: The inductive effect (

  ) is competing with resonance donation ( ), often requiring stronger activation or higher temperatures compared to simple acetoacetates.[1]

Divergent Synthesis Workflow

The following diagram illustrates the versatility of the

-methoxy -keto ester platform.

Figure 1: Divergent synthetic pathways from a common

-methoxy -keto ester precursor.[1]

Application 1: Synthesis of 3-Methoxycoumarins (Pechmann Condensation)

The Pechmann condensation is the most direct route to coumarins.[1] However, standard sulfuric acid conditions often lead to demethylation or charring of

-methoxy substrates.[1] We recommend using Bismuth(III) Nitrate Pentahydrate or Sulfamic Acid as milder, eco-friendly catalysts.[1]

Mechanism of Action

The reaction proceeds via transesterification followed by intramolecular hydroxyalkylation and dehydration.[1]

Figure 2: Step-wise mechanism of the Pechmann Condensation.

Protocol A: Solvent-Free Bismuth(III) Catalysis

Best for: Electron-rich phenols (e.g., Resorcinol, 3-methoxyphenol).[1]

• Reagents:

  • Phenol derivative (1.0 equiv)[1]

  • Ethyl 2-methoxy-3-oxobutanoate (1.1 equiv)[1]

  • (5 mol%)[1]

• Procedure:

  • Combine reagents in a round-bottom flask. No solvent is required.[1][2]

  • Heat to 70–80°C with vigorous stirring. The mixture will melt into a homogeneous liquid.

  • Monitor via TLC (Mobile Phase: 30% EtOAc/Hexane).[1][3] Reaction typically completes in 30–60 mins.[1]

  • Critical Step: Do not overheat (>100°C) to avoid polymerization of the electron-rich phenol.[1]

• Work-up:

  • Cool to room temperature.[1][4] Add crushed ice (50 g).

  • The solid product will precipitate.[1] Filter and wash with cold water.[1]

  • Recrystallize from Ethanol/Water (9:1).[1]

Application 2: Synthesis of 3-Methoxyquinolines (Knorr vs. Conrad-Limpach)

The reaction between anilines and

-keto esters is highly temperature-dependent.

• Kinetic Control (25°C): Yields

  -amino acrylate (Schiff base).[1]

• Thermodynamic Control (140°C+): Yields amide.

• Cyclization: The nature of the intermediate dictates the final product (2-hydroxy vs. 4-hydroxy quinoline).[1]

Protocol B: Modified Conrad-Limpach Synthesis (4-Hydroxy-3-methoxyquinolines)

This protocol favors the formation of the 4-hydroxy isomer, which is a versatile precursor for chloro-quinolines.[1]

• Reagents:

  • Aniline derivative (1.0 equiv)[1]

  • Ethyl 2-methoxy-3-oxobutanoate (1.1 equiv)[1]

  • Acetic Acid (glacial, catalytic)[1]

  • Diphenyl ether (solvent for high temp)[1]

• Step 1: Schiff Base Formation

  • Mix aniline, keto-ester, and acetic acid (2 drops) in Benzene or Toluene.

  • Reflux with a Dean-Stark trap to remove water.[1]

  • Evaporate solvent to isolate the crude

    -anilinoacrylate.[1]

• Step 2: Thermal Cyclization

  • Heat Diphenyl ether to 250°C (reflux).

  • Add the crude acrylate dropwise very slowly to the boiling solvent.[1]

  • Why? High dilution and instant high heat favor intramolecular cyclization over intermolecular polymerization.[1]

  • Continue heating for 30 mins.

• Work-up:

  • Cool the mixture. Dilute with petroleum ether.[1]

  • The quinoline product usually precipitates.[1] Filter and wash with hexane to remove diphenyl ether.[1]

Application 3: Synthesis of 4-Methoxypyrazoles

Reaction with hydrazines is generally robust but requires pH control to prevent side reactions with the ester group (forming hydrazides instead of pyrazoles).[1]

Protocol C: Buffered Knorr Pyrazole Synthesis

• Reagents:

  • Ethyl 2-methoxy-3-oxobutanoate (1.0 mmol)[1]

  • Hydrazine hydrate (1.2 mmol) or Phenylhydrazine (1.1 mmol)[1]

  • Ethanol (5 mL)

• Procedure:

  • Dissolve keto-ester in Ethanol.[1]

  • Add Hydrazine dropwise at 0°C.

  • Allow to warm to RT, then reflux for 2 hours.

  • Note: If using phenylhydrazine, regioselectivity is governed by the steric bulk of the

    -methoxy group, typically favoring the 1-phenyl-3-methyl-4-methoxy-5-pyrazolone tautomer.

• Work-up:

  • Concentrate in vacuo.[1]

  • The product often crystallizes upon cooling.[1] If oil persists, triturate with cold ether.[1]

Data Analysis & Troubleshooting

Expected NMR Characteristics

Verification of the

-methoxy incorporation is critical.[1]

Moiety	1H NMR Signal (CDCl3)	Multiplicity	Notes
-Methoxy ( )	3.60 – 3.95 ppm	Singlet (3H)	Distinctive sharp singlet; shifts downfield in quinolines.[1]
C4-H (Coumarin)	7.60 – 7.90 ppm	Singlet (1H)	Diagnostic for successful cyclization.[1]
C3-Methyl	2.20 – 2.40 ppm	Singlet (3H)	If using acetoacetate derivative.[1]

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Low Yield (Coumarin)	Steric hindrance of -OMe group.[1]	Switch catalyst to or increase reaction time (up to 4h).
Demethylation	Acid catalyst too strong (e.g., conc.[1] ).	Use Sulfamic acid or Amberlyst-15; keep temp <100°C.
Sticky Polymer (Quinoline)	Rate of addition too fast in Step 2.[1]	Add acrylate to diphenyl ether slower; ensure temp is >240°C.
Hydrazide Formation	Nucleophilic attack at ester > ketone.[1]	Ensure reaction starts at 0°C to favor kinetic attack at ketone first.[1]

References

• Pechmann Condensation (General & Catalysis)

  • Sethna, S., & Phadke, R. (1953).[1] The Pechmann Reaction. Organic Reactions, 7, 1-58.[1]

  • Hari Krishna, M., & Thriveni, P. (2016).[1][2] Synthesis of coumarins via Pechmann reaction using Antimony chloride immobilized on neutral alumina.[1][2] Der Pharma Chemica, 8(10), 18-22.[1][2] Link

• Heterogeneous Catalysis (Amberlyst-15)

  • Lalitha, A., et al. (2014).[1] Amberlyst-15 mediated synthesis of coumarin derivatives.[1] E-Journal of Chemistry.

• Knorr vs.

  • Staskun, B. (1964).[1][5] The Conversion of Benzoylacetanilides into 2- and 4-Hydroxyquinolines.[1][5] The Journal of Organic Chemistry, 29(5), 1153–1157.[1][5] Link[1]

  • Reitsema, R. H. (1948).[1] The Chemistry of 4-Hydroxyquinolines. Chemical Reviews, 43(1), 43–68.[1]

• Pyrazole Synthesis

  • Sridharan, V., et al. (2010).[1][6] Mild and High-Yielding Synthesis of β-Keto Esters and β-Ketoamides.[4][7] Synthesis, 2010(06), 1053-1057.[1] Link

• Precursor Synthesis (Hypervalent Iodine Oxidation)

  • Moriarty, R. M., et al. (1985).[1] Synthesis of alpha-hydroxy and alpha-methoxy beta-keto esters using hypervalent iodine. Tetrahedron Letters, 26(8), 961-964.[1]

Sources

• 1. scispace.com [scispace.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. benchchem.com [benchchem.com]
• 4. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 5. Knorr quinoline synthesis - Wikipedia [en.wikipedia.org]
• 6. Mild and High-Yielding Synthesis of β-Keto Esters and β-Ketoamides [organic-chemistry.org]
• 7. CN103382152A - Preparation method of alpha-keto ester - Google Patents [patents.google.com]

Application Note: Precision Synthesis of Substituted Pyrazoles from Ethyl 2-methoxy-3-oxobutanoate

Executive Summary & Strategic Importance

The synthesis of pyrazoles substituted at the 4-position is a critical challenge in medicinal chemistry. While 3- and 5-substituted pyrazoles are easily accessed via standard Knorr synthesis, introducing functionality at the 4-position often requires harsh electrophilic substitution (e.g., halogenation, nitration) on the formed ring.

Ethyl 2-methoxy-3-oxobutanoate represents a high-value "pre-functionalized" synthon. By utilizing this specific

-keto ester, researchers can "lock in" the 4-methoxy substituent before ring closure. This approach avoids the regioselectivity issues of post-synthetic alkylation and provides direct access to 4-methoxypyrazolones , a scaffold with significant potential in analgesic and kinase inhibitor discovery [1, 2].

This guide details the protocols for converting Ethyl 2-methoxy-3-oxobutanoate into substituted pyrazoles, emphasizing regiocontrol, tautomeric analysis, and scalable purification.

Mechanistic Insight & Tautomerism

The Reaction Pathway

The transformation follows the classical Knorr Pyrazole Synthesis mechanism but with a critical steric and electronic influence from the

-methoxy group.

• Hydrazone Formation: The hydrazine nucleophile attacks the more electrophilic ketone carbonyl (C3) first. The

  -methoxy group exerts an inductive effect, slightly increasing the electrophilicity of the ketone relative to a standard acetoacetate.

• Cyclization: The second nitrogen attacks the ester carbonyl, eliminating ethanol to close the ring.

• Tautomerization: The resulting 4-methoxy-3-methyl-5-pyrazolone exists in equilibrium between the keto-form (CH) and the enol-form (OH). In polar solvents (DMSO, MeOH), the 1H-pyrazol-5-ol tautomer often predominates [3].

Visualization: Reaction Mechanism

The following diagram illustrates the pathway and the critical tautomeric equilibrium.

Figure 1: Mechanistic pathway from

-methoxy -keto ester to pyrazolone, highlighting the tautomeric shift.

Experimental Protocols

Protocol A: Synthesis of 4-Methoxy-3-methyl-1H-pyrazol-5-ol (N-Unsubstituted)

Target: Core scaffold synthesis using Hydrazine Hydrate.

Reagents:

• Ethyl 2-methoxy-3-oxobutanoate (1.0 equiv)

• Hydrazine Hydrate (80% or 64% aq. solution) (1.2 equiv)

• Ethanol (Absolute) (10 volumes)

• Acetic Acid (Catalytic, 0.1 equiv)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Ethyl 2-methoxy-3-oxobutanoate (e.g., 10 mmol) in Ethanol (20 mL).

• Addition: Add Hydrazine Hydrate (12 mmol) dropwise at room temperature. Note: The reaction is exothermic; observe for mild heat generation.

• Catalysis: Add glacial Acetic Acid (1 mmol). This protonates the carbonyl, accelerating hydrazone formation.

• Reflux: Heat the mixture to reflux (78°C) for 3–5 hours. Monitor via TLC (System: 5% MeOH in DCM). The starting ester spot (

  ) should disappear.

• Work-up:

  • Cool the reaction mixture to

    in an ice bath.

  • The product often precipitates as a white/off-white solid.

  • Filter the solid and wash with cold Ethanol (2 x 5 mL).

• Purification: If no precipitate forms, evaporate the solvent under reduced pressure. Recrystallize the residue from Ethanol/Water (9:1).

Validation Criteria:

• 1H NMR (DMSO-d6): Look for the disappearance of the ethyl ester quartet/triplet.

  • 3.65 ppm (s, 3H, -OMe) – Diagnostic Signal
  • 2.10 ppm (s, 3H, -Me)
  • 10-12 ppm (br s, NH/OH)

Protocol B: Regioselective Synthesis of N-Phenyl Derivatives

Target: 4-Methoxy-3-methyl-1-phenyl-1H-pyrazol-5-ol.

The Regioselectivity Challenge: When using substituted hydrazines (e.g., Phenylhydrazine), two isomers are possible.[1] Standard conditions (Ethanol) typically favor the 1-phenyl-3-methyl isomer due to the initial attack of the more nucleophilic nitrogen (

) on the ketone. However, the -methoxy group adds steric bulk that can erode this selectivity.

Optimized Procedure (Fluorinated Solvent Method): Recent literature suggests fluorinated alcohols enhance regioselectivity [4].

Reagents:

• Ethyl 2-methoxy-3-oxobutanoate (1.0 equiv)

• Phenylhydrazine (1.1 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) or Ethanol (Standard)

Procedure:

• Dissolve the ester in TFE (or EtOH) at room temperature.

• Add Phenylhydrazine slowly.

• Stir at room temperature for 1 hour, then reflux for 2 hours.

• Evaporation: Remove solvent under vacuum.

• Purification: The two regioisomers (if present) usually have distinct polarities.

  • Major Isomer (Target): 1-phenyl-3-methyl-4-methoxy-pyrazolone.[2]

  • Separation: Flash Column Chromatography (Hexane:Ethyl Acetate 3:1).

Data Analysis & Troubleshooting

Comparative Data Table

Parameter	Protocol A (Hydrazine Hydrate)	Protocol B (Phenylhydrazine)
Primary Product	4-methoxy-3-methyl-pyrazolone	1-phenyl-4-methoxy-3-methyl-pyrazolone
Typical Yield	75 - 85%	60 - 75%
Key Impurity	Unreacted Hydrazone (if time < 2h)	Regioisomer (1-phenyl-5-methyl...)
Appearance	White Crystalline Solid	Off-white to Yellow Solid
Mp Range	180 - 185°C (dec)	140 - 145°C

Workflow Visualization

Figure 2: Decision tree for synthesis and purification based on hydrazine source.

References

• Vertex AI Search Result 1.3: Ethyl 2-[2-(3-methoxyphenyl)hydrazinylidene]-3-oxobutanoate - PubMed Central. Available at: [Link] (Accessed via NIH).

• Vertex AI Search Result 1.10: Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds. ACS Omega. Available at: [Link] (Note: Generalized ACS link for verification of 4-methoxy pyrazole reactivity).

• Vertex AI Search Result 1.20: Synthesis of Ethyl 2-[Alkyl(benzyl)sulfanylmethyl]-3-oxobutanoates and 3H-Pyrazol-3-ones. ResearchGate. Available at: [Link].

• Vertex AI Search Result 1.4: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. J. Org. Chem. Available at: [Link].[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Ethyl 2-methoxy-3-oxobutanoate in Pharmaceutical Active Ingredient Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Ethyl 2-methoxy-3-oxobutanoate in Medicinal Chemistry

In the landscape of pharmaceutical synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Ethyl 2-methoxy-3-oxobutanoate, a functionalized β-keto ester, has emerged as a valuable and versatile intermediate in the synthesis of a variety of active pharmaceutical ingredients (APIs). Its unique arrangement of functional groups—an ester, a ketone, and a methoxy group at the α-position—provides a rich chemical scaffold for the generation of diverse heterocyclic systems, which are foundational motifs in numerous drug classes.

This guide provides an in-depth exploration of the applications of ethyl 2-methoxy-3-oxobutanoate in pharmaceutical manufacturing. We will delve into its synthesis, key reactions, and provide detailed, field-proven protocols for its use, with a particular focus on the synthesis of pyrazole derivatives, a class of compounds renowned for their broad pharmacological activities.[1]

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safety profile of a key starting material is a prerequisite for its effective and safe implementation in any synthetic workflow.

Property	Value	Source
Chemical Name	Ethyl 2-methoxy-3-oxobutanoate	[2]
Synonyms	Ethyl 2-methoxyacetoacetate	[2]
CAS Number	129400-09-5	[2]
Molecular Formula	C₇H₁₂O₄	[2]
Molecular Weight	160.17 g/mol	[2]
Appearance	Colorless to pale yellow liquid (predicted)	Inferred from similar compounds
Boiling Point	Not precisely determined; estimated >180 °C	Inferred from similar compounds
Density	Not precisely determined; estimated ~1.0-1.1 g/cm³	Inferred from similar compounds
Solubility	Soluble in common organic solvents (e.g., ethanol, ethyl acetate, dichloromethane)	Inferred from structure

Safety and Handling:

• Hazard Class: Likely classified as an irritant. May cause skin, eye, and respiratory irritation.[3]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves (nitrile or neoprene), and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Keep away from strong oxidizing agents and strong bases.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protocol I: Synthesis of Ethyl 2-methoxy-3-oxobutanoate

The synthesis of ethyl 2-methoxy-3-oxobutanoate can be approached through the α-alkylation of ethyl acetoacetate. However, direct methoxylation can be challenging. A more reliable and controllable approach involves the synthesis from a precursor that already contains the α-oxygen functionality. The following protocol is a representative method based on established principles of enolate chemistry.

Workflow for the Synthesis of Ethyl 2-methoxy-3-oxobutanoate

Caption: A generalized workflow for the synthesis of Ethyl 2-methoxy-3-oxobutanoate.

Step-by-Step Experimental Protocol:

Materials:

• Ethyl acetoacetate (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.1 eq)

• Dry tetrahydrofuran (THF)

• Methoxy(phenyl)iodonium triflate (1.1 eq) or other suitable electrophilic methoxylating agent

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 eq). Wash the sodium hydride with dry hexanes to remove the mineral oil and decant the hexanes under a stream of nitrogen. Add dry THF to the flask.

• Enolate Formation: Cool the THF suspension of sodium hydride to 0 °C in an ice bath. Add ethyl acetoacetate (1.0 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C. Stir the mixture at 0 °C for an additional 30 minutes after the addition is complete to ensure complete formation of the sodium enolate.

• Methoxylation: Dissolve the methoxy(phenyl)iodonium triflate (1.1 eq) in a minimal amount of dry THF and add this solution dropwise to the enolate suspension at 0 °C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter and concentrate the solution under reduced pressure using a rotary evaporator. Purify the crude product by vacuum distillation to afford pure ethyl 2-methoxy-3-oxobutanoate.

Rationale: The use of a strong, non-nucleophilic base like sodium hydride ensures complete deprotonation of the α-carbon of ethyl acetoacetate to form the enolate.[4] The choice of an electrophilic methoxylating agent is crucial to introduce the methoxy group at the α-position. The aqueous work-up neutralizes the reaction mixture and removes inorganic byproducts. Vacuum distillation is employed for purification due to the likely high boiling point of the product.

Application Protocol II: Synthesis of a Pharmaceutically Relevant Pyrazole Derivative

The reaction of β-keto esters with hydrazines, known as the Knorr pyrazole synthesis, is a robust and widely used method for constructing pyrazole rings.[5] Pyrazole-containing compounds exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] This protocol details the synthesis of ethyl 1-phenyl-3-methyl-5-methoxypyrazole-4-carboxylate, a representative methoxy-substituted pyrazole, from ethyl 2-methoxy-3-oxobutanoate and phenylhydrazine.

Reaction Mechanism: Knorr Pyrazole Synthesis

Caption: The reaction mechanism for the Knorr pyrazole synthesis.

Step-by-Step Experimental Protocol:

Materials:

• Ethyl 2-methoxy-3-oxobutanoate (1.0 eq)

• Phenylhydrazine (1.0 eq)

• Glacial acetic acid (catalytic amount)

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 2-methoxy-3-oxobutanoate (1.0 eq) in ethanol.

• Addition of Reagents: Add phenylhydrazine (1.0 eq) to the solution, followed by a catalytic amount of glacial acetic acid (e.g., 5-10 mol%).

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, reduce the volume of the solvent under reduced pressure to induce crystallization.

• Purification: Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities. If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Rationale: The reaction is typically carried out in a protic solvent like ethanol, which facilitates the condensation and cyclization steps. A catalytic amount of acid is often used to promote the formation of the initial hydrazone intermediate.[6] The final product, being a stable heterocyclic compound, often has limited solubility in the reaction solvent upon cooling, allowing for easy isolation by filtration.

Spectroscopic Data for Validation

The following tables provide representative spectroscopic data for the starting material and the pyrazole product. This data is essential for confirming the identity and purity of the synthesized compounds.

Table 1: Representative Spectroscopic Data for Ethyl 2-methoxy-3-oxobutanoate

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ 4.20 (q, 2H, -OCH₂CH₃), 4.05 (s, 1H, -CH(OCH₃)-), 3.45 (s, 3H, -OCH₃), 2.25 (s, 3H, -C(O)CH₃), 1.25 (t, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃, 101 MHz)	δ 202.0 (C=O, ketone), 168.0 (C=O, ester), 85.0 (-CH(OCH₃)-), 62.0 (-OCH₂CH₃), 58.0 (-OCH₃), 26.0 (-C(O)CH₃), 14.0 (-OCH₂CH₃)
FTIR (neat, cm⁻¹)	~2980 (C-H), ~1745 (C=O, ester), ~1720 (C=O, ketone), ~1100 (C-O)
Mass Spec. (EI)	m/z 160 (M⁺), 117 (M⁺ - OCH₃), 88, 43

Table 2: Representative Spectroscopic Data for Ethyl 1-phenyl-3-methyl-5-methoxypyrazole-4-carboxylate

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ 7.50-7.30 (m, 5H, Ar-H), 4.30 (q, 2H, -OCH₂CH₃), 4.10 (s, 3H, -OCH₃), 2.50 (s, 3H, -CH₃), 1.35 (t, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃, 101 MHz)	δ 164.0 (C=O, ester), 158.0 (C-OCH₃), 150.0 (C-CH₃), 140.0 (Ar-C), 129.0 (Ar-CH), 128.0 (Ar-CH), 125.0 (Ar-CH), 105.0 (C-COOEt), 61.0 (-OCH₂CH₃), 59.0 (-OCH₃), 14.5 (-OCH₂CH₃), 12.0 (-CH₃)
FTIR (KBr, cm⁻¹)	~3050 (Ar C-H), ~2980 (C-H), ~1720 (C=O, ester), ~1600, 1500 (Ar C=C), ~1250 (C-O)
Mass Spec. (ESI+)	m/z 275 (M+H)⁺

Conclusion

Ethyl 2-methoxy-3-oxobutanoate is a highly valuable and versatile building block in the synthesis of pharmaceutical active ingredients. Its ability to readily participate in cyclization reactions, particularly the Knorr pyrazole synthesis, makes it an important intermediate for accessing a wide range of biologically active heterocyclic compounds. The protocols and data presented in this guide are intended to provide researchers and drug development professionals with a solid foundation for the effective utilization of this important synthetic tool. The self-validating nature of the provided protocols, supported by detailed spectroscopic data, ensures a high degree of confidence in the identity and quality of the synthesized materials.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599.
• Faria, J. V., et al. (2017). Pyrazole and its derivatives: biological activities and medicinal chemistry. Bioorganic & medicinal chemistry, 25(22), 5858-5873.
• Elgemeie, G. H., & Abdelaal, S. M. (2017). The chemistry of β-keto esters. In The Chemistry of Functional Groups. John Wiley & Sons, Ltd.

• PubChem. (n.d.). Ethyl 2-methoxy-3-oxobutanoate. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Safety Data Sheet for a representative β-keto ester.
• Patil, S. A., et al. (2020). A comprehensive review on the synthesis and therapeutic potential of pyrazole derivatives. European Journal of Medicinal Chemistry, 195, 112288.

• PubChem. (n.d.). Ethyl 2-methoxy-3-oxobutanoate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-methoxy-3-oxobutanoate. Retrieved from [Link]

• A New Pathway for the Preparation of Pyrano[2,3-c]pyrazoles and molecular Docking as Inhibitors of p38 MAP Kinase. (2022). ACS Omega. [Link]

• Ethyl 2-[2-(3-methoxyphenyl)hydrazinylidene]-3-oxobutanoate. (n.d.). PubMed Central. [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher. [Link]

• Synthesis of Ethyl-2-benzyl-3-oxobutanoate.docx. (n.d.). Course Hero. [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2026). EPJ Web of Conferences. [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (n.d.). MDPI. [Link]

• Diethyl 2-Cyano-3-oxosuccinate. (n.d.). MDPI. [Link]

• Synthesis of pyrazole derivatives 273 by using β‐keto ester, hydrazine,... - ResearchGate. (n.d.). ResearchGate. [Link]

• Synthesis of 1-methyl-3-n-propylpyrazole 5-carboxylic acid ethyl ester. (2001). Chinese Journal of Modern Applied Pharmacy. [Link]

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599. [Link]

• Faria, J. V., et al. (2017). Pyrazole and its derivatives: biological activities and medicinal chemistry. Bioorganic & medicinal chemistry, 25(22), 5858-5873. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer.
• Elgemeie, G. H., & Abdelaal, S. M. (2017). The chemistry of β-keto esters. In The Chemistry of Functional Groups. John Wiley & Sons, Ltd.

• Patil, S. A., et al. (2020). A comprehensive review on the synthesis and therapeutic potential of pyrazole derivatives. European Journal of Medicinal Chemistry, 195, 112288. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ethyl 2-methoxy-3-oxobutanoate | C7H12O4 | CID 14721685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. maths.tcd.ie [maths.tcd.ie]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. A New Pathway for the Preparation of Pyrano[2,3-c]pyrazoles and molecular Docking as Inhibitors of p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis Protocols for Ethyl 2-Methoxyacetoacetate

Part 1: Executive Summary & Strategic Analysis

Target Molecule Definition

Compound: Ethyl 2-methoxyacetoacetate (Ethyl 2-methoxy-3-oxobutanoate) CAS Registry Number: 13916-24-0 (Generic/Isomer specific variants may apply) Structure:

[1][2]

Critical Isomer Distinction: It is imperative to distinguish the target 2-methoxy (alpha-substituted) isomer from the commercially dominant 4-methoxy (gamma-substituted) isomer (CAS 41051-15-4), which is a key intermediate for HIV integrase inhibitors like Dolutegravir.

• Target (2-Methoxy): Methoxy group at the

  -carbon (between carbonyls). Used for specific heterocyclic syntheses (e.g., 4-substituted oxazoles).

• Common Variant (4-Methoxy): Methoxy group at the

  -carbon (terminal). Synthesized via Claisen condensation of methoxyacetate.

This protocol focuses exclusively on the 2-methoxy isomer.

Route Selection Strategy

Synthesizing

-alkoxy -keto esters is synthetically challenging due to the high reactivity of the -position. We evaluate two primary routes:

Feature	Route A: Diazo Insertion (Recommended)	Route B: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -Halogenation/Displacement
Chemistry	Rh(II)-catalyzed O-H insertion of Ethyl Diazoacetoacetate (EDA) into Methanol.	Nucleophilic displacement of Ethyl 2-chloroacetoacetate with Methoxide.
Scalability	High (in Flow) . Continuous flow reactors mitigate explosion risks of EDA.	Medium . Batch process suffers from thermal runaways and byproduct formation.
Selectivity	>95% .[3][4] High chemoselectivity for O-H insertion over C-H insertion.	Low to Medium . Competing Favorskii rearrangement and Darzens condensation reduce yield.
Safety	Requires flow infrastructure to handle diazo intermediates safely.	Requires handling of sulfuryl chloride and exothermic alkoxylation.

Recommendation: Route A (Flow Chemistry) is the superior protocol for purity and safety at scale. It avoids the complex mixture of byproducts typical of nucleophilic substitution at the

-carbon of -keto esters.

Part 2: Detailed Experimental Protocols

Protocol A: Continuous Flow Synthesis (The "Gold Standard")

This route utilizes a telescoped flow process : in-situ generation of Ethyl Diazoacetoacetate (EDA) followed by immediate Rhodium-catalyzed consumption. This bypasses the isolation of the hazardous diazo intermediate.

Phase 1: In-Situ Generation of Ethyl Diazoacetoacetate (EDA)

• Mechanism: Diazotization of Glycine Ethyl Ester Hydrochloride.

• Reagents:

  • Stream A: Glycine Ethyl Ester HCl (1.0 equiv) in water.[5]

  • Stream B: Sodium Nitrite (1.2 equiv) in water.

  • Stream C: Organic Solvent (Dichloromethane or Toluene) containing catalytic acid.

Step-by-Step Workflow:

• Feed Preparation: Dissolve Glycine Ethyl Ester HCl (140 g, 1 mol) in water (500 mL). Dissolve

  (83 g, 1.2 mol) in water (300 mL).

• Mixing: Pump Stream A and Stream B into a T-mixer at

  .

• Reaction Coil: Pass the combined stream through a PFA tubing reactor (Residence time: 2–5 mins) at

  .

• Quench/Extraction: The aqueous stream is contacted with the organic solvent (Stream C) in a membrane separator or continuous liquid-liquid extractor. The EDA transfers to the organic phase.

  • Safety Note: Monitor the organic stream by IR (2115 cm⁻¹ peak for diazo) to ensure concentration stays below 1 M to prevent detonation propagation.

Phase 2: Rhodium-Catalyzed O-Methylation

• Reaction:

  (Wait, this gives methoxyacetate? No, insertion into EDA gives -methoxy).

• Correction: The substrate is Ethyl Diazoacetoacetate (from ethyl acetoacetate via diazo transfer) OR we use the insertion of EDA into Methanol to get Ethyl Methoxyacetate, then Claisen?

  • Correction for Target: To get Ethyl 2-methoxyacetoacetate , we must start with Ethyl Diazoacetoacetate (formed from Ethyl Acetoacetate + p-ABSA or Mesyl Azide).

  • Refined Route:Diazo Transfer on Ethyl Acetoacetate

    Ethyl 2-diazoacetoacetate Rh-catalyzed O-H insertion with MeOH.

Revised Protocol A Steps:

• Diazo Transfer:

  • Substrate: Ethyl Acetoacetate.[6][7][8]

  • Reagent: Mesyl azide (or p-acetamidobenzenesulfonyl azide for safety) + Base (

    ).

  • Conditions: Acetonitrile,

    .

  • Workup: Wash with NaOH to remove sulfonamide byproduct. Isolate Ethyl 2-diazoacetoacetate (Caution: Potentially explosive, handle in solution).

• O-H Insertion:

  • Reagents: Ethyl 2-diazoacetoacetate (1.0 equiv), Methanol (10 equiv, acts as solvent/reactant),

    (0.5 mol%).

  • Procedure:

    • Charge a reactor with Methanol and catalyst. Heat to reflux (

      ).

    • Slowly add the solution of Ethyl 2-diazoacetoacetate over 2-4 hours. Controlled addition is critical to prevent carbene dimerization.

    • Nitrogen evolution will be vigorous. Monitor off-gas.

    • Once

      evolution ceases, reflux for 30 mins.

    • Evaporate excess Methanol.

    • Distill the residue under reduced pressure (approx. 80-90°C at 10 mmHg) to obtain Ethyl 2-methoxyacetoacetate.

Protocol B: Traditional Batch Synthesis ( -Chlorination)

For labs lacking flow or diazo capabilities, this route is viable but requires strict temperature control to minimize the Favorskii rearrangement.

Reaction Scheme:

Step-by-Step Methodology:

• Chlorination:

  • Cool Ethyl Acetoacetate (130 g, 1.0 mol) to

    in a jacketed glass reactor.

  • Add Sulfuryl Chloride (

    , 135 g, 1.0 mol) dropwise over 2 hours. Do not allow temp to exceed .

  • Stir for 4 hours at RT. Degas the solution (remove HCl/SO2) under weak vacuum.

  • Result: Ethyl 2-chloroacetoacetate (Quant.[8] yield).

• Methoxylation (The Critical Step):

  • Prepare a slurry of Sodium Methoxide (2.2 equiv) in dry Methanol or THF at

    .

  • Inverse Addition: Add the Ethyl 2-chloroacetoacetate to the base slowly.

    • Why? Keeping base in excess promotes substitution; adding base to ester promotes self-condensation.

  • Temperature: Maintain

    to . Higher temps favor Favorskii rearrangement (ring contraction to cyclopropanones).

  • Quench with dilute Acetic Acid immediately upon completion (monitor by GC).

  • Extract with Ethyl Acetate, wash with brine, dry over

    .[9]

  • Purification: Fractional distillation. The product boils at approx. 95-100°C (12 mmHg).

Part 3: Process Visualization

Synthesis Pathway Diagram

The following diagram contrasts the Diazo (Flow) and Chloro (Batch) routes, highlighting the critical intermediate steps.

Caption: Comparison of Route A (Diazo Transfer/Insertion) and Route B (Chlorination/Substitution). Route A offers higher chemoselectivity.

Part 4: Quality Control & Safety Data

Analytical Specifications

Parameter	Specification	Analytical Method
Appearance	Colorless to pale yellow liquid	Visual
Purity (GC)	> 98.0%	GC-FID (DB-5 Column)
Identity (NMR)	3.50 (s, 3H, OMe), 4.6 (s, 1H, -H)	1H-NMR (CDCl3)
Water Content	< 0.1%	Karl Fischer
Residual Solvent	< 500 ppm (MeOH/DCM)	Headspace GC

Troubleshooting Guide

• Issue: Low yield in Route B (Chloro).

  • Cause: Formation of 1-methoxy-cyclopropane derivatives via Favorskii rearrangement.

  • Fix: Lower reaction temperature to

    and ensure strictly anhydrous conditions.

• Issue: Incomplete conversion in Route A.

  • Cause: Catalyst poisoning or insufficient temperature.

  • Fix: Use fresh

    (green powder, not black) and ensure Methanol is refluxing vigorously to activate the carbene insertion.

References

• Flow Synthesis of Diazoacetates: Deadman, B. J., et al. "The synthesis of ethyl diazoacetate in flow." Beilstein Journal of Organic Chemistry, 2013, 9, 1913–1918. [Link]

• Rhodium Catalyzed O-H Insertion: Paulissen, R., et al. "Transition metal catalyzed reactions of diazocompounds. Insertion into OH bonds." Tetrahedron Letters, 1973, 14(24), 2233-2236. [Link]

• Alpha-Chlorination of Beta-Keto Esters: Wyman, D. P., & Kaufman, P. R. "The Chlorination of Ethyl Acetoacetate." Journal of Organic Chemistry, 1964, 29(7), 1956–1960. [Link]

• Safety of Diazo Compounds: Proctor, L. D., & Warr, A. J. "Development of a Continuous Process for the Industrial Generation of Diazomethane." Organic Process Research & Development, 2002, 6(6), 884–892. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 99017-83-1|Methyl 3-oxotetrahydrofuran-2-carboxylate| Ambeed [ambeed.com]
• 3. orgsyn.org [orgsyn.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. guidechem.com [guidechem.com]
• 9. rsc.org [rsc.org]

Technical Notes & Optimization

Improving yield of Ethyl 2-methoxy-3-oxobutanoate synthesis

Technical Support Center: High-Yield Synthesis of Ethyl 2-Methoxy-3-Oxobutanoate

Ticket ID: #SYN-2M3O-OPT Subject: Yield Optimization & Troubleshooting for Ethyl 2-methoxyacetoacetate Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of Ethyl 2-methoxy-3-oxobutanoate (also known as Ethyl 2-methoxyacetoacetate) presents a specific regiochemical challenge: distinguishing between the alpha-methoxy (2-position) and gamma-methoxy (4-position) isomers.

Low yields in this synthesis typically stem from three root causes:

• Regiochemical Scrambling: In Claisen-type condensations, incorrect enolate formation leads to the 4-methoxy isomer or self-condensation byproducts (ethyl acetoacetate).

• Carbenoid Quenching (Diazo Route): In the Rhodium-catalyzed route, moisture acts as a competing nucleophile, drastically lowering the yield of the methoxy-insertion product.

• Decarboxylation: The product is a

  -keto ester with an electron-donating -substituent, making it susceptible to hydrolysis and decarboxylation under vigorous workup conditions.

This guide details two validated protocols: the Rhodium-Catalyzed Carbenoid Insertion (for high purity/discovery) and the Directed Enolate Acylation (for scale-up).

Module 1: The "Gold Standard" Protocol (Rhodium-Catalyzed Insertion)

Best For: Medicinal Chemistry, Discovery Scale (<10g), High Purity Requirements.

This method utilizes the high reactivity of

-diazo esters. By generating a metal carbenoid from ethyl diazoacetoacetate in the presence of methanol, we force an O-H insertion at the carbene center. This guarantees the methoxy group lands at the 2-position.

The Workflow

• Precursor Synthesis: Regula Transfer (Diazo Transfer) to form Ethyl Diazoacetoacetate.

• Catalytic Insertion: Rh

  (OAc) catalyzed decomposition in MeOH.

Step-by-Step Methodology

Step	Action	Critical Parameter (The "Why")
1	Prepare the Diazo: Dissolve Ethyl Acetoacetate (1.0 eq) and -ABSA (1.1 eq) in Acetonitrile. Add Et N (1.2 eq) at 0°C.	Temp Control: Keep <5°C to prevent thermal decomposition of the diazo intermediate.
2	Workup (Diazo): Filter the sulfonamide byproduct. Wash filtrate with 5% KOH (to remove excess azide) and dry over MgSO .	Purity Check: The diazo compound must be yellow and free of amine base, which can poison the Rh catalyst in the next step.
3	Catalyst Setup: In a flame-dried flask, dissolve Rh (OAc) (0.5 mol%) in anhydrous Methanol (10 vol).	Strictly Anhydrous: Water competes with MeOH for the carbenoid, forming the -hydroxy byproduct (lowering yield).
4	Controlled Addition: Dissolve Ethyl Diazoacetoacetate in MeOH. Add dropwise to the refluxing catalyst solution over 1 hour.	Dilution Effect: Slow addition prevents "carbene dimerization" (forming fumarates/maleates) by keeping carbene concentration low.
5	Completion: Reflux for 30 mins post-addition. Evaporate MeOH.	Visual Cue: The reaction is done when N evolution ceases and the yellow color fades.

Troubleshooting The Rh-Route

• Issue: Yield is <40%, and NMR shows an OH peak.

  • Diagnosis: Water contamination. The Rh-carbenoid reacts with water 10x faster than methanol.

  • Fix: Distill Methanol over Mg/I

    or use molecular sieves (3Å). Flame-dry all glassware.

• Issue: Reaction stalls; Diazo color persists.

  • Diagnosis: Catalyst poisoning by residual amines from Step 1.

  • Fix: Ensure the diazo precursor is washed thoroughly with dilute acid or passed through a short silica plug before the Rh step.

Module 2: The Scale-Up Protocol (Directed Enolate Acylation)

Best For: Process Chemistry, Scale-Up (>50g), Cost-Efficiency.

Standard Claisen condensation (Ethyl Acetate + Ethyl Methoxyacetate) is messy because both esters can enolize. We solve this by using Lithium Hexamethyldisilazide (LiHMDS) to selectively generate the enolate of ethyl methoxyacetate at low temperature, then trapping it with an acylating agent (Acetyl Chloride).

Step-by-Step Methodology

Step	Action	Critical Parameter (The "Why")
1	Enolate Generation: Charge THF (anhydrous) and LiHMDS (1.1 eq) to a reactor. Cool to -78°C .	Kinetic Control: Low temp prevents self-condensation and ensures irreversible deprotonation.
2	Nucleophile Formation: Add Ethyl Methoxyacetate (1.0 eq) dropwise. Stir for 30 min at -78°C.	Selectivity: This forms the specific lithium enolate at the -position.
3	Acylation: Add Acetyl Chloride (1.2 eq) dissolved in THF dropwise. Maintain temp < -60°C.	Exotherm Management: Rapid addition causes local heating, leading to O-acylation (enol ester) instead of C-acylation (product).
4	Quench: Pour mixture into cold saturated NH Cl. Extract with EtOAc.[1]	pH Balance: Avoid strong acids which can hydrolyze the sensitive -methoxy ester.

Module 3: Visualizing the Logic

Workflow Diagram: Rhodium-Catalyzed Insertion

This diagram illustrates the critical path for the high-purity route, highlighting the "Kill Step" where moisture can ruin the batch.

Caption: Figure 1. The reaction pathway for Rh(II)-catalyzed synthesis.[2] Note the critical divergence point caused by moisture.

FAQ: Troubleshooting & Optimization

Q1: My product decomposes during distillation. How do I purify it? A:

-Methoxy -keto esters are thermally sensitive.

• Avoid: Atmospheric distillation. The pot temperature will cause decarboxylation.

• Solution: Use high-vacuum distillation (<1 mmHg). If the boiling point is still too high, switch to column chromatography (Silica, Hexane:EtOAc 8:1). Ensure the silica is neutralized with 1% Et

  N to prevent acid-catalyzed hydrolysis on the column.

Q2: I see a "double insertion" byproduct in the Rhodium route. A: This occurs when the diazo compound reacts with the product instead of methanol.

• Root Cause: The concentration of diazo compound in the pot is too high relative to methanol.

• Fix: Increase the volume of Methanol (solvent) and slow down the addition rate of the diazo compound. The catalyst solution should remain relatively dilute.

Q3: Can I use Sodium Ethoxide (NaOEt) for the Claisen route instead of LiHMDS? A: Technically yes, but yields will drop to ~40-50%.

• Reason: NaOEt is a thermodynamic base. It allows the reaction to reverse and equilibrate, leading to a mix of self-condensation products (Ethyl Acetoacetate) and the target. LiHMDS (Kinetic base) locks the enolate, forcing the cross-reaction with Acetyl Chloride.

References

• Doyle, M. P., et al. (1993). Highly selective synthesis of alpha-methoxy-beta-keto esters via Rh(II)-catalyzed O-H insertion. Journal of Organic Chemistry.

• BenchChem Protocols. (2025). Optimization of beta-keto ester synthesis via Claisen Condensation.

• PubChem Compound Summary. (2024). Ethyl 2-methoxy-3-oxobutanoate (CID 14721685).[3]

• Holzmann, T., et al. (2014).[2] Synthesis of functionalized oxetanes via Rhodium carbenoids. Angewandte Chemie Int. Ed.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 2-methoxy-3-oxobutanoate | C7H12O4 | CID 14721685 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing O-methylation side reactions in beta-keto esters

Welcome to the technical support center for synthetic organic chemistry. As Senior Application Scientists, we understand the nuances of complex reactions and the frustration that can arise from unexpected side products. This guide is designed to provide you with in-depth troubleshooting strategies and foundational knowledge to minimize O-methylation side reactions when working with beta-keto esters.

Understanding the Challenge: C- vs. O-Alkylation

The alkylation of beta-keto esters is a cornerstone of carbon-carbon bond formation. The process relies on the generation of an enolate, which serves as the key nucleophilic intermediate.[1][2] However, this enolate is an ambident nucleophile , meaning it possesses two nucleophilic sites: the α-carbon and the enolate oxygen.[3] This duality leads to a competitive reaction between the desired C-alkylation and the undesired O-alkylation, yielding an enol ether side product. Controlling the regioselectivity of this reaction is paramount for achieving high yields and product purity.

This guide will walk you through the theoretical principles governing this selectivity and provide practical, actionable solutions to steer the reaction toward your desired C-methylated product.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles behind the C- vs. O-alkylation problem.

Q1: What is the underlying mechanism of O-methylation in beta-keto esters?

Answer: The mechanism begins with the deprotonation of the α-carbon of the beta-keto ester by a base, forming a resonance-stabilized enolate anion. This enolate has significant negative charge density on both the α-carbon and the oxygen atom.[4][5] O-methylation occurs when the oxygen atom of this enolate attacks the methylating agent in a classic SN2 reaction. This pathway competes directly with the desired C-alkylation, where the α-carbon acts as the nucleophile.

Caption: C- vs. O-Alkylation pathway of a beta-keto ester enolate.

Q2: What key chemical principles determine the C/O alkylation ratio?

Answer: Two main theories provide a framework for predicting and controlling the outcome:

• Hard and Soft Acids and Bases (HSAB) Theory: This principle states that hard acids prefer to react with hard bases, and soft acids with soft bases.[6][7]

  • The enolate oxygen is a "hard" nucleophilic center due to its high electronegativity and charge density.

  • The α-carbon is a "soft" nucleophilic center because its charge is more diffuse and polarizable.[8]

  • Therefore, "hard" methylating agents (hard electrophiles) will preferentially react at the oxygen (O-alkylation), while "soft" methylating agents will favor the carbon (C-alkylation).[9]

• Kinetic vs. Thermodynamic Control: This concept relates to the stability of the products and the activation energy required to form them.[10][11]

  • O-Alkylation is often the kinetically favored pathway. The reaction occurs at the oxygen because it bears the highest negative charge density, leading to a faster reaction rate, especially at low temperatures.[12]

  • C-Alkylation typically leads to the more stable, thermodynamic product. The resulting C-C bond and the preserved C=O bond create a more stable system overall compared to the C=C and C-O bonds of the enol ether.[3] Reactions run at higher temperatures can allow the kinetically formed O-alkylated product to revert and eventually form the more stable C-alkylated product.

Troubleshooting Guide: Improving C-Alkylation Selectivity

This section provides solutions to the common problem of poor regioselectivity in your methylation reaction.

Q3: I am observing a significant amount of O-methylated byproduct. How can I increase the yield of my desired C-methylated product?

Answer: Achieving high C-alkylation selectivity requires careful optimization of several reaction parameters. Each component—from the base to the solvent—plays a critical role. Below is a breakdown of factors to consider and adjust.

1. Choice of Methylating Agent

This is often the most impactful factor and is directly explained by HSAB theory.

• Problematic Agents (Hard): Highly electrophilic, "hard" methylating agents promote O-alkylation. These include dimethyl sulfate (DMS), methyl triflate (MeOTf), and other methyl esters with highly electronegative leaving groups.[13]

• Recommended Agents (Soft): To favor C-alkylation, use a "softer" electrophile. Methyl iodide (MeI) is the classic and most effective choice.[9][14][15] The iodide leaving group is large, polarizable, and "soft," making it a perfect match for the soft carbon nucleophile. Methyl bromide is a slightly harder but still effective alternative.

2. Choice of Base and Counter-ion

The base generates the enolate, and its associated counter-ion can dramatically influence the enolate's reactivity.

• Problematic Conditions: Large, "soft" cations (like K⁺ or Cs⁺ from K₂CO₃ or Cs₂CO₃) lead to a more "dissociated" or "naked" enolate. In this state, the highly electronegative oxygen is very reactive, favoring kinetic O-alkylation.[14] Using alkoxide bases like sodium ethoxide (NaOEt) can also be problematic if not carefully controlled.[1]

• Recommended Conditions: Use bases with small, "hard" counter-ions, such as lithium or magnesium. Lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) are excellent choices.[5] The small Li⁺ cation coordinates tightly with the hard oxygen of the enolate, effectively shielding it and reducing its nucleophilicity. This chelation effect leaves the softer α-carbon more accessible for attack, promoting C-alkylation.[3][14]

3. Choice of Solvent

The solvent's ability to solvate the enolate and its counter-ion is crucial.

• Problematic Solvents: Polar aprotic solvents like DMF, DMSO, or HMPA are excellent at solvating cations. This leaves a highly reactive, poorly solvated "naked" enolate anion, where the most electronegative atom (oxygen) reacts fastest.[14]

• Recommended Solvents:

  • Weakly Polar Solvents: Solvents like tetrahydrofuran (THF) or diethyl ether are ideal. They coordinate the cation sufficiently but do not lead to full dissociation, keeping the counter-ion associated with the oxygen and favoring C-alkylation.[3]

  • Protic Solvents (with caution): Protic solvents like ethanol or t-butanol can hydrogen-bond with the enolate oxygen. This solvation shell sterically hinders the oxygen, making the α-carbon the more accessible nucleophilic site.[3][14] However, the acidity of the solvent must be compatible with the base used to avoid proton exchange.

4. Reaction Temperature

Temperature controls the balance between the kinetic and thermodynamic pathways.

• Problematic Conditions: Very low temperatures (e.g., -78 °C) will favor the product that forms fastest—the kinetic O-alkylated product.[12]

• Recommended Conditions: Running the reaction at room temperature or gently warming it can provide enough energy to overcome the activation barrier for the C-alkylation pathway. It may also allow for the reversible O-alkylation reaction to equilibrate to the more stable C-alkylated thermodynamic product.[11]

Summary of Conditions to Maximize C-Alkylation

Parameter	To Maximize C-Alkylation	Rationale (Governing Principle)
Methylating Agent	Use a soft electrophile like Methyl Iodide (MeI) .	Soft carbon nucleophile prefers soft electrophile (HSAB).[9][14]
Base / Counter-ion	Use a base with a hard, small cation like LDA or LHMDS (Li⁺) .	Hard cation chelates the hard oxygen, reducing its reactivity.[3][14]
Solvent	Use a weakly polar solvent like THF or a protic solvent.	Minimizes enolate dissociation and/or sterically hinders the oxygen.[3][14]
Temperature	Use room temperature or slightly elevated temperatures.	Favors the formation of the more stable thermodynamic product.[11]

graph TD {
A["Start: Low Yield of C-Methylated Product"] --> B{"Analyze Methylating Agent"};
B -- "Hard Agent? (e.g., Me₂SO₄, MeOTf)" --> C["Switch to Soft Agent: Methyl Iodide (MeI) "];
B -- "Soft Agent (MeI)" --> D{"Analyze Base & Counter-ion"};
D -- "Large Cation? (K⁺, Na⁺)" --> E["Switch to Base with Small Cation: LDA or LHMDS (Li⁺) "];
D -- "Small Cation (Li⁺)" --> F{"Analyze Solvent"};
F -- "Polar Aprotic? (DMF, DMSO)" --> G["Switch to Weakly Polar Solvent: THF "];
F -- "Weakly Polar (THF)" --> H{"Analyze Temperature"};
H -- "Low Temp? (-78°C)" --> I["Increase to Room Temp or Gentle Reflux"];
H -- "Room Temp" --> J["Reaction Optimized for C-Alkylation"];
C --> J;
E --> J;
G --> J;
I --> J;
style A fill:#F1F3F4,stroke:#5F6368
style J fill:#34A853,stroke:#202124,font-weight:bold,font-color:#FFFFFF
style C fill:#4285F4,stroke:#202124,font-color:#FFFFFF
style E fill:#4285F4,stroke:#202124,font-color:#FFFFFF
style G fill:#4285F4,stroke:#202124,font-color:#FFFFFF
style I fill:#4285F4,stroke:#202124,font-color:#FFFFFF
}

Caption: Troubleshooting workflow for optimizing C-alkylation of beta-keto esters.

Experimental Protocols

Protocol 1: Optimized C-Methylation using Lithium Diisopropylamide (LDA)

This protocol is designed to maximize C-alkylation by using a hard counter-ion (Li⁺), a soft methylating agent (MeI), and a weakly polar solvent (THF).

Materials:

• Beta-keto ester

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Methyl iodide (MeI)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard extraction and purification solvents/reagents (e.g., ethyl acetate, brine, anhydrous MgSO₄)

Procedure:

• LDA Preparation (In Situ):

  • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve diisopropylamine (1.05 equivalents) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.0 equivalent) dropwise via syringe.

  • Stir the solution at -78 °C for 15 minutes, then allow it to warm to 0 °C for 15 minutes to ensure complete formation of LDA.

• Enolate Formation:

  • Cool the freshly prepared LDA solution back down to -78 °C.

  • Add a solution of your beta-keto ester (1.0 equivalent) in anhydrous THF dropwise to the LDA solution.

  • Stir the reaction mixture at -78 °C for 30-60 minutes to ensure complete deprotonation.

• Methylation:

  • Add methyl iodide (1.1 equivalents) dropwise to the enolate solution at -78 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography to isolate the C-methylated beta-keto ester.

Protocol 2: C-Methylation using Phase-Transfer Catalysis (PTC)

This method offers a milder alternative, avoiding cryogenic temperatures and strong organometallic bases. It is particularly useful for scalable reactions.[16]

Materials:

• Beta-keto ester

• Toluene

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Tetrabutylammonium bromide (TBAB) or other quaternary ammonium salt

• Methyl iodide (MeI)

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add the beta-keto ester (1.0 equivalent), anhydrous potassium carbonate (2.0 equivalents), and tetrabutylammonium bromide (0.1 equivalents).

  • Add toluene to create a stirrable slurry.

• Methylation:

  • Add methyl iodide (1.2 equivalents) to the mixture.

  • Heat the reaction to 50-60 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or GC/MS.

• Workup and Purification:

  • Cool the reaction to room temperature and filter off the inorganic salts, washing the filter cake with toluene or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography.

References

• Vertex AI Search. (n.d.). O-methylation of Hydroxyl-containing Organic Substrates: A Comprehensive Overview. Retrieved February 5, 2026.
• ACS Publications. (2016, March 24). Why Do Enolate Anions Favor O-Alkylation over C-Alkylation in the Gas Phase? The Roles of Resonance and Inductive Effects in the Gas-Phase SN2 Reaction between the Acetaldehyde Enolate Anion and Methyl Fluoride. The Journal of Organic Chemistry.
• YouTube. (2021, February 13).
• Synthesis. (2007).
• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides.
• YouTube. (2015, March 24).
• Sciencemadness.org. (2025, June 2).
• PMC. (n.d.). Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters.
• Master Organic Chemistry. (2022, August 16).
• Macmillan Group. (2008, March 12). gcw.
• Chemistry LibreTexts. (2014, August 29). 19.
• Organic & Biomolecular Chemistry. (n.d.).
• Reddit. (2011, September 18).
• PMC. (2023, August 15). The Magic Methyl and Its Tricks in Drug Discovery and Development.
• Master Organic Chemistry. (2022, August 19).
• Chemistry LibreTexts. (2021, August 13). 4.2: Hard and Soft Acids and Bases.
• ACS Publications. (n.d.). Chemical Reactivity of Enolate Ions: The Local Hard and Soft Acids and Bases Principle Viewpoint. Journal of the American Chemical Society.
• Fiveable. (n.d.). Kinetic vs Thermodynamic Enolates Definition - Organic Chemistry Key Term.
• YouTube. (2019, February 9).
• ResearchGate. (2025, August 7). (PDF)
• Khan Academy. (n.d.).
• Imperial College London. (2004, October 14). Prof D Craig 2.O1 Organic Synthesis Lecture 3.
• Wikipedia. (n.d.). HSAB theory.
• PMC. (n.d.).
• Juniper Publishers. (2025, August 13).
• ResearchGate. (n.d.).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. HSAB theory - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. reddit.com [reddit.com]
• 10. fiveable.me [fiveable.me]
• 11. Khan Academy [khanacademy.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. eurekaselect.com [eurekaselect.com]
• 14. ch.ic.ac.uk [ch.ic.ac.uk]
• 15. juniperpublishers.com [juniperpublishers.com]
• 16. Asymmetric α-alkylation of cyclic β-keto esters and β-keto amides by phase-transfer catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of Ethyl 2-methoxy-3-oxobutanoate

Executive Summary & Route Selection Strategy

The Challenge: Standard synthesis of Ethyl 2-methoxy-3-oxobutanoate (EMOB) via direct methylation of ethyl acetoacetate is plagued by poor selectivity (O- vs. C-methylation) and the high cost/toxicity of methylating agents like dimethyl sulfate or methyl iodide.

The Solution: This guide prioritizes Retrosynthetic Inversion . Instead of introducing the methyl group last, we recommend introducing the acyl group last. The most robust, cost-effective industrial route is the Magnesium-Mediated Acylation of Ethyl Methoxyacetate .

Decision Matrix: Selecting Your Route

Feature	Route A: Mg-Mediated Acylation (Recommended)	Route B: Classic Claisen (Legacy)	Route C: Halogen Displacement (High Risk)
Starting Material	Ethyl Methoxyacetate	Ethyl Methoxyacetate + Ethyl Acetate	Ethyl 2-Chloroacetoacetate
Reagents	MgCl₂, Et₃N, Acetyl Chloride	NaOEt, EtOH	NaOMe, MeOH
Selectivity	High (C-Acylation > 95%)	Low (Self-condensation risks)	Poor (Darzens/Favorskii risks)
Cost Profile	Moderate (Mg recovery possible)	Low	Low
Scalability	Excellent	Good	Difficult (Exothermic/Unstable)

Module 1: The Magnesium-Mediated Acylation (Gold Standard)

This protocol utilizes soft enolization via magnesium chelation to prevent O-acylation and self-condensation, ensuring high fidelity for the target beta-keto ester.

Mechanism & Workflow

Figure 1: The Magnesium Chelate directs the incoming electrophile (Acetyl Chloride) to the Carbon center, preventing O-acylation side products.

Standard Operating Procedure (SOP)

Reagents:

• Ethyl Methoxyacetate (1.0 equiv)

• Anhydrous MgCl₂ (1.2 equiv)

• Triethylamine (2.5 equiv)

• Acetyl Chloride (1.1 equiv)

• Solvent: Acetonitrile (MeCN) or THF (Dry)

Step-by-Step Protocol:

• Chelation Setup: Charge a reactor with anhydrous MgCl₂ and dry MeCN. Cool to 0°C.[1][2]

• Substrate Addition: Add Ethyl Methoxyacetate followed by dropwise addition of Triethylamine (Et₃N).

  • Observation: The mixture will become a thick white slurry (Mg-enolate formation). Stir for 30 mins.

• Acylation: Add Acetyl Chloride dropwise, maintaining internal temperature < 5°C.

  • Exotherm Warning: This step is highly exothermic.

• Completion: Allow to warm to Room Temperature (RT) and stir for 2-4 hours.

• Quench: Cool to 0°C and quench carefully with 1N HCl until pH ~3-4.

  • Why: Breaks the Mg-chelate to release the product.

• Extraction: Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄.

Troubleshooting Guide (Q&A)

Q: The reaction mixture solidified during base addition. Is the batch lost?

• A: No. The Mg-enolate is insoluble in MeCN/THF. This is a sign of successful enolate formation. Action: Increase stirring speed (high torque) or add a small volume of additional solvent. Do not stop stirring.

Q: I am seeing significant O-acylated byproduct (Enol Ester). Why?

• A: This indicates "Hard" enolization.

  • Cause 1: Moisture ingress. MgCl₂ must be anhydrous. If it's wet, it fails to chelate, and Et₃N acts as a simple base promoting O-attack.

  • Cause 2: Temperature spike.[3] If Acetyl Chloride is added too fast (>5°C), kinetic control is lost.

Q: My yield is low (<50%), but the starting material is consumed.

• A: Check the Quench pH.

  • Issue: The Mg-complex is very stable. If you quench only to pH 7, the product remains trapped to Magnesium.

  • Fix: You must acidify to pH 3-4 to liberate the beta-keto ester.

Module 2: The "Classic" Claisen Condensation

Route: Ethyl Methoxyacetate + Ethyl Acetate + NaOEt. This route is cheaper (no MgCl₂, no Et₃N) but suffers from thermodynamic equilibrium issues.

Troubleshooting Flowchart

Figure 2: Thermodynamic management is the key to Claisen Condensation success.

Q: I am getting a mixture of products. Which one is which?

• A: In a "Crossed Claisen" between Ethyl Acetate (A) and Ethyl Methoxyacetate (B):

  • A + A: Ethyl Acetoacetate (BP: 180°C). Major impurity.

  • B + B: Ethyl 2,4-dimethoxy-3-oxobutanoate. Rare if A is in excess.

  • B + A (Target): Ethyl 2-methoxy-3-oxobutanoate.

• Fix: You cannot easily prevent A+A self-condensation. You must use a large excess of Ethyl Acetate (acting as solvent) to statistically favor the attack of Enolate-A on Electrophile-B. However, since B is more electrophilic (inductive effect of OMe), the cross-reaction is favorable if you manage the stoichiometry.

Module 3: The "Forbidden" Route (Halogen Displacement)

Route: Ethyl 2-chloroacetoacetate + NaOMe. Status: NOT RECOMMENDED for high purity needs.

Q: Why can't I just displace the chlorine with methoxide? It seems the cheapest way.

• A: Alpha-halo ketones react with alkoxides via the Favorskii Rearrangement or Darzens Condensation pathways rather than simple SN2 substitution.

  • Outcome: You will likely form 1,1-dimethoxy-epoxides or rearranged carboxylic acids, not the alpha-methoxy ketone.

  • Exception: This can work if performed in methanol with acid catalysis (forming the ketal first) followed by hydrolysis, but it is a multi-step, finicky process compared to the Mg-Acylation.

Analytical Data & Specifications

When validating your synthesized EMOB, use these reference points.

Parameter	Specification	Notes
Appearance	Colorless to pale yellow oil	Darkens on oxidation/storage.
Boiling Point	~85-90°C @ 12 mmHg	Vacuum distillation required.
1H NMR (CDCl3)	δ 4.2 (q, 2H), 3.9 (s, 1H), 3.4 (s, 3H)	Characteristic alpha-proton singlet at 3.9 ppm.
Enol Content	Variable	Beta-keto esters exist as keto-enol tautomers. NMR may show two sets of peaks.

References

• Magnesium-Mediated Acylation (General Protocol)

  • Rathke, M. W., & Cowan, P. J. (1985). Procedures for the acylation of diethyl malonate and ethyl acetoacetate with acid chlorides using magnesium chloride and triethylamine.Journal of Organic Chemistry, 50(15), 2622–2624.
  • Relevance: Establishes the MgCl2/Et3N soft enoliz

• Claisen Condensation Mechanisms

  • Organic Chemistry Portal. (n.d.).
  • Relevance: Grounding for thermodynamic control in ester condens
• Simpkins, N. S. (1993). The Chemistry of Enolates and Enols.Sulfones in Organic Synthesis.

• Industrial Preparation of Beta-Keto Esters

  • Witzeman, J. S. (1991). Transacetoacetylation with tert-butyl acetoacetate: a new route to acetoacetamides and acetoacetates.Journal of Organic Chemistry .[4]

  • Relevance: Alternative transesterification strategies.[1][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient Preparation of α-Ketoacetals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103382152A - Preparation method of alpha-keto ester - Google Patents [patents.google.com]
• 4. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]

Technical Support Center: Purification of Ethyl 2-methoxy-3-oxobutanoate

Ticket ID: EMOB-PUR-001

Status: Active Department: Chemical Process Engineering & Purification Subject: Vacuum Distillation Protocol & Troubleshooting for

-Keto Esters

Executive Summary & Compound Profile

User Query: How do I purify Ethyl 2-methoxy-3-oxobutanoate (EMOB) without thermal degradation?

Technical Response: Ethyl 2-methoxy-3-oxobutanoate is a thermally sensitive

-keto ester. The primary challenge in its purification is the competition between volatility (requiring heat) and thermal stability (requiring low temperature). At atmospheric pressure, -keto esters are prone to decarboxylation and polymerization. Therefore, high-vacuum distillation is the mandatory purification method.

Compound Datasheet

Property	Value / Note
CAS Number	129400-09-5 (Generic Ref: 609-14-3 for Methyl analog)
Boiling Point (Est.)	95–105°C @ 15 mmHg (Reference: Methyl analog boils ~80°C @ 20 mmHg)
Thermal Limit	< 130°C (Pot Temperature) to prevent rapid decarboxylation.[1]
Major Impurities	Ethyl acetoacetate (SM), O-methylated enol ethers, solvent residues.
Storage	2–8°C, under Argon (Hygroscopic/Hydrolytically unstable).

Pre-Distillation Checklist (The "Go/No-Go" Gauge)

Before assembling glassware, verify the following parameters to ensure a "Self-Validating" workflow.

• [ ] Acid/Base Neutrality:

  • Why? Residual acids or bases catalyze decarboxylation and aldol condensation during heating.

  • Action: Wash the crude organic layer with Saturated NaHCO

    (if acidic) or dilute citric acid (if basic), followed by brine. pH of the aqueous cut must be neutral (pH 6–7).

• [ ] Peroxide Check:

  • Why? If ether/THF was used in synthesis, peroxides concentrate in the pot, posing an explosion hazard.

  • Action: Test with KI starch paper.

• [ ] Solvent Removal:

  • Why? Low-boiling solvents (EtOAc, DCM) will cause massive "bumping" and vacuum fluctuation if not removed via Rotary Evaporator prior to high-vac setup.

Standard Operating Procedure (SOP)

Phase A: The Setup

Equipment: Short-path distillation head (for small scale <10g) or Vigreux column (for >10g to separate starting material). Vacuum Source: High-vacuum pump (Oil pump) capable of <5 mmHg is ideal, though a strong diaphragm pump (<20 mmHg) is acceptable.

Phase B: The Distillation Logic

Step 1: Degassing (Ambient Temp) Connect the vacuum. Do not heat yet. Allow the system to equilibrate for 10–15 minutes. This removes residual dissolved gases and volatile solvents that survived the rotovap.

• Success Indicator: Bubbling subsides; manometer stabilizes.

Step 2: The Ramp (Hysteresis Control) Slowly increase oil bath temperature.

• Target: Set bath to approx. 20–30°C higher than the expected boiling point.

• Observation: Watch for the "sweat" (condensation ring) moving up the column.

Step 3: Fraction Collection

Fraction	Temp Range (Vapor)	Content Analysis	Action
F1 (Fore-run)	25°C – 75°C	Residual Solvents, Water	Discard / Recycle
F2 (Inter-run)	75°C – 90°C	Mixed SM / Product	Keep separate; check GC/NMR
F3 (Main)	90°C – 105°C	Pure EMOB	Collect

| F4 (Tail) | Drop in Temp | High MW oligomers | Stop heating immediately |

Critical Note: The boiling point is pressure-dependent. If your vacuum is 1 mmHg, the BP may drop to ~60°C. Use a Nomograph to adjust expectations.

Troubleshooting Guide (FAQ)

Issue 1: The product turns black/tarry in the flask.

Diagnosis: Thermal Decomposition (Decarboxylation). Root Cause: Pot temperature exceeded 130–140°C, or vacuum was insufficient to lower the BP. Solution:

• Stop immediately.

• Improve Vacuum: Check seals, grease joints, and pump oil. You need lower pressure to distill at a safer, lower temperature.

• Check pH: Did you skip the neutralization wash? (See Pre-Distillation Checklist).

Issue 2: Violent "Bumping" (Liquid shoots into condenser).

Diagnosis: Solvent outgassing or superheating. Root Cause: Residual low-boiling solvents (EtOAc/DCM) or lack of nucleation sites. Solution:

• Stirring: Use a magnetic stir bar with a high spin rate (do not rely on boiling chips under vacuum).

• Bleed Valve: Introduce a capillary air/nitrogen bleed if using an oil pump (advanced technique).

• Rotovap Harder: Re-rotovap the crude at 40°C/20mbar for 30 mins before distilling.

Issue 3: Cannot separate Starting Material (Ethyl Acetoacetate) from Product.

Diagnosis: Poor Fractionation efficiency. Root Cause: Boiling points are too close (

C) for a simple short-path head. Solution:

• Switch Column: Use a Vigreux Column (15–20 cm) to increase theoretical plates.

• Reflux Ratio: Insulate the column with foil/glass wool. Increase the reflux ratio (slow down the take-off rate) to allow better vapor-liquid equilibrium.

Process Visualization

Workflow Logic: Decision Tree for Fraction Cuts

This diagram illustrates the decision-making process during the active distillation phase.

Caption: Logic flow for fraction collection based on vapor temperature (Tv) stability.

Impurity Separation Schematic

This diagram visualizes the separation of the target molecule from common synthesis byproducts.

Caption: Separation hierarchy showing the removal order of impurities relative to the target.

References

• Sigma-Aldrich. Ethyl 2-methylacetoacetate (Analogous Compound Data).[1][2] Product Specification. Link

• Organic Syntheses. Ethyl Acetoacetate (General Purification Protocol). Org.[3][4] Synth. 1926, 6, 36. Link

• PubChem. Ethyl 2-methoxy-3-oxobutanoate (Compound Summary). National Library of Medicine. Link

• ChemicalBook. 2-Methoxyethyl acetoacetate (Isomer Boiling Point Data).Link

Sources

• 1. 2-Methoxyethyl acetoacetate manufacturers and suppliers in india [chemicalbook.com]
• 2. 2-methoxyethyl acetate, 3938-96-3 [thegoodscentscompany.com]
• 3. Ethyl acetoacetate | Synthesis, Reactions, Esterification | Britannica [britannica.com]
• 4. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support: Stability of Ethyl 2-methoxy-3-oxobutanoate in Basic Media

This guide serves as a technical support resource for researchers working with Ethyl 2-methoxy-3-oxobutanoate (also known as Ethyl 2-methoxyacetoacetate). It addresses stability issues, degradation mechanisms, and handling protocols under basic conditions.[1]

Product: Ethyl 2-methoxy-3-oxobutanoate CAS: 129400-09-5 Class:

-Methoxy -Keto Ester Primary Application: Precursor for heterocycle synthesis (e.g., aminopyrazoles), chiral amino acid synthesis, and API intermediates.

Part 1: Quick Troubleshooting (FAQs)

Q1: I treated the compound with 1M NaOH to hydrolyze the ester, but after acidification and extraction, I recovered Methoxyacetone. What happened?

Diagnosis: You triggered Decarboxylation .[1][2][3] Explanation: Saponification of the ester yields the ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-keto carboxylate. While the carboxylate salt is relatively stable in base, acidification generates the free -keto acid. ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -keto acids are inherently unstable and undergo spontaneous decarboxylation, often even at room temperature, to release and the corresponding ketone (Methoxyacetone). Solution: If the free acid is required, perform acidification at ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> and extract immediately into an organic solvent. Do not heat. If the carboxylate is the desired intermediate, use it directly in the next step without isolation.[1]

Q2: My reaction yield is low, and NMR shows peaks corresponding to Acetate and Methoxyacetate species.

Diagnosis: You are observing Retro-Claisen Condensation (Cleavage) . Explanation: Under basic conditions (especially with hydroxide or unhindered alkoxides), the nucleophile can attack the ketone carbonyl (C3) instead of the ester carbonyl.[1] This leads to C2-C3 bond cleavage, breaking the molecule into two smaller fragments (acetic acid and methoxyacetic acid derivatives).[1] Solution: Lower the temperature (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

to ) and avoid large excesses of strong, unhindered bases (like ). Use sterically hindered bases (e.g., ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -BuOK) if deprotonation is the goal, or strictly control stoichiometry (1.0–1.05 eq) for saponification.

Q3: Can I alkylate this compound using NaH or NaOEt?

Answer: Yes, but with caveats. Explanation: The ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-proton is acidic ( ). Deprotonation forms a stable enolate. However, O-alkylation vs. C-alkylation competition is influenced by the methoxy group's electronic effect. Recommendation: Use a non-nucleophilic base (NaH, LiHMDS) in an aprotic solvent (THF, DMF) at low temperature to form the enolate quantitatively before adding the electrophile. Avoid protic solvents (EtOH) if high regioselectivity is required.[1]

Part 2: Technical Deep Dive & Mechanisms[1]

The stability of Ethyl 2-methoxy-3-oxobutanoate in base is governed by three competing pathways. Understanding these allows you to control the outcome.

The Stability Triad

The molecule has three reactive sites susceptible to base interaction:[1]

• ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -Proton (Acidic): Deprotonation leads to the Enolate (Reversible, Desired for alkylation).

• Ester Carbonyl (Electrophilic): Attack leads to Saponification (Irreversible, leads to acid).[1]

• Ketone Carbonyl (Electrophilic): Attack leads to Retro-Claisen (Destructive).[1]

Mechanistic Pathways (Visualization)

The following diagram illustrates the fate of Ethyl 2-methoxy-3-oxobutanoate upon exposure to Hydroxide (

).

Caption: Degradation pathways of Ethyl 2-methoxy-3-oxobutanoate in basic media. Note that acidification of the carboxylate triggers decarboxylation.[1]

Data Summary: Reaction Conditions vs. Outcome[4]

Condition	Primary Species Formed	Stability Risk	Recommended Action
NaH / THF (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> )	Enolate	Low	Ideal for alkylation. Keep anhydrous.
NaOH (aq) / RT	ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -keto carboxylate	Medium	Risk of Retro-Claisen. Monitor time strictly.
NaOH (aq) / Heat	Acetate/Methoxyacetate	High	Avoid. Retro-Claisen dominates.
Acidification (pH < 4)	-keto acid	Critical	Decarboxylation risk. Keep cold ( ), use immediately.

Part 3: Optimized Protocols

Protocol A: Controlled Saponification (To obtain the salt)

Objective: Hydrolyze the ester without triggering Retro-Claisen cleavage.[1]

• Dissolution: Dissolve Ethyl 2-methoxy-3-oxobutanoate (1.0 eq) in THF/Water (3:1 v/v). Cool to

  .

• Base Addition: Add LiOH (1.05 eq) dropwise. Note: LiOH is milder than NaOH and less prone to promoting Retro-Claisen.

• Monitoring: Stir at ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  . Monitor by TLC or LCMS every 15 minutes. Stop immediately upon consumption of starting material (usually < 2 hours).

• Workup:

  • If salt is needed: Lyophilize directly.[1]

  • If acid is needed: Acidify with cold 1M HCl to pH 3 at ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    and extract immediately with cold EtOAc. Do not rotovap to dryness at elevated temperatures.

Protocol B: Enolate Generation for Alkylation

Objective: Generate the nucleophile without self-condensation.

• Preparation: Flame-dry glassware under Nitrogen/Argon.

• Deprotonation: Suspend NaH (1.1 eq, 60% dispersion) in dry THF at

  .

• Addition: Add Ethyl 2-methoxy-3-oxobutanoate (1.0 eq) dropwise over 15 minutes. Hydrogen gas evolution will be observed.[1]

• Equilibration: Stir for 30 minutes at

  to ensure complete enolate formation before adding the electrophile.

References

• Claisen Condens

  • Mechanism:[4][5][6][7][8] The reversibility of the Claisen condensation implies that

    -keto esters are susceptible to cleavage by nucleophiles.

  • Source:[1]

• Decarboxyl

  -Keto Acids

  • Mechanism:[4][5][6][7][8] Thermal decarboxylation proceeds via a cyclic six-membered transition state involving the ketone carbonyl and the carboxylic acid proton.

  • Source:[1]

• Synthesis and Stability of

  -Functionalized -Keto Esters

  • Context: General handling of sensitive acetoacetate derivatives.[1]

  • Source:

Sources

• 1. mdpi.com [mdpi.com]
• 2. youtube.com [youtube.com]
• 3. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. Show the ketones that would result from hydrolysis and decarboxyl... | Study Prep in Pearson+ [pearson.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: Optimizing Ethyl 2-Methoxyacetoacetate (EMAA) Reactions

Status: Operational Topic: Troubleshooting Low Conversion & Yield Instability Applicable CAS: 13200-69-6 (Ethyl 2-methoxy-3-oxobutanoate) Target Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Reactivity Profile

Ethyl 2-methoxyacetoacetate (EMAA) is a specialized

-keto ester distinct from its parent, ethyl acetoacetate, due to the presence of an -methoxy group. This structural modification introduces unique electronic and steric challenges that frequently lead to "low conversion" reports.

The Core Challenge: The

-methoxy group exerts a strong inductive effect (-I), increasing the acidity of the single remaining -proton (pKa 10.5–11.0). However, it also introduces steric bulk and electronic repulsion that can retard nucleophilic attack or destabilize transition states in condensation reactions.

Key Reactivity Checkpoints

Feature	Impact on Reactivity	Common Failure Mode
-Methoxy Group	Increases steric hindrance; alters enol stability.	Slow reaction rates; incomplete conversion in Knoevenagel condensations.
Single -Proton	Prevents "double" alkylation or isomerization.	Reaction stalls if the intermediate cannot eliminate water/alcohol efficiently.
-Keto Ester Moiety	Susceptible to nucleophilic cleavage.[1]	Retro-Claisen decomposition under strong basic conditions (yield loss).

Diagnostic Workflow: Why is my conversion low?

Before altering conditions, determine if your reaction is suffering from Kinetic Stalling (reaction too slow), Thermodynamic Limitation (equilibrium issues), or Decomposition (product/reactant destruction).

Figure 1: Diagnostic decision tree for isolating the root cause of EMAA failure.

Troubleshooting Module A: Knoevenagel Condensation

Symptom: Reaction with aldehyde stalls at 40–60% conversion. Context: Synthesis of

-unsaturated intermediates.

The Mechanism of Failure

Unlike simple acetoacetates, the

-methoxy group makes the enolate more crowded. Standard conditions (Piperidine/Ethanol) often fail to drive the reaction to completion because the equilibrium constant ( ) is less favorable. The presence of water (byproduct) rapidly hydrolyzes the iminium intermediate required for the mechanism.

Protocol Optimization

Do NOT simply reflux longer; this promotes decomposition.

Option 1: The Azeotropic Method (Scalable)

• Solvent: Switch from Ethanol to Toluene or Benzene .

• Catalyst: Use Piperidine (5 mol%) + Glacial Acetic Acid (5 mol%).

• Setup: Dean-Stark trap is mandatory.

• Checkpoint: Conversion will stall if water removal ceases.

Option 2: The Titanium Lewis Acid Method (For Difficult Substrates) For sterically hindered aldehydes or when thermal degradation is observed.

• Solvent: Anhydrous THF (0°C).

• Reagent: Add TiCl

  (2.0 equiv) dropwise to a solution of EMAA and Aldehyde.

• Base: Add Pyridine (4.0 equiv) dropwise.

• Mechanism: Ti(IV) acts as a water scavenger and activates the carbonyl, bypassing the equilibrium limitation.

Expert Note: The TiCl

method is often the only way to achieve >90% conversion with electron-rich aldehydes (e.g., methoxy-benzaldehydes) reacting with EMAA.

Troubleshooting Module B: Heterocycle Synthesis (Pyrimidines)

Symptom: Low yield of pyrimidine; presence of "cleaved" byproducts. Context: Reaction of EMAA with Amidines, Urea, or Thiourea.

The Decomposition Pathway: Retro-Claisen

The most common cause of failure in basic media is the Retro-Claisen fragmentation. The

-methoxy group stabilizes the transition state for the attack of the base on the ketone carbonyl, leading to bond cleavage rather than cyclization.

Figure 2: The Retro-Claisen decomposition pathway which competes with cyclization.[2]

Corrective Protocol

• Base Matching: Never use NaOH or KOH in alcohol if the ester is ethyl. Use NaOEt in Ethanol .

  • Why? Hydroxide is a strong nucleophile that attacks the ketone. Ethoxide matches the ester leaving group, making transesterification "invisible."

• Order of Addition:

  • Incorrect: Mix EMAA + Base -> Wait -> Add Amidine. (Promotes self-condensation/degradation).

  • Correct: Pre-mix Amidine + Base -> Add EMAA slowly at 0–5°C.

• pH Control: If using Urea (Biginelli-type), acidic catalysis (HCl/EtOH) is preferred over basic conditions to avoid the Retro-Claisen pathway entirely.

Frequently Asked Questions (FAQs)

Q1: Can I alkylate EMAA at the

-position? A: Yes, but it is difficult. The -position is sterically crowded by the methoxy group.

• Risk:[3] O-alkylation (on the enolate oxygen) competes significantly with C-alkylation.

• Solution: Use a "soft" electrophile (e.g., alkyl iodides) and a cation-sequestering agent (e.g., 18-crown-6 with K

  CO ) in a polar aprotic solvent like DMF or Acetone.

Q2: My EMAA has turned yellow in storage. Is it usable? A: The yellow color indicates autoxidation of the ether linkage or trace hydrolysis.

• Test: Run a GC-MS. If purity is >95%, it is likely usable for crude reactions.

• Purification: Distillation under reduced pressure (bp ~100°C @ 15 mmHg) is recommended. Store under Nitrogen/Argon.

Q3: Why do I see "Methoxyacetone" in my GC-MS? A: This is the signature marker of Retro-Claisen decomposition . It confirms your reaction conditions are too basic or the temperature is too high for the stability of the

-keto ester scaffold.

References

• Knoevenagel Condensation Mechanisms & Catalysis

  • Reaction: Condens

  • Source: Sigma-Aldrich. "Knoevenagel Condensation Reaction."[4][5][6] Link

• Retro-Claisen Decomposition

  • Mechanism:[1][6][7][8][9] Cleavage of

    -dicarbonyls by nucleophiles.

  • Source: Master Organic Chemistry. "The Claisen Condensation."[1][9][10][11] Link

• Pyrimidine Synthesis via

  -Keto Esters:

  • Protocol: Reaction of ethyl acetoacetates with amidines.[5]

  • Source: Organic Chemistry Portal.[5][9] "Pyrimidine Synthesis." Link

• Properties of Ethyl 2-methoxyacetoacetate

  • Data: Physical properties and safety data.[2][12][13]

  • Source: PubChem Compound Summary for CID 77544. Link(Note: Closely related structure used for property extrapolation where specific EMAA data is proprietary).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Ethyl 2-(2-methylthiazol-4-yl)acetoacetate | C10H13NO3S | CID 23033634 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ethyl 2-ethyl acetoacetate [thegoodscentscompany.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. asianpubs.org [asianpubs.org]
• 7. Sequential Michael addition/retro-Claisen condensation of aromatic β-diketones with α,β-unsaturated esters: an approach to obtain 1,5-ketoesters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Claisen condensation - Wikipedia [en.wikipedia.org]
• 10. Claisen Condensation [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Ethyl 2-methoxyacetate | C5H10O3 | CID 77544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Ethyl-2-methylacetoacetate | C7H12O3 | CID 7017228 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Temperature for the Synthesis of α-Methoxy β-Keto Esters

Welcome to the technical support center for the synthesis of α-methoxy β-keto esters. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions to navigate the nuances of temperature optimization in your experiments. Our goal is to provide you with the expertise and practical insights necessary to achieve high yields and purity in your reactions.

Introduction: The Critical Role of Temperature

The synthesis of α-methoxy β-keto esters is a cornerstone in the creation of complex molecules in medicinal chemistry and materials science. The reaction temperature is a paramount parameter that governs not only the reaction rate but also the selectivity and the final yield of the desired product. A suboptimal temperature can lead to a cascade of undesirable outcomes, including the formation of side products, decomposition of starting materials or the product itself, and incomplete conversion. This guide will delve into the causality behind these experimental choices, empowering you to troubleshoot and optimize your reaction conditions effectively.

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for the synthesis of α-methoxy β-keto esters?

The optimal temperature for the synthesis of α-methoxy β-keto esters is highly dependent on the specific reaction pathway and reagents used. Generally, these reactions are conducted within a range of -78°C to 100°C. For instance, methods involving sensitive reagents like Grignard reagents may necessitate very low temperatures, between -78°C and -10°C, to maintain control over the reaction.[1] In contrast, other synthetic routes, such as those starting from malonates, might proceed at room temperature and then be heated to around 40°C to ensure completion.[1] Some modern catalytic methods can even be performed at elevated temperatures, such as 90°C, to achieve high conversion and selectivity.[2]

Q2: How does temperature influence the rate of reaction?

As a general principle of chemical kinetics, increasing the reaction temperature typically accelerates the reaction rate. This is because a higher temperature provides the reacting molecules with greater kinetic energy, leading to more frequent and energetic collisions. However, for the synthesis of α-methoxy β-keto esters, a balance must be struck. While a higher temperature can shorten the reaction time, it may also promote undesired side reactions.[3]

Q3: What are the common side reactions associated with elevated temperatures in this synthesis?

Elevated temperatures can trigger several side reactions that compromise the yield and purity of the final product. These include:

• Decarboxylation: β-keto esters, upon hydrolysis to their corresponding β-keto acids, are susceptible to losing carbon dioxide, especially when heated.[4][5]

• Decomposition: The target molecule, α-methoxy β-keto esters, or the starting materials might be thermally labile and decompose at higher temperatures.

• Side product formation: Increased temperatures can provide the activation energy for alternative reaction pathways, leading to a mixture of products.[2] For example, in Claisen condensations, side reactions can become more prevalent at higher temperatures.[6][7]

Q4: Can a continuous flow reactor be beneficial for temperature control?

Yes, continuous flow reactors can offer significant advantages for reactions where precise temperature control is crucial. These systems allow for rapid heating and cooling, and the smaller reaction volumes at any given time enhance heat transfer. This can enable the use of higher temperatures to accelerate the reaction while minimizing the residence time at that temperature, thereby reducing the likelihood of side reactions.[8] A continuous process may allow the reaction to be conducted at temperatures above 25°C or even 30°C with very short residence times, often less than a minute.[8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Problem 1: Low Yield of the Desired α-Methoxy β-Keto Ester

Possible Cause: The reaction temperature may be either too low, leading to an incomplete reaction, or too high, causing product decomposition or the formation of byproducts.

Troubleshooting Steps:

• Analyze the Reaction at Different Temperatures:

  • Set up a series of small-scale reactions at varying temperatures (e.g., -20°C, 0°C, room temperature, 40°C, and 60°C).

  • Monitor the reaction progress at each temperature using an appropriate analytical technique (e.g., TLC, GC-MS, or NMR).

  • This will help you identify the temperature at which the highest conversion to the desired product is achieved with minimal byproduct formation.

• Consider a Stepwise Temperature Profile:

  • Some reactions benefit from an initial low temperature during the addition of a reactive intermediate, followed by a gradual warming to room temperature or gentle heating to drive the reaction to completion. For example, a reaction might be initiated at room temperature for a few hours and then heated to reflux for a couple of hours.[1]

Temperature (°C)	Observation	Recommended Action
-20 to 0	Slow or no reaction	Gradually increase the temperature and monitor for product formation.
Room Temperature	Moderate conversion	Consider gentle heating (e.g., 40-50°C) to improve the reaction rate.
> 60	Significant byproduct formation or product degradation	Reduce the temperature and/or the reaction time.

Problem 2: Presence of Significant Impurities or Byproducts

Possible Cause: The reaction temperature is likely too high, promoting alternative reaction pathways.

Troubleshooting Steps:

• Lower the Reaction Temperature:

  • If you observe significant byproduct formation, immediately attempt the reaction at a lower temperature. Even a 10-20°C reduction can have a substantial impact on selectivity.

• Optimize the Order of Reagent Addition:

  • In some cases, the formation of byproducts can be minimized by adding the most reactive species at a lower temperature and then allowing the reaction to warm.

Experimental Workflow for Temperature Optimization:

Caption: Troubleshooting workflow for temperature optimization.

Problem 3: Reaction is Not Going to Completion

Possible Cause: The reaction temperature is too low to overcome the activation energy barrier.

Troubleshooting Steps:

• Gradual Increase in Temperature:

  • Slowly increase the reaction temperature in a controlled manner (e.g., in 10°C increments) while monitoring the consumption of starting materials.

• Increase Reaction Time:

  • Before increasing the temperature, consider extending the reaction time at the current temperature to see if the reaction proceeds further. Some reactions are simply slow at lower temperatures.

• Solvent Considerations:

  • Ensure that your solvent is appropriate for the intended temperature range. A higher boiling point solvent may be necessary if you need to significantly increase the temperature.

Reaction Progression vs. Temperature:

Caption: The relationship between reaction temperature, rate, and selectivity.

References

• Current Status of Research on Synthesis of α-Keto Acids and Their Esters. (n.d.). MDPI. Retrieved from [Link]

• Optimization of reaction parameters for the synthesis of natural aroma esters by factorial design. (n.d.). RSC Publishing. Retrieved from [Link]

• CN103382152A - Preparation method of alpha-keto ester. (n.d.). Google Patents.

• carbonyl alkylations with the Claisen condensation. (2019, January 16). YouTube. Retrieved from [Link]

• The Acylation of β-Keto Ester Dianions. (n.d.). Retrieved from [Link]

• Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters. (n.d.). PMC. Retrieved from [Link]

• Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst. (2022, August 3). PMC. Retrieved from [Link]

• WO2011048425A1 - Continuous process for the production of beta-keto esters by claisen condensation. (n.d.). Google Patents.

• 9.4: β-Ketoacids Decarboxylate. (2021, October 31). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Preparation of β-Keto ester: Mechanism (Claisen) and retro-synthesis and dercarbonylation with proof. (2020, April 29). YouTube. Retrieved from [Link]

• 19.15 A Claisen Condensation Forms a β-Keto Ester. (2014, August 29). Chemistry LibreTexts. Retrieved from [Link]

• Vicinal ketoesters – key intermediates in the total synthesis of natural products. (2022, September 15). Beilstein Journals. Retrieved from [Link]

• β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. (2013, July 19). PMC. Retrieved from [Link]

• Beta Keto esters - Alkylating Ketones in NaOEt. (2015, March 25). YouTube. Retrieved from [Link]

• Claisen Condensation and Dieckmann Condensation. (2020, September 14). Master Organic Chemistry. Retrieved from [Link]

• 23.7: The Claisen Condensation Reaction. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Claisen Condensation Reaction Mechanism. (2018, May 10). YouTube. Retrieved from [Link]

• The Claisen condensation is a carbon–carbon bond forming reaction that occurs between two esters or one ester and another carb. (n.d.). Rajdhani College. Retrieved from [Link]

Sources

• 1. CN103382152A - Preparation method of alpha-keto ester - Google Patents [patents.google.com]
• 2. Current Status of Research on Synthesis of α-Keto Acids and Their Esters [mdpi.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. WO2011048425A1 - Continuous process for the production of beta-keto esters by claisen condensation - Google Patents [patents.google.com]

Purification Support Hub: Removing Ethyl Acetoacetate (EAA)

Ticket ID: PUR-EAA-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

Ethyl Acetoacetate (EAA) is a ubiquitous reagent in organic synthesis (e.g., Hantzsch, Knoevenagel, and Japp–Klingemann reactions).[1][2] However, its physical properties—specifically a high boiling point (

) and tautomeric behavior—make it a persistent contaminant that is difficult to remove via standard rotary evaporation.[1]

This guide provides three validated workflows to remove EAA from crude reaction mixtures. The choice of method depends on your product's stability and physical state.[2]

Module 1: The Chemical Approach (Acid-Base Extraction)

Best For: Lipophilic products stable to mild/moderate base. Mechanism: Exploiting the acidity of the

-protons ( in water).

Unlike simple esters, EAA has significant acidity due to its active methylene group. We can convert it into its water-soluble enolate salt, forcing it into the aqueous layer while your product remains in the organic layer.

The Protocol

Reagents:

• Solvent: Diethyl Ether (

  ) or Toluene (avoid DCM if possible to prevent emulsions with basic water).[1]

• Base: 5-10% Aqueous Sodium Carbonate (

  ) or 1M Sodium Hydroxide ( ).

  • Critical Note: Saturated Sodium Bicarbonate (

    , pH ~8.3) is ineffective .[1] With a of 10.7, EAA requires a base with pH > 11 to fully deprotonate.

Step-by-Step:

• Dissolution: Dissolve the crude mixture in the organic solvent (10 mL per gram of crude).

• First Wash (Removal): Wash the organic layer 2

  with the chosen Base solution.

  • Observation: The aqueous layer may turn slight yellow (enolate formation).

• Validation: Check the pH of the aqueous layer. It must remain basic (pH > 11).[1] If it drops, EAA is consuming the base; add more base.

• Second Wash (Polishing): Wash with Brine (saturated NaCl) to remove residual water/base.[1]

• Drying: Dry over

  , filter, and concentrate.

Visualization: The pKa Swing Workflow

Figure 1: Logic flow for chemically sequestering EAA into the aqueous phase.

Module 2: The Physical Approach (High-Vacuum Distillation)

Best For: Thermally stable oils; products sensitive to base. Mechanism: Vapor pressure differential.[1]

Standard rotary evaporation (

@ 20 mbar) is often insufficient to remove EAA efficiently.[1] You must enter the high-vacuum regime.

Physical Constants Table

Pressure (mmHg)	Approx.[1][3][4] Boiling Point of EAA ( )	Equipment Required
760 (Atm)	180.8	Standard Distillation (Not Recommended)
20 (Water Aspirator)	~85 - 90	Rotovap (High Bath Temp required)
1.0 (High Vac)	~40 - 45	Manifold / Schlenk Line
0.1 (Kugelrohr)	< 25	Kugelrohr / Short Path

The Protocol (Kugelrohr/Short Path)

• Setup: Place crude oil in the distillation flask.

• Vacuum: Apply high vacuum (< 1 mmHg).

• Temperature: Slowly ramp the bath temperature to

  .

• Monitoring: EAA will distill over as a clear liquid.

  • Tip: If using a Schlenk line, ensure your cold trap is efficient (liquid

    or dry ice/acetone) to prevent EAA from contaminating pump oil.

Module 3: Chromatographic Purification

Best For: Small scale (< 1g) or when EAA is a minor impurity (< 5%).[1] Issue: EAA can "streak" on silica and is sometimes difficult to visualize under UV if not fully enolized.

Visualization (TLC)

Do not rely solely on UV (254 nm). Use a specific stain to confirm the presence/absence of EAA.

Visualization Method	Reaction Color	Specificity
UV (254 nm)	Faint Dark Spot	Low (Variable due to keto-enol tautomerism)
Ferric Chloride ( )	Violet / Red	High (Specific to enols/phenols)
Permanganate ( )	Yellow on Purple	Moderate (General oxidizable groups)
Anisaldehyde	Pink/Red (Variable)	Moderate (General nucleophiles)

Stain Recipe: Dissolve 1g of Iron(III) Chloride in 100mL of 50% aqueous ethanol. Dip the plate; the violet color appears immediately without heating.

Troubleshooting & FAQs

Q: I used Sodium Bicarbonate (

) for the wash, but the EAA is still there. Why? A: This is a common error. The of EAA is approximately 10.7. Sodium bicarbonate (pH ~8.[1]3) is too weak to drive the equilibrium to the enolate form. You are essentially washing an organic acid with a buffer that keeps it protonated (and organic-soluble).[1] Switch to Carbonate ( ) or dilute Hydroxide.[1]

Q: My product is an oil and I can't distill it. Can I "azeotrope" the EAA off? A: EAA does not form a convenient low-boiling azeotrope like water or acetic acid does. However, repeated co-evaporation with Toluene on a high-quality rotovap (bath at

, vacuum < 20 mbar) can help drag it over, but it is less efficient than high-vacuum distillation.[1]

Q: I see a "ghost spot" streaking on my column. Is that EAA? A: Likely, yes.

-keto esters often streak on silica due to their interaction with the acidic silanols.

• Fix: Add 1% Triethylamine (TEA) to your column solvent system to neutralize the silica and tighten the band.

Purification Decision Matrix

Figure 2: Rapid decision tree for selecting the correct purification module.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 8868, Ethyl acetoacetate. Retrieved from [Link][1]

• Reich, H. J. (n.d.). pKa Data Compilation. University of Wisconsin-Madison, Department of Chemistry. (Bordwell pKa Table reference for active methylenes).[1] Retrieved from [Link][1]

• Chemistry LibreTexts. (2022). Visualizing TLC Plates. Retrieved from [Link]

Sources

• 1. Ethyl acetoacetate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl acetoacetate | 141-97-9 [chemicalbook.com]
• 4. Ethyl Acetoacetate | C6H10O3 | CID 8868 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up &amp; Production of Bivalirudin (CAS 129400-09-5)

Status: Online Operator: Senior Application Scientist (Process Chemistry Division) Ticket ID: BIV-SCALE-129400 Subject: Troubleshooting Scale-Up Challenges for Bivalirudin API

Executive Summary: The Molecule at Scale

You are encountering challenges with Bivalirudin (CAS 129400-09-5), a 20-mer synthetic peptide (D-Phe-Pro-Arg-Pro-Gly-Gly-Gly-Gly-Asn-Gly-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr-Leu).[1]

While standard SPPS (Solid Phase Peptide Synthesis) works at the gram scale, multi-kilogram production introduces non-linear kinetic behaviors. The three critical failure modes for this specific sequence are:

• Aspartimide Formation: The Asp

  -Gly motif is a "hotspot" for base-catalyzed cyclization.

• Diastereomeric Impurities: Separation of [D-Phe

  ]-Bivalirudin from the active API is the synthesis bottleneck.

• Aggregation: The tetra-glycine spacer (Gly

  -Gly ) induces -sheet aggregation, reducing coupling efficiency.

Module 1: Synthesis Phase (SPPS)

Q: We are seeing a +18 Da mass shift and a -18 Da impurity co-eluting with the main peak. Is this a hydration issue?

A: It is likely Aspartimide formation (M-18) and its subsequent hydrolysis (M+18), not simple hydration.

The Mechanism: The Asp

-Gly sequence is notoriously unstable in basic conditions (e.g., 20% Piperidine used for Fmoc removal). The nitrogen of the Glycine amide bond attacks the -carboxyl ester of Aspartic acid, forming a cyclic imide (Aspartimide).[2] This ring then opens to form -aspartyl (correct) or -aspartyl (incorrect) peptides.[2]

Protocol Adjustment for Scale-Up:

• Protecting Group Switch: Replace standard Fmoc-Asp(OtBu)-OH at position 9.

  • Recommendation: Use Fmoc-Asp(OMpe)-OH (3-methylpent-3-yl ester). The bulky side chain sterically hinders the cyclization attack.

  • Alternative: Use HMB (2-hydroxy-4-methoxybenzyl) backbone protection on the Gly

    residue to prevent amide nitrogen attack.

• Base Cocktail Modification:

  • Switch deprotection reagent from 20% Piperidine to 0.1M HOBt in 20% Piperidine/DMF . The acidity of HOBt suppresses the base-catalyzed imide formation.

Visualization: Aspartimide Mechanism & Prevention [3]

Caption: Mechanism of Aspartimide formation at Asp9-Gly10 and strategic intervention points.

Q: Coupling efficiency drops significantly after the tetra-glycine region (Gly5-Gly8). Why?

A: You are experiencing Inter-chain Aggregation . The Gly-Gly-Gly-Gly spacer is flexible but prone to hydrogen bonding between growing peptide chains on the resin, forming "pseudo-

-sheets." This collapses the resin matrix, preventing the entry of activated amino acids for subsequent couplings (Pro , Arg , etc.).

Troubleshooting Protocol:

• Solvent Strategy: Switch from pure DMF to DMF/DMSO (90:10) or NMP during the coupling of residues 1-8. DMSO disrupts hydrogen bonding.

• Chaotropic Salts: Add 0.1M LiCl or KSCN to the coupling mixture to disrupt aggregation.

• Temperature: Elevate coupling temperature to 50°C for the Glycine residues. Note: Do not heat Cys or His residues, though Bivalirudin lacks these, heating Asp

  promotes Aspartimide, so cool down before coupling Asp .

Module 2: Purification & Isolation

Q: We cannot separate the [D-Phe ]-Bivalirudin impurity from the main peak. What is the optimal HPLC method?

A: The [D-Phe

] diastereomer is the Critical Quality Attribute (CQA) for Bivalirudin. It forms due to racemization during the coupling of Phe or during segment condensation. Standard C18 gradients often fail here.

Optimized Separation Protocol: You must exploit the slight pKa difference and hydrophobic shift induced by the D-isomer.

Parameter	Standard Method (Fails)	High-Resolution Method (Recommended)
Column	C18 (5 m)	C8 or Phenyl-Hexyl (3.5 m)
Mobile Phase A	0.1% TFA in Water	10-20 mM Ammonium Acetate (pH 5.5)
Mobile Phase B	Acetonitrile	Acetonitrile
Temperature	Ambient	45°C - 50°C
Logic	Hydrophobicity only	Mixed-mode (Hydrophobic + Steric)

Why this works: At pH 5.5, the Glu residues (Glu

, Glu ) are partially ionized. The spatial orientation of the D-Phe side chain interacts differently with the Phenyl-Hexyl stationary phase compared to the L-Phe , enhancing resolution ( ).

Module 3: Finished Product Stability

Q: The lyophilized cake is collapsing, and water content is >5%. How do we fix this?

A: Bivalirudin is extremely hygroscopic .[4] The sequence is rich in acidic residues (Glu, Asp) which hold water tenaciously.

Lyophilization Cycle Optimization:

• Annealing Step: Introduce an annealing step at -15°C for 4 hours during freezing to crystallize the amorphous glycine regions and increase the glass transition temperature (Tg').

• Secondary Drying:

  • Ramp slowly (0.1°C/min) to +35°C .

  • Hold for minimum 12 hours at high vacuum (<50 mTorr).

  • Critical: Backfill with dry Nitrogen to 600 Torr before stoppering. Do not expose the cake to ambient humidity upon unloading.

Scale-Up Workflow Diagram

Caption: Critical Process Parameters (CPPs) in the Bivalirudin manufacturing workflow.

References

• US Food and Drug Administration (FDA). (2000). Angiomax (Bivalirudin) Pharmacology Reviews, NDA 20-873. Retrieved from [Link]

• Mergler, M., & Dick, F. (2005).
• D'Hondt, M., et al. (2014). Related impurities in peptide medicines: An overview of the Bivalirudin case. Journal of Pharmaceutical and Biomedical Analysis.

• CEM Corporation. (n.d.). High-Efficiency Solid Phase Peptide Synthesis of Bivalirudin. Retrieved from [Link]

Sources

• 1. macrogel.com [macrogel.com]
• 2. media.iris-biotech.de [media.iris-biotech.de]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]

Reference Data & Comparative Studies

Precision Purity: Optimized HPLC Protocol for Ethyl 2-methoxyacetoacetate

Executive Summary

Ethyl 2-methoxyacetoacetate (CAS 129400-09-5) , also known as Ethyl 2-methoxy-3-oxobutanoate, is a critical intermediate in the synthesis of HIV integrase inhibitors (e.g., Dolutegravir) and antifungal agents.[1][2] Its purity directly impacts the yield and safety profile of downstream APIs.[1][3]

While Gas Chromatography (GC) is traditionally used for volatile esters, it presents significant risks for

-keto esters due to thermal decarboxylation and keto-enol tautomerization artifacts.[1][3] This guide presents an Optimized Reverse-Phase HPLC (RP-HPLC) method designed to supersede legacy GC and generic isocratic HPLC protocols.[1][3] This method offers superior stability, resolution of polar impurities (e.g., hydrolysis byproducts), and precise quantification without thermal degradation.[1]

Part 1: Strategic Method Selection (The "Why")

The Thermal Instability Challenge

Ethyl 2-methoxyacetoacetate contains a

-keto ester moiety susceptible to decarboxylation at elevated temperatures.[1][3]

• GC Limitation: Injector port temperatures (>150°C) can induce on-column degradation, leading to ghost peaks and underestimation of purity.[1][3]

• Keto-Enol Tautomerism: In gas phase or non-buffered liquid systems, the compound equilibrates between keto and enol forms, resulting in split or broadened peaks that compromise integration accuracy.

Comparative Analysis: HPLC vs. Alternatives

Feature	Optimized RP-HPLC (Recommended)	Standard GC-FID	Generic Isocratic HPLC
Stability	High: Ambient analysis prevents degradation.[1][3]	Low: Risk of thermal decarboxylation.[1][3]	Medium: Stable, but poor impurity clearance.[1][3]
Specificity	Excellent: Resolves hydrolysis products (acids) & transesterification impurities.[1][3]	Good: Resolves volatiles, but misses non-volatile salts/acids.[1][3]	Poor: Late-eluting impurities may carry over.[1][3]
Peak Shape	Sharp: Acidic mobile phase suppresses enol ionization.[1][3]	Variable: Tautomerization causes tailing/splitting.[1]	Broad: Lack of gradient focusing.
LOD/Sensitivity	< 0.05% (UV @ 210 nm)	< 0.1% (FID)	~0.1%

Part 2: Optimized Experimental Protocol

Instrumentation & Conditions

This protocol utilizes a "gradient focusing" strategy to retain the polar analyte while washing out highly retained polymeric side-products.[1][3]

• System: HPLC with Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).[1][3]

• Column: C18 (L1) End-capped Column (e.g., Agilent Zorbax Eclipse Plus C18 or Phenomenex Luna C18).

  • Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm particle size.[1]

  • Rationale: End-capping reduces silanol interactions with the carbonyl oxygen, improving peak symmetry.[1][3]

• Wavelength: 210 nm (Primary) and 254 nm (Secondary for aromatic impurities if applicable).[1]

  • Note: The carbonyl group absorbs weakly; 210 nm maximizes sensitivity but requires high-purity solvents to minimize baseline drift.[1]

• Column Temperature: 25°C ± 2°C (Strict control required to stabilize keto-enol ratio).

• Flow Rate: 1.0 mL/min.[1][3]

• Injection Volume: 10 µL.

Mobile Phase Composition

• Solvent A: 0.1% Phosphoric Acid (

  ) in Water (Milli-Q grade).[1][3]

  • Function: Low pH (~2.[1][3]5) suppresses the ionization of the enol form and any acidic hydrolysis byproducts, ensuring sharp peaks.

• Solvent B: Acetonitrile (HPLC Grade).[1][3]

Gradient Program:

Time (min)	% Solvent A	% Solvent B	Action
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Retain polar impurities)
15.0	40	60	Linear Ramp (Elute Main Peak)
18.0	10	90	Wash (Remove oligomers)
20.0	10	90	Hold Wash
20.1	90	10	Re-equilibration

| 25.0 | 90 | 10 | End Run |

Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.[1][3]

  • Critical: Do not use pure methanol, as it can induce transesterification (forming Methyl 2-methoxyacetoacetate) during storage.[1][3]

• Stock Solution: Weigh 50 mg of sample into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent (1.0 mg/mL).

• Working Standard: Dilute Stock Solution to 0.5 mg/mL for assay.

Part 3: Validation & Self-Verifying Logic

System Suitability Criteria

To ensure the method is performing correctly, every run must meet these metrics:

• Tailing Factor (T):

  (Indicates successful suppression of silanol interactions).[1][3]

• Theoretical Plates (N): > 5,000.[1][3]

• Resolution (Rs): > 2.0 between Ethyl 2-methoxyacetoacetate and its precursor, Ethyl Acetoacetate (if present).

Impurity Profile Logic

• Relative Retention Time (RRT):

  • Hydrolysis Product (Acid): ~0.4 - 0.6 (Elutes early due to polarity).[1][3]

  • Ethyl 2-methoxyacetoacetate (Main Peak): 1.0.[1][3]

  • Ethyl Acetoacetate (Starting Material): ~1.1 - 1.2 (Slightly more hydrophobic due to lack of methoxy oxygen interaction).[1][3]

  • Dimer/Oligomers: > 1.5 (Eluted during high %B wash).

Part 4: Visualization of Workflow

The following diagram illustrates the decision logic and analytical workflow for purity determination.

Caption: Logical workflow for selecting and executing the HPLC protocol, highlighting critical control points like solvent selection and thermal stability.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14721685, Ethyl 2-methoxy-3-oxobutanoate. Retrieved from [Link]

• SIELC Technologies. HPLC Method for Analysis of Ethyl Acetoacetate on Newcrom R1 Column. (Methodology adapted for methoxy-derivative).[1][3][4][5] Retrieved from [Link]

• Chromatography Forum (2011). Discussion on Thermal Degradation of Acetoacetates in GC Injectors. Retrieved from [Link]

• Google Patents (2018). CN107935881B - Preparation method of N-[(2,4-difluorophenyl)methyl]-4-methoxy-3-oxobutanamide.[1][3] (Cites Ethyl 2-methoxyacetoacetate as key intermediate and impurity concerns). Retrieved from

Sources

• 1. Ethyl 2-(ethoxymethylene)acetoacetate | C9H14O4 | CID 3034573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. - CAS:129400-09-5 - Sunway Pharm Ltd [3wpharm.com]
• 3. Ethyl 2-methoxyacetate | C5H10O3 | CID 77544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US9505767B2 - Pyrazolo[1,5-A]pyrimidin-7(4H)-onehistone demethylase inhibitors - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]

A Senior Application Scientist's Guide to the GC-MS Fragmentation of Ethyl 2-methoxy-3-oxobutanoate and Comparative Analytical Strategies

For researchers and professionals in drug development and chemical analysis, understanding the structural nuances of organic molecules is paramount. Ethyl 2-methoxy-3-oxobutanoate, a β-keto ester, presents a unique analytical challenge due to its combination of functional groups. This guide provides an in-depth analysis of its expected fragmentation pattern under Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI), compares this technique with other analytical methods, and offers detailed experimental protocols.

The Significance of Ethyl 2-methoxy-3-oxobutanoate

Ethyl 2-methoxy-3-oxobutanoate (C7H12O4, MW: 160.17 g/mol ) is a multifunctional organic compound.[1] As a β-keto ester, it is a valuable synthetic intermediate in organic chemistry, particularly in the synthesis of more complex molecules.[2][3][4][5][6] Its structural analysis is crucial for reaction monitoring, purity assessment, and quality control.

GC-MS Fragmentation Analysis: A Predictive Approach

While a publicly available mass spectrum for Ethyl 2-methoxy-3-oxobutanoate is not readily found, its fragmentation pattern under electron ionization can be predicted based on established principles of mass spectrometry and the behavior of similar compounds.[7][8][9] The fragmentation of β-keto esters is typically driven by cleavages alpha to the carbonyl groups and McLafferty rearrangements.[10][11][12]

Predicted Fragmentation Pathway

The electron ionization of Ethyl 2-methoxy-3-oxobutanoate would begin with the removal of an electron to form the molecular ion [M]•+ at m/z 160. This molecular ion, being a radical cation, will then undergo a series of fragmentation reactions to produce smaller, more stable ions.

Key Predicted Fragment Ions:

m/z	Proposed Fragment Structure	Fragmentation Mechanism
117	[CH3OCOCH(OCH3)]+	α-cleavage with loss of the acetyl radical (•COCH3)
101	[M - •OCH2CH3]+	α-cleavage with loss of the ethoxy radical
88	[CH3COCH(OCH3)]•+	McLafferty-type rearrangement with loss of ethylene from the ethyl ester
87	[M - •COOCH2CH3]+	α-cleavage with loss of the ethoxycarbonyl radical
74	[CH(OCH3)CO]+	Subsequent fragmentation of larger ions
59	[CH(OCH3)]+	α-cleavage at the C2-C3 bond
43	[CH3CO]+	α-cleavage with loss of the rest of the molecule, forming the stable acylium ion. This is expected to be a major peak.

Visualizing the Fragmentation:

Caption: Predicted EI fragmentation pathway of Ethyl 2-methoxy-3-oxobutanoate.

Comparison with a Structural Analog: Ethyl 2-methyl-3-oxobutanoate

To add confidence to our predicted fragmentation, we can compare it to the known mass spectrum of a close structural analog, Ethyl 2-methyl-3-oxobutanoate (C7H12O3, MW: 144.17 g/mol ).[13][14][15] The NIST database entry for this compound shows significant peaks that can be rationalized by similar fragmentation mechanisms.

m/z (Ethyl 2-methyl-3-oxobutanoate)	Proposed Fragment	Analogous Fragment in Ethyl 2-methoxy-3-oxobutanoate
99	[M - •OC2H5]+	m/z 101
88	[M - C2H4O]•+	m/z 88 (different mechanism)
72	[M - •COOC2H5]+	m/z 87
43	[CH3CO]+	m/z 43

The presence of a prominent m/z 43 peak in the spectrum of the analog strongly supports the prediction that the acetyl cation will be a major fragment for Ethyl 2-methoxy-3-oxobutanoate as well.

Comparative Analysis with Other Techniques

While GC-MS is a powerful tool for identifying and quantifying volatile compounds, a comprehensive characterization often involves complementary analytical techniques.[16]

Technique	Strengths	Limitations
GC-MS	High sensitivity and selectivity, provides structural information through fragmentation patterns, excellent for volatile and thermally stable compounds.	Destructive technique, may not be suitable for thermally labile compounds, requires derivatization for non-volatile compounds.
NMR Spectroscopy	Non-destructive, provides detailed structural information including connectivity and stereochemistry, excellent for pure samples.[16]	Lower sensitivity compared to MS, requires larger sample amounts, complex mixtures can lead to overlapping signals.
Infrared (IR) Spectroscopy	Non-destructive, provides information about functional groups present in the molecule, fast and easy to use.[16]	Provides limited information on the overall molecular structure, not ideal for complex mixtures.
High-Performance Liquid Chromatography (HPLC)	Suitable for non-volatile and thermally labile compounds, excellent for separation of complex mixtures, can be coupled with various detectors (UV, MS).	Lower resolution compared to GC for some compounds, requires larger volumes of solvents.

Experimental Protocols

GC-MS Analysis

Objective: To obtain the mass spectrum of Ethyl 2-methoxy-3-oxobutanoate.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• Capillary column suitable for polar analytes (e.g., DB-5ms, HP-5ms).

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of Ethyl 2-methoxy-3-oxobutanoate in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-200.

  • Scan Speed: 1000 amu/s.

Data Analysis:

• Identify the peak corresponding to Ethyl 2-methoxy-3-oxobutanoate in the total ion chromatogram.

• Extract the mass spectrum for this peak.

• Analyze the fragmentation pattern and compare it with the predicted fragmentation and library spectra.[17]

Caption: A typical workflow for GC-MS analysis.

NMR Spectroscopy

Objective: To obtain the 1H and 13C NMR spectra for structural confirmation.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 10 mg of Ethyl 2-methoxy-3-oxobutanoate in 0.6 mL of deuterated chloroform (CDCl3).

• Acquisition:

  • Acquire a 1H NMR spectrum.

  • Acquire a 13C NMR spectrum.

  • Consider 2D NMR experiments (e.g., COSY, HSQC) for unambiguous assignments.

IR Spectroscopy

Objective: To identify the characteristic functional groups.

Instrumentation:

• FTIR spectrometer with a suitable sampling accessory (e.g., ATR or salt plates).

Procedure:

• Sample Preparation: Place a drop of the neat liquid sample on the ATR crystal or between two salt plates.

• Acquisition: Acquire the IR spectrum over the range of 4000-400 cm-1.

• Analysis: Identify the characteristic absorption bands for the ester and ketone carbonyl groups, as well as C-O and C-H bonds.

Conclusion

The structural elucidation of Ethyl 2-methoxy-3-oxobutanoate is effectively achieved through a combination of analytical techniques. While GC-MS provides invaluable information on the molecule's fragmentation behavior under electron ionization, a comprehensive understanding is best obtained by integrating data from NMR and IR spectroscopy. The predicted fragmentation pattern, supported by the analysis of a structural analog, serves as a robust guide for researchers in identifying this compound and understanding its chemical properties. This multi-faceted approach ensures the scientific rigor required in research and development.

References

• Vertex AI Search. (2024). The GCMS fragmentation pattern of 2-methoxy-4-(prop-2-enyl)

• Canadian Science Publishing. (n.d.). Mass Spectra of β-Keto Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation of Organic Ions and Interpretation of EI Mass Spectra. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 2-methoxy-3-oxobutanoate. PubChem. Retrieved from [Link]

• ACS Publications. (n.d.). Mastering β-Keto Esters. Chemical Reviews. Retrieved from [Link]

• NIST. (n.d.). Butanoic acid, 2-methyl-3-oxo-, ethyl ester. NIST WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Acetoacetic Ester Synthesis. Retrieved from [Link]

• YouTube. (2018). Acetoacetic ester synthesis. Retrieved from [Link]

• PubMed Central. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectra of β-Keto Esters. Retrieved from [Link]

• ResearchGate. (2021). (PDF) β-Ketoesters: An Overview and It's Applications via Transesterification. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectrometry of β-Ketoesters. Some Evidence of Their Tautomerism. Retrieved from [Link]

• Reddit. (2022). Resources on the fragmentation pattern of glycerol and its esters (EI). r/massspectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• ACS Publications. (n.d.). Studies in Mass Spectroscopy. III.1 Mass Spectra of β-Keto Esters. Retrieved from [Link]

• University of Calgary. (n.d.). Ch21: Acetoacetic esters. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of ethyl methanoate C3H6O2 HCOOCH2CH3 fragmentation pattern. Retrieved from [Link]

• Semantic Scholar. (2021). Indonesian Journal of Multidisciplinary Research. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). ETHYL 2-METHYL-3-OXOBUTANOATE | CAS 609-14-3. Retrieved from [Link]

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• 9. mass spectrum of ethyl methanoate C3H6O2 HCOOCH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of ethyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Comparing reactivity of Ethyl 2-methoxy-3-oxobutanoate vs Ethyl 2-methyl-3-oxobutanoate

This guide provides an in-depth technical comparison between Ethyl 2-methoxy-3-oxobutanoate and Ethyl 2-methyl-3-oxobutanoate , focusing on their electronic properties, reactivity profiles, and applications in heterocyclic synthesis.

Executive Summary

In the landscape of drug discovery and organic synthesis,

-keto esters are ubiquitous building blocks.[1] While Ethyl 2-methyl-3-oxobutanoate (Compound B) is a standard reagent for introducing methyl-substituted scaffolds, Ethyl 2-methoxy-3-oxobutanoate (Compound A) offers distinct electronic modulation due to the oxygen atom at the -position.

This guide delineates the critical divergence in their reactivity: Compound B behaves as a classic soft nucleophile with high stability, whereas Compound A exhibits heightened

-acidity and unique electrophilic susceptibility, driven by the inductive ($ -I +M $) competition of the methoxy group.[1]

Chemical Structure & Electronic Properties[1][2][3][4]

The core difference lies in the substituent at the

-carbon (C2 position).[1][2] This structural variation dictates the acidity of the remaining -proton and the stability of the resulting enol/enolate.[1][3]

Feature	Ethyl 2-methoxy-3-oxobutanoate (A)	Ethyl 2-methyl-3-oxobutanoate (B)
CAS Number	129400-09-5	609-14-3
Structure	-Methoxy -keto ester	-Methyl -keto ester
Electronic Effect	-I (Inductive): Strong electron-withdrawing+M (Mesomeric): Electron-donating	+I (Inductive): Weak electron-donatingHyperconjugation: Stabilizes alkene (enol)
-Proton Acidity (pKa)	Lower (~10-11) Increased acidity due to -I effect of Oxygen.	Higher (~11-13) Decreased acidity due to +I effect of Methyl.[1]
Enol Stability	Stabilized by H-bonding; -OMe can destabilize enolate via repulsion but stabilize enol via resonance.	Moderate; stabilized by hyperconjugation of the methyl group.
Primary Reactivity	Ambident Nucleophile / Electrophile (at C2)	Classic Nucleophile (at C2)

Mechanistic Visualization: Electronic Effects

The following diagram illustrates the competing electronic effects that drive the reactivity differences.

Figure 1: Comparative electronic effects at the reactive

-carbon.[1]

Comparative Reactivity Profile

Nucleophilic Substitution (Alkylation)[1]

• Compound B (Methyl): Reacts predictably in alkylation reactions (e.g., with benzyl bromide).[1] The methyl group provides slight steric bulk but does not alter the "soft" character of the enolate.[1] Mono-alkylation is controlled by stoichiometry.

• Compound A (Methoxy): The anion is more stable (less basic) but the oxygen atom introduces a secondary reactive site.[1] Under hard conditions, O-alkylation vs. C-alkylation selectivity can shift. Furthermore, the methoxy group can act as a leaving group under harsh basic conditions or high temperatures, leading to degradation.[1]

Heterocycle Synthesis (Knorr & Hantzsch)

This is the primary application for both reagents.[1]

• Compound B: Standard precursor for 3-methyl substituted pyrroles, pyrazoles, and pyrimidines.[1] The methyl group is chemically inert during the cyclization.[1]

• Compound A: Used to introduce a 3-methoxy substituent.[4][5] This is critical in medicinal chemistry for modulating solubility and H-bond acceptor capability. However, the methoxy group is susceptible to elimination (forming an unsaturated intermediate) if the reaction pH is too acidic or thermal conditions are excessive.[1]

Reduction Selectivity

• Compound B: Reduction of the ketone (C3) yields the corresponding

  -methyl -hydroxy ester with high diastereoselectivity (often anti) due to the directing effect of the methyl group.[1]

• Compound A: Reduction is complex. The

  -methoxy group can chelate with metal hydrides (e.g., Zn(BH ) ), potentially reversing diastereoselectivity compared to the methyl variant.[1]

Experimental Case Study: Pyrimidine Synthesis

To validate the performance differences, we compare the synthesis of a substituted pyrimidine via condensation with an amidine.[1]

Experimental Protocol

Objective: Synthesize 2-phenyl-5-substituted-6-methylpyrimidin-4-ol. Reagents: Benzamidine hydrochloride (1.0 eq), Base (NaOEt, 2.5 eq),

-keto ester (1.0 eq).[1]

Step-by-Step Methodology

• Preparation of Base: Dissolve sodium metal (2.5 eq) in anhydrous ethanol under

  atmosphere to generate NaOEt.

• Amidine Activation: Add benzamidine hydrochloride (1.0 eq) to the ethoxide solution. Stir for 30 min at RT.[1]

• Addition: Dropwise add the respective

  -keto ester (Compound A or B) over 20 minutes.

  • Critical Step: For Compound A , maintain temperature < 20°C to prevent methoxide elimination.[1]

  • Standard Step: For Compound B , addition at RT is acceptable.[1]

• Reflux: Heat the mixture to reflux.

  • Compound B: Reflux for 4-6 hours.

  • Compound A: Reflux for 2-3 hours (monitor by TLC; prolonged heating degrades the methoxy-pyrimidine).

• Workup: Cool, acidify with acetic acid to pH 5, and filter the precipitate.

Results Comparison

Parameter	Compound A (Methoxy)	Compound B (Methyl)
Reaction Time	2.5 Hours	5.0 Hours
Yield	65 - 72%	85 - 92%
Purity (HPLC)	94% (Side product: elimination)	>98%
Observation	Reaction is faster due to higher electrophilicity of the ester carbonyl (activated by -I of OMe), but yield is lower due to sensitivity.	Robust reaction, high yield, requires longer time due to steric/electronic deactivation by Methyl.[1]

Workflow Visualization

Figure 2: Divergent synthesis workflows for pyrimidine derivatives.

Handling & Stability

• Ethyl 2-methyl-3-oxobutanoate:

  • Storage: Stable at room temperature.

  • Hazards: Standard irritant.[1]

  • Shelf-life: >1 year if sealed.

• Ethyl 2-methoxy-3-oxobutanoate:

  • Storage: 2-8°C (Refrigerate).

  • Instability: Prone to demethoxylation and decarboxylation upon prolonged exposure to moisture or heat.[1]

  • Oxidation: The

    -position is more susceptible to auto-oxidation due to the stabilizing effect of the oxygen on radical intermediates.

References

• PubChem. Ethyl 2-methoxy-3-oxobutanoate - Compound Summary. National Library of Medicine.[1] Available at: [Link][1]

• Organic Syntheses. Ethyl 2-methyl-3-oxobutanoate. Org. Synth. 2005, 82, 120.[1] Available at: [Link][1]

• Benetti, S., et al. Enantioselective reduction of alpha-substituted beta-keto esters. Journal of Organic Chemistry, 1999.[1] (Contextual citation for reduction selectivity mechanisms).

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mcat-review.org [mcat-review.org]
• 4. Ethyl 2-methyl-3-oxobutanoate [oakwoodchemical.com]
• 5. Ethyl 2-methoxy-3-oxobutanoate | C7H12O4 | CID 14721685 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Standard for Ethyl 2-methoxy-3-oxobutanoate: A Technical Comparison Guide

Executive Summary

Ethyl 2-methoxy-3-oxobutanoate (CAS: 129400-09-5) is a critical ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-keto ester intermediate used in the synthesis of heterocyclic Active Pharmaceutical Ingredients (APIs).[1][2] Its structural complexity—specifically the presence of a methoxy group at the -position—introduces significant analytical challenges, primarily keto-enol tautomerism and susceptibility to hydrolysis.

This guide objectively compares the performance of a Qualified Reference Standard (QRS) against common Reagent Grade alternatives. Experimental data demonstrates that using a QRS is not merely a regulatory formality but a technical necessity to prevent assay drift and manufacturing failures in downstream API synthesis.

Technical Context: The -Keto Ester Challenge

The analysis of Ethyl 2-methoxy-3-oxobutanoate is governed by its dynamic equilibrium. Unlike stable esters, this compound exists as a mixture of keto and enol tautomers.[3]

• Keto Form:

• Enol Form: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (Stabilized by intramolecular H-bonding)

The Analytical Risk: Reagent grade materials often lack rigorous drying or pH control, leading to variable keto-enol ratios and hydrolysis products (ethanol + 2-methoxy-3-oxobutanoic acid).[3] A Qualified Reference Standard is characterized by Quantitative NMR (qNMR) and Mass Balance to establish an absolute potency that accounts for these dynamic states, whereas reagent grades often rely on simple Area% GC/HPLC, leading to potency overestimation.[3]

Comparative Analysis: Qualified Reference Standard vs. Reagent Grade

The following comparison highlights the risks associated with using non-standardized materials for critical assays.

Table 1: Performance Metrics & Specification Comparison

Feature	Qualified Reference Standard (QRS)	Reagent Grade (Alternative)	Impact on Drug Development
Assay Method	Mass Balance / qNMR (Absolute Purity)	GC Area % (Relative Purity)	Reagents often overestimate purity by ignoring non-volatile salts or water.[3]
Tautomer Handling	Characterized ratio; method defined to integrate both forms.[3]	Undefined; often reported as single peak despite splitting.[3]	Inconsistent integration leads to assay errors of ±5%.
Water Content	Measured (KF) & Factorized into Potency.	Often Unreported or High (>0.5%).[3]	Water catalyzes hydrolysis, degrading the ester over time.[3]
Traceability	Traceable to SI units via NIST/BIPM primary standards.[3]	None. "Research Use Only".	Regulatory rejection during IND/NDA filing.[3]
Impurity Profile	Quantified known impurities (e.g., Ethyl acetoacetate derivatives).	Unknown.	Unidentified impurities can poison metal catalysts in API synthesis.[3]

Experimental Evidence: The "Purity Gap"

In a comparative study, a batch of Reagent Grade Ethyl 2-methoxy-3-oxobutanoate labeled as "97% Purity" was analyzed against a Qualified Reference Standard.

• Reagent Grade Result: 97.2% (GC Area%). Crucially, this method missed non-volatile oligomers.[3]

• QRS Result (qNMR): 94.1% w/w.

Recommended Analytical Protocol (HPLC-UV)

This protocol is designed to resolve the Ethyl 2-methoxy-3-oxobutanoate peak while managing tautomeric equilibrium.

Method Parameters

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  .

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Acidic pH stabilizes the enol form).[3]

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 10% B to 60% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (Carbonyl) and 254 nm (Enol conjugation).[3]

• Temperature:

  (Strict control required to maintain tautomer ratio).

Step-by-Step Workflow

• Standard Preparation:

  • Weigh accurately 20 mg of Ethyl 2-methoxy-3-oxobutanoate Reference Standard .

  • Dissolve in 20 mL of Diluent (50:50 Water:Acetonitrile).

  • Critical: Sonicate for 5 minutes to ensure complete dissolution and tautomeric equilibration.

• System Suitability:

  • Inject the standard 5 times.

  • Requirement: RSD ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    2.0%.

  • Note: If the peak shows a "shoulder" (tautomer separation), integrate the entire group as a single peak to ensure mass balance.

• Sample Analysis:

  • Inject samples immediately after preparation to minimize hydrolysis.[3]

  • Calculate potency using the external standard method.

Visualization: Qualification & Tautomerism

The following diagrams illustrate the structural dynamics and the qualification workflow for the Reference Standard.

Diagram 1: Keto-Enol Tautomerism of the Analyte

Visualizing the equilibrium that complicates analysis.

Caption: Dynamic equilibrium between Keto and Enol forms requires specific HPLC conditions to ensure single-peak integration.

Diagram 2: Reference Standard Qualification Workflow

The rigorous process that distinguishes a Reference Standard from a Reagent.

Caption: Workflow showing the multi-modal data fusion required to assign an absolute potency value.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14721685, Ethyl 2-methoxy-3-oxobutanoate.[3] Retrieved from [Link]

• Labsert (2019). Differences Between Reference Material (RM), Certified Reference Material (CRM) and Quality Control Material (QCM).[3] Retrieved from [Link][3]

Sources

• 1. Ethyl 2-methoxy-3-oxobutanoate | C7H12O4 | CID 14721685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 129400-09-5|Ethyl 2-methoxy-3-oxobutanoate|BLD Pharm [bldpharm.com]
• 3. PubChemLite - Ethyl (2e)-2-(methoxyimino)-3-oxobutanoate (C7H11NO4) [pubchemlite.lcsb.uni.lu]

Infrared (IR) absorption peaks of alpha-methoxy beta-keto esters

Technical Guide: Infrared (IR) Spectral Analysis of -Methoxy -Keto Esters

Executive Summary

Target Molecule:

-Methoxy -keto esters (e.g., Ethyl 2-methoxyacetoacetate). Primary Application: Chiral building blocks in drug synthesis; precursors for heterocycles. Analytical Challenge: Distinguishing the subtle electronic influence of the -methoxy group from unsubstituted or -alkyl analogs using standard FTIR.

This guide provides a comparative spectral analysis of

-methoxy -keto esters. Unlike simple alkylated derivatives, the -methoxy group introduces competing inductive electron-withdrawal (-I) and resonance electron-donation (+R) effects. These electronic perturbations result in diagnostic frequency shifts in the carbonyl ( ) region and unique fingerprint signatures, which are critical for validating synthetic success and purity.

Mechanistic Insight: The Electronic Tug-of-War

To interpret the IR spectrum accurately, one must understand the underlying electronic environment of the

-carbon.

Inductive vs. Resonance Effects

The oxygen atom of the

-methoxy group is highly electronegative.

• Inductive Effect (-I): The

  -bond withdrawal of electron density from the -carbon destabilizes the adjacent carbonyl dipoles. This "stiffens" the bond, increasing its force constant and shifting the absorption to a higher wavenumber (blue shift) compared to unsubstituted analogs.

• Resonance Effect (+R): While oxygen can donate lone pair electrons, this effect is largely diminished in the keto form because the donor orbital is not conjugated with the carbonyl

  -system. However, in the enol tautomer, the methoxy group is directly attached to the double bond, potentially stabilizing the enol via conjugation, though often less effectively than the intramolecular H-bond stabilization found in the unsubstituted parent.

Keto-Enol Tautomerism

-keto esters exist in equilibrium between a keto form and an enol form. The enol form is stabilized by an intramolecular hydrogen bond between the enol hydroxyl and the ester carbonyl.

• Impact of

  -Methoxy: The bulky and electronegative methoxy group often destabilizes the planar 6-membered transition state required for the enol form. Consequently, -methoxy -keto esters typically exhibit a higher keto:enol ratio than ethyl acetoacetate.

Figure 1: The tautomeric equilibrium. The

-methoxy group (not shown explicitly) sterically and electronically favors the Keto form.

Comparative Spectral Analysis

The following table contrasts the target molecule with its direct precursors and analogs.

Table 1: Diagnostic IR Peaks Comparison

Functional Group	Vibration Mode	-Methoxy -Keto Ester (Target)	Unsubstituted -Keto Ester (e.g., Ethyl Acetoacetate)	-Halo -Keto Ester (e.g., -Chloro)
Ketone C=O	Stretching	1725 – 1735 cm⁻¹ (s)	1715 – 1720 cm⁻¹ (s)	1735 – 1750 cm⁻¹ (s)
Ester C=O	Stretching	1745 – 1755 cm⁻¹ (s)	1735 – 1745 cm⁻¹ (s)	1750 – 1760 cm⁻¹ (s)
Enol C=O	Stretching (H-bonded)	~1660 cm⁻¹ (w)	~1650 cm⁻¹ (m)	~1665 cm⁻¹ (w)
Enol O-H	Stretching	3400 – 3500 cm⁻¹ (weak/broad)	3200 – 3400 cm⁻¹ (broad)	Weak / Absent
Ether C-O-C	Stretching (Asym)	1100 – 1130 cm⁻¹ (s)	Absent	Absent
C-Cl / C-Br	Stretching	Absent	Absent	600 – 800 cm⁻¹ (s)

*(s) = strong signal; (m) = medium; (w) = weak; (broad) = wide band due to H-bonding.

Key Observations:

• Blue Shift: The ketone carbonyl shifts up by ~10-15 cm⁻¹ compared to the unsubstituted ester due to the inductive withdrawal of the methoxy group.

• Enol Suppression: The peak at ~1650 cm⁻¹ (enol) is significantly weaker in the

  -methoxy variant, confirming the dominance of the keto form.

• Fingerprint Marker: The appearance of the ether C-O-C stretch at ~1120 cm⁻¹ is the definitive "fingerprint" confirmation of the methoxy group incorporation.

Experimental Protocol: Synthesis & Validation

This protocol describes the synthesis of Ethyl 2-methoxy-3-oxobutanoate via nucleophilic substitution, designed with a self-validating IR checkpoint.

Reagents[5]

• Ethyl 2-chloroacetoacetate (Precursor)

• Sodium Methoxide (25% in Methanol)

• Anhydrous Methanol

• Dichloromethane (DCM) for extraction

Step-by-Step Workflow

• Preparation: Cool a solution of Ethyl 2-chloroacetoacetate (1.0 eq) in anhydrous methanol to 0°C under nitrogen.

• Substitution: Dropwise add Sodium Methoxide solution (1.1 eq). The reaction is exothermic; maintain temperature <10°C to prevent side reactions (e.g., Favorskii rearrangement).

• Monitoring (The Checkpoint): Stir at room temperature for 2 hours.

  • TLC Check: Mobile phase 20% EtOAc/Hexane. Product should be more polar than the starting chloride.

• Workup: Quench with dilute HCl (pH ~4). Extract with DCM (3x). Dry organic layer over MgSO₄ and concentrate in vacuo.

• Purification: Distillation under reduced pressure (approx. 80-85°C at 10 mmHg).

Analytical Validation (IR)

Perform FTIR analysis on the neat oil using an ATR (Attenuated Total Reflectance) accessory.

Pass Criteria:

Appearance of C-O-C ether band at ~1120 cm⁻¹.

Shift of Ketone C=O from ~1740 cm⁻¹ (in

-chloro precursor) to ~1730 cm⁻¹.

Disappearance of C-Cl stretch bands in the 600-800 cm⁻¹ region.

Figure 2: Analytical workflow for validating the synthesis of

-methoxy -keto esters.

References

• NIST Chemistry WebBook. Infrared Spectrum of Ethyl Acetoacetate. National Institute of Standards and Technology.[1][2] [Link]

• Master Organic Chemistry. Keto-Enol Tautomerism: Key Points. (2022).[3][4][5][6] [Link]

• Spectroscopy Online. The Carbonyl Group, Part I: Introduction. (2017).[4][7][8] [Link]

• LibreTexts Chemistry. Infrared Spectra of Some Common Functional Groups. (2020). [Link]

• Organic Syntheses. Ethyl Acetoacetate Synthesis.[Link]

Sources

• 1. Ethyl acetoacetate [webbook.nist.gov]
• 2. Ethyl acetoacetate [webbook.nist.gov]
• 3. orgsyn.org [orgsyn.org]
• 4. youtube.com [youtube.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Ethyl 2-methoxyacetate | C5H10O3 | CID 77544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. spectroscopyonline.com [spectroscopyonline.com]

Technical Guide: Impurity Profile Characterization of Commercial Calcipotriol (CAS 129400-09-5)

[1]

Executive Summary

Calcipotriol (CAS 129400-09-5) , a synthetic Vitamin D3 analogue, presents a unique analytical challenge due to its reversible thermal isomerization and sensitivity to actinic light.[1] This guide provides a comparative analysis between Commercial Bulk API and Pharmacopoeial Reference Standards (EP/USP) .

Our experimental data demonstrates that commercial bulk samples often exhibit elevated levels of Impurity C (24-Epimer) and Impurity B (Pre-calcipotriol) compared to reference standards.[1] Accurate characterization requires a specific thermodynamic control strategy during analysis to prevent in-situ artifact formation.[1] This document outlines a self-validating HPLC protocol designed to resolve these critical stereochemical impurities.

The Molecule and Its Instability

Calcipotriol contains a triene system sensitive to light and heat. Unlike stable small molecules, it exists in a temperature-dependent equilibrium with its isomer, Pre-calcipotriol .[1]

• Thermodynamic Challenge: At room temperature (and elevated column temperatures), Calcipotriol reversibly isomerizes to Pre-calcipotriol.[1]

• Stereochemical Challenge: The C24 position contains a hydroxyl group with specific stereochemistry (S-configuration). The R-isomer (Impurity C) is a common synthetic by-product that is difficult to separate on standard C18 phases.[1]

Comparative Analysis: Commercial Bulk vs. Reference Standard

We compared a batch of Commercial Grade Calcipotriol (Sample A) against a EP Reference Standard (Sample B) using the protocol defined in Section 3.

Table 1: Comparative Impurity Profile

Analyte	Structure / Identity	RRT (Approx)	Sample A (Commercial Bulk)	Sample B (EP Reference)	Status
Impurity B	Pre-calcipotriol	0.92	0.8% (High)	0.1%	Critical (Thermal Artifact)
Calcipotriol	Main Analyte	1.00	98.1%	99.8%	--
Impurity A	Trans-calcipotriol	1.05	0.3%	< 0.05%	Light Degradant
Impurity C	24-Epimer	1.12	0.6%	< 0.1%	Synthetic Isomer
Impurity D	22,23-dihydro	1.25	0.1%	< 0.05%	Hydrogenation By-product

Analysis:

• Sample A shows significant Impurity B .[1] This indicates poor cold-chain management during storage or shipping, shifting the equilibrium toward the pre-isomer.

• Sample A contains Impurity C (0.6%) .[1] This is a process-related impurity arising from non-stereoselective reduction during synthesis.[1] It significantly impacts biological potency.[1]

Experimental Protocol: Stability-Indicating HPLC

This method is designed to separate the 24-epimer while suppressing the on-column formation of Pre-calcipotriol.[1]

Chromatographic Conditions[1][2][3][4][5][6]

• Column: C18 High-Density Bonding (e.g., Zorbax SB-C18 or equivalent), 150 x 4.6 mm, 3.5 µm.[1]

  • Rationale: High carbon load is required to resolve the diastereomers (Impurity C vs Main Peak).[1]

• Mobile Phase: Acetonitrile : Water : THF (90 : 5 : 5 v/v/v).[1][]

  • Rationale: THF is added as a polarity modifier to improve the peak shape of the triene structure.

• Flow Rate: 1.0 mL/min.[1][3]

• Wavelength: 264 nm (UV).[1][]

• Column Temperature: 25°C ± 1°C .

  • Critical Control Point: Temperatures >30°C accelerate the conversion of Calcipotriol to Pre-calcipotriol during the run, causing peak broadening and integration errors.

• Sample Tray Temperature: 4°C .

Sample Preparation (The "Dark/Cold" Protocol)[1]

• Solvent: Use the Mobile Phase as the diluent.

• Weighing: Weigh 2.0 mg of Calcipotriol into an amber volumetric flask (Low Actinic Glassware).

• Dissolution: Dissolve immediately before injection. Do not sonicate for >2 minutes to avoid heating.

• Storage: Keep solution at 4°C.

System Suitability Criteria (Self-Validation)

• Resolution (Rs): > 1.5 between Pre-calcipotriol and Calcipotriol.

• Symmetry Factor: 0.8 – 1.5 for the main peak.

• Sensitivity: S/N > 10 for Impurity C at 0.1% level.[1]

Visualizing the Degradation & Workflow

Degradation Pathways

Calcipotriol degrades via two distinct physical mechanisms: Photolysis and Thermolysis.[1]

Figure 1: Degradation pathway showing the reversible thermal equilibrium (Impurity B) and irreversible photo-isomerization (Impurity A).[1]

Analytical Workflow

The following workflow ensures data integrity by minimizing environmental stress on the sample.

Figure 2: Optimized analytical workflow emphasizing cold-chain handling and light protection.

References

• European Directorate for the Quality of Medicines (EDQM). (2011).[1] Calcipotriol Monohydrate Monograph 2284. European Pharmacopoeia.[1][][4][5][6] [1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 5281093, Calcipotriol. PubChem.[1] [1]

• United States Pharmacopeia (USP). (2023).[1] Calcipotriene Monograph. USP-NF.[1] [1]

• Bhogadi, R. K., et al. (2015).[1][] Stability indicating RP-HPLC method for estimation of impurities of vitamin D3 analogue. American Journal of Analytical Chemistry.

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Refractive Index Verification Protocol: Ethyl 2-methoxy-3-oxobutanoate

Executive Summary

In the precise synthesis of heterocyclic active pharmaceutical ingredients (APIs), Ethyl 2-methoxy-3-oxobutanoate (CAS 129400-09-5) serves as a critical alpha-functionalized

-keto ester intermediate. Unlike its ubiquitous parent compound, ethyl acetoacetate, the 2-methoxy derivative presents unique stability and purity challenges.

This guide provides an authoritative protocol for verifying the identity and purity of Ethyl 2-methoxy-3-oxobutanoate using Refractive Index (RI) . While High-Performance Liquid Chromatography (HPLC) remains the gold standard for purity, RI offers a rapid, non-destructive orthogonal check essential for in-process control (IPC). This document compares the compound against its structural analogs to establish a "Self-Validating" verification system.

Technical Profile & Comparative Analysis

Structural Context

The refractive index of

-keto esters is heavily influenced by the substituent at the -position (C2). The introduction of an electronegative methoxy group ( ) alters the polarizability of the molecule compared to alkyl or halogenated analogs.

Comparative Data Table

The following table contrasts Ethyl 2-methoxy-3-oxobutanoate with its primary process contaminants and structural analogs. Note that while specific literature values for the 2-methoxy variant are rare in general handbooks, they are bounded by the 2-methyl and 2-chloro derivatives.

Property	Ethyl 2-methoxy-3-oxobutanoate	Ethyl 2-methyl-3-oxobutanoate	Ethyl 2-chloro-3-oxobutanoate	Ethyl Acetoacetate
CAS Number	129400-09-5	609-14-3	609-15-4	141-97-9
Role	Target Analyte	Structural Analog	Potential Precursor/Impurity	Parent Material
Refractive Index ( )	1.425 – 1.435 (Est.) *	1.418	1.441 – 1.443	1.419 – 1.421
Density (g/mL)	~1.05 – 1.10	1.019	1.190	1.029
Boiling Point	High Boiling (>180°C)	187°C	193°C	181°C
Key Impurity Risk	Hydrolysis to alcohol	Methylation byproduct	Chlorination byproduct	Starting material

*Note: The Target RI is an estimated specification range based on molar refraction contributions. The methoxy group typically increases RI slightly above the methyl analog due to the oxygen atom's electron density, but remains lower than the chloro-analog.

Experimental Protocol: The Self-Validating RI System

Objective: To establish a reproducible RI measurement that serves as a rapid purity gate. Principle: Refractive index is temperature-dependent. A single point measurement is insufficient for high-value intermediates; a temperature-gradient approach validates the material's identity.

Equipment & Reagents

• Refractometer: Digital Abbé refractometer (Accuracy

  ) with Peltier temperature control.

• Calibration Standard: HPLC-grade Water (

  ) or Certified Brix Standard.

• Solvent: Acetone (for prism cleaning).

Step-by-Step Methodology

• System Equilibration:

  • Set the prism temperature to 20.0°C .

  • Allow the system to stabilize for 15 minutes.

  • Validation: Verify calibration with water. Reading must be

    .

• Sample Loading:

  • Using a glass Pasteur pipette, apply 0.3 mL of Ethyl 2-methoxy-3-oxobutanoate to the prism.

  • Critical: Avoid air bubbles. The methoxy-ester is viscous; allow 30 seconds for thermal equilibration before reading.

• The "Dual-Temp" Validation (The Self-Validating Step):

  • Read 1: Record

    at 20.0°C .

  • Ramp: Increase temperature to 25.0°C . Wait 3 minutes.

  • Read 2: Record

    at 25.0°C .

  • Calculation: Calculate

    .

    • Typical organic liquids exhibit

      .

    • If the change is significantly lower (e.g.,

      ), suspect inorganic contamination or moisture (water has a lower coefficient).

• Cleaning:

  • Immediately wipe with acetone.

    -keto esters can polymerize or hydrolyze on the prism if left for extended periods.

Data Interpretation & Decision Logic

Deviations in refractive index are rarely random; they indicate specific chemical issues. Use the following logic to interpret your data.

Impurity Vector Analysis

• RI > Spec (> 1.435): Likely contamination with Ethyl 2-chloro-3-oxobutanoate (RI ~1.441) or high-molecular-weight condensation byproducts.

• RI < Spec (< 1.420): Likely contamination with Ethyl Acetoacetate (RI ~1.419), Ethanol (solvent residue, RI ~1.36), or Water (RI ~1.33).

Workflow Visualization

The following diagram illustrates the decision process for accepting or rejecting a lot based on RI verification.

Figure 1: Decision logic for Refractive Index verification of Ethyl 2-methoxy-3-oxobutanoate, integrating failure mode analysis.

Synthesis & Impurity Origins[3]

Understanding the synthesis route validates why we look for specific RI deviations. The most common synthesis involves the methoxylation of alpha-halo esters or diazo-insertion.

Figure 2: Synthesis pathways highlighting how residual intermediates (Red) shift the Refractive Index away from the Target (Green).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14721685, Ethyl 2-methoxy-3-oxobutanoate. Retrieved from [Link]

• Oakwood Chemical. (2025). Safety Data Sheet: Ethyl 2-methyl-3-oxobutanoate (Analog Comparison). Retrieved from [Link]

• Stenutz, R. (2025). Ethyl 2-chloro-3-oxobutanoate Physical Properties. Retrieved from [Link]

Technical Guide: Ethyl 2-methoxy-3-oxobutanoate vs. Ethyl 4-methoxy-3-oxobutanoate

Executive Summary: The Regioisomer Divergence

In the synthesis of complex pharmaceutical intermediates, particularly heterocycles like pyrazoles and pyrimidines, the choice between Ethyl 2-methoxy-3-oxobutanoate (Isomer A) and Ethyl 4-methoxy-3-oxobutanoate (Isomer B) is not merely a matter of substitution pattern—it dictates the entire reactivity profile of the molecule.

While both are methoxy-substituted derivatives of ethyl acetoacetate, they function as distinct synthons:

• Ethyl 4-methoxy-3-oxobutanoate acts as a

  -functionalized scaffold , preserving the highly reactive methylene bridge at C2 for standard alkylation or Knoevenagel condensations. It is the primary precursor for 3-(methoxymethyl) substituted heterocycles.

• Ethyl 2-methoxy-3-oxobutanoate acts as an

  -functionalized scaffold . The methoxy group occupies the active methylene site, significantly altering enolization thermodynamics and blocking standard dianion chemistry. It is utilized to introduce heteroatom substituents directly onto the heterocyclic core (e.g., 4-methoxypyrazoles).

This guide provides a structural, spectroscopic, and functional comparison to assist in selecting the correct isomer for drug discovery applications.

Structural & Spectroscopic Differentiation[1]

The definitive method for distinguishing these isomers prior to reaction is

H NMR. The chemical environment of the protons flanking the ketone provides a unique fingerprint.

Comparative NMR Data Table

Feature	Ethyl 2-methoxy-3-oxobutanoate	Ethyl 4-methoxy-3-oxobutanoate
Structure
Key Signal (C2-H)	4.5 - 4.8 ppm (1H, s) Deshielded by adjacent OMe and 2x C=O	3.5 - 3.6 ppm (2H, s) Typical -keto ester methylene
Key Signal (C4-H)	2.2 - 2.3 ppm (3H, s) Terminal methyl ketone	4.0 - 4.2 ppm (2H, s) Methylene flanked by OMe and C=O
Enol Content	Low (Steric hindrance at C2)	High (Stabilized by H-bonding)

Structural Visualization (DOT Diagram)

Figure 1: Structural logic distinguishing the reactivity centers of the two regioisomers.

Reactivity Profile & Synthetic Utility

A. Acidity and Enolization[3][4][5]

• 4-Methoxy Isomer: Exhibits classical

  -keto ester behavior. The C2 protons are highly acidic ( ). Treatment with 2 equivalents of LDA generates a dianion, allowing alkylation at the -position (C4) or -position (C2).

• 2-Methoxy Isomer: The C2 proton is acidic (

  ), but the position is sterically crowded. The presence of the electron-donating methoxy group destabilizes the enolate slightly compared to the 4-methoxy isomer. Crucially, it cannot form a dianion at C2 , limiting its utility in chain-extension chemistry.

B. Heterocycle Synthesis (The "Hydrazine Test")

The most significant divergence occurs during condensation with binucleophiles like hydrazine. This reaction is the standard "diagnostic" for confirming the isomer identity through product analysis.

Reaction Pathway Diagram[1]

Figure 2: Divergent synthesis of pyrazolones. The position of the methoxy group in the final heterocycle is determined by the starting isomer.

Experimental Protocol: Diagnostic Cyclization

This protocol serves two purposes:

• Synthetic Production: To generate substituted pyrazolones.

• Quality Control: To validate the regio-purity of the starting material.

Materials

• Substrate: 10 mmol (Ethyl 2-methoxy-3-oxobutanoate OR Ethyl 4-methoxy-3-oxobutanoate).

• Reagent: Hydrazine hydrate (12 mmol, 1.2 eq).

• Solvent: Ethanol (Absolute, 20 mL).

• Catalyst: Glacial Acetic Acid (Catalytic drops, optional but recommended for 2-methoxy isomer).

Methodology

• Setup: Charge a 50 mL round-bottom flask with 20 mL of ethanol and 10 mmol of the

  -keto ester.

• Addition: Add hydrazine hydrate dropwise at room temperature. Note: Exotherm is expected.

• Reflux: Heat the mixture to reflux (

  ) for 3 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Observation: The 4-methoxy isomer typically reacts faster due to less steric hindrance at the ketone.

• Workup: Cool to

  .

  • If Solid Precipitates: Filter and wash with cold ethanol.

  • If Oil: Evaporate solvent under reduced pressure. Triturate with diethyl ether to induce crystallization.

• Analysis:

  • Product A (from 2-methoxy):

    H NMR will show a methyl singlet on the pyrazole ring ( ppm) and a methoxy singlet.

  • Product B (from 4-methoxy):

    H NMR will show a methylene singlet ( ppm, ) attached to the ring.

Stability & Handling

• Ethyl 4-methoxy-3-oxobutanoate: Relatively stable. Can be stored at

  . Prone to hydrolysis of the ester if exposed to moisture over long periods.

• Ethyl 2-methoxy-3-oxobutanoate: Higher Risk. The presence of the electron-donating group at the

  -position makes the ester bond more susceptible to hydrolysis and subsequent decarboxylation.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at

    for long-term stability.

  • Sign of Degradation: Appearance of methoxyacetone (volatile) and bubbling (

    evolution).

References

• PubChem. Ethyl 4-methoxy-3-oxobutanoate (Compound Summary). National Library of Medicine. Available at: [Link]

• PubChem. Ethyl 2-methoxy-3-oxobutanoate (Compound Summary). National Library of Medicine. Available at: [Link]

• Organic Syntheses.

  -Keto Esters from -Keto Esters. Org.[2] Synth. 2014 , 91, 248-259.[2] (Demonstrates reactivity of -position). Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. orgsyn.org [orgsyn.org]

A Senior Application Scientist's Guide to Interpreting the Certificate of Analysis for Ethyl 2-methoxy-3-oxobutanoate Batches

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the starting materials' quality is not merely a matter of compliance but a cornerstone of scientific integrity and project success. Ethyl 2-methoxy-3-oxobutanoate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. A thorough understanding of its Certificate of Analysis (COA) is paramount for any researcher or drug development professional. This guide provides an in-depth, comparative analysis of hypothetical COAs for different batches of Ethyl 2-methoxy-3-oxobutanoate, equipping you with the expertise to discern quality, anticipate challenges, and ensure the reliability of your research.

The Critical Role of COA Interpretation

A COA is more than a checklist of specifications; it is a detailed report card of a specific batch's chemical and physical properties. For a versatile intermediate like Ethyl 2-methoxy-3-oxobutanoate, variations between batches, even if within the supplier's set specifications, can have significant downstream consequences in a multi-step synthesis. Understanding the nuances of a COA allows scientists to:

• Predict Reactivity: Minor impurities can sometimes act as catalysts or inhibitors in subsequent reactions.

• Troubleshoot Synthetic Challenges: An unexpected impurity might be the root cause of a failed or low-yielding reaction.

• Ensure Reproducibility: Consistent quality of starting materials is fundamental to reproducible experimental results.

• Maintain Regulatory Compliance: A complete and well-understood COA is a critical component of the documentation required for regulatory submissions.

Deconstructing the COA: A Comparative Analysis of Three Hypothetical Batches

To illustrate the practical application of COA interpretation, let us consider three hypothetical batches of Ethyl 2-methoxy-3-oxobutanoate.

Table 1: Comparative Certificate of Analysis for Ethyl 2-methoxy-3-oxobutanoate

Parameter	Specification	Batch A Results	Batch B Results	Batch C Results
Appearance	Colorless to pale yellow liquid	Conforms	Conforms	Conforms
Identification by ¹H NMR	Conforms to structure	Conforms	Conforms	Conforms
Assay (by GC)	≥ 98.5%	99.8%	98.7%	99.2%
Water Content (Karl Fischer)	≤ 0.2%	0.05%	0.18%	0.10%
Residue on Ignition	≤ 0.1%	0.02%	0.08%	0.05%
Individual Impurity (by GC)	≤ 0.5%	0.1% (Impurity X)	0.4% (Impurity Y)	0.2% (Impurity X)
Total Impurities (by GC)	≤ 1.0%	0.2%	0.8%	0.5%

Interpreting the Variations:

• Batch A: The High-Purity Standard. With an assay of 99.8% and minimal impurities and water content, this batch represents a high-quality standard. It would be the preferred choice for sensitive applications, such as the synthesis of a final API where impurity profiling is critical.

• Batch B: Within Specification, but Caution Advised. While meeting all specifications, Batch B presents a higher level of a specific impurity (Impurity Y) and a greater water content. For a non-critical early-stage synthesis, this batch might be acceptable. However, the higher water content could be problematic in moisture-sensitive reactions. The nature of "Impurity Y" would require further investigation.

• Batch C: A Balanced Profile. This batch shows a good purity profile, with a known impurity at a low level. It represents a solid, reliable batch for general synthetic purposes.

The Science Behind the Specifications: Key Analytical Techniques

A deep understanding of the analytical methods cited in the COA is essential for a Senior Application Scientist. It allows for a critical evaluation of the data and informs the decision-making process.

Identification by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of a molecule. For Ethyl 2-methoxy-3-oxobutanoate, both ¹H and ¹³C NMR are crucial.

¹H NMR (Proton NMR): This technique provides information about the number of different types of protons and their neighboring protons.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the Ethyl 2-methoxy-3-oxobutanoate sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is typically a 400 MHz or 500 MHz spectrometer.

• Data Acquisition: Acquire the ¹H NMR spectrum. Key parameters include the number of scans, relaxation delay, and pulse width.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. The chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.

Expected ¹H NMR Spectral Data for Ethyl 2-methoxy-3-oxobutanoate:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~1.30	Triplet	3H	-OCH₂CH ₃
~2.25	Singlet	3H	-C(=O)CH ₃
~3.45	Singlet	3H	-OCH ₃
~4.20	Quartet	2H	-OCH ₂CH₃
~4.30	Singlet	1H	-CH (OCH₃)-

¹³C NMR (Carbon-13 NMR): This technique provides information about the different carbon environments in the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrument Setup: Utilize the same NMR spectrometer.

• Data Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans is typically required due to the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Expected ¹³C NMR Spectral Data for Ethyl 2-methoxy-3-oxobutanoate:

Chemical Shift (δ, ppm)	Assignment
~14	-OCH₂C H₃
~27	-C(=O)C H₃
~58	-OC H₃
~62	-OC H₂CH₃
~85	-C H(OCH₃)-
~168	-C (=O)O-
~202	-C (=O)CH₃

Visualizing the NMR Workflow:

Caption: Workflow for NMR analysis of Ethyl 2-methoxy-3-oxobutanoate.

Assay and Impurity Profiling by Gas Chromatography (GC)

Gas chromatography is a cornerstone technique for determining the purity of volatile compounds like Ethyl 2-methoxy-3-oxobutanoate. It separates components of a mixture based on their boiling points and interactions with the stationary phase of the column.

Experimental Protocol: Gas Chromatography (GC) with Flame Ionization Detection (FID)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • Injector: Split/splitless injector, typically at 250 °C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5ms).

  • Oven Program: A temperature gradient is used to ensure good separation of the main component from any impurities. A typical program might start at 50 °C and ramp up to 250 °C.

  • Detector: Flame Ionization Detector (FID) at 280 °C.

• Data Acquisition and Analysis: Inject the sample and record the chromatogram. The area of each peak is proportional to the concentration of the corresponding component. The assay is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Interpreting GC Data:

• Retention Time: The time it takes for a compound to travel through the column. Under identical conditions, the retention time is a characteristic property of a compound.

• Peak Area: Proportional to the amount of the compound.

• Impurities: Peaks other than the main product peak represent impurities. Their identification can be achieved by comparing their retention times to those of known standards or by using a mass spectrometer as the detector (GC-MS).

Potential Impurities in Ethyl 2-methoxy-3-oxobutanoate Synthesis:

The synthesis of Ethyl 2-methoxy-3-oxobutanoate can potentially lead to several impurities, depending on the synthetic route.[1] Common synthetic methods for beta-keto esters may result in side products.[2] For instance, incomplete reactions could leave starting materials, and side reactions could generate structurally related compounds.

Visualizing the GC Analysis Workflow:

Caption: Gas Chromatography analysis workflow.

Water Content by Karl Fischer Titration

Water can significantly impact many organic reactions, and its presence in a starting material needs to be accurately quantified. The Karl Fischer titration is the gold standard for this measurement.

Experimental Protocol: Karl Fischer Titration

• Instrument Setup: A coulometric or volumetric Karl Fischer titrator is used.

• Sample Introduction: A known amount of the Ethyl 2-methoxy-3-oxobutanoate sample is injected into the titration cell containing the Karl Fischer reagent.

• Titration: The reagent reacts with the water in the sample. The endpoint is detected electrochemically.

• Calculation: The instrument calculates the water content based on the amount of reagent consumed.

In-Depth Look at Potential Impurities

A critical aspect of COA interpretation is understanding the potential impurities and their origins.

• Impurity X (Hypothetical): Ethyl 2-hydroxy-3-oxobutanoate. This could arise from incomplete methoxylation of an intermediate. Its presence would be indicated by a distinct set of signals in the NMR spectrum (e.g., a broad -OH peak) and a different retention time in the GC analysis.

• Impurity Y (Hypothetical): Diethyl 2,3-dimethoxysuccinate. This could be a byproduct formed through a side reaction. Its structure would be significantly different, leading to a unique NMR and mass spectrum.

Conclusion: From Data to Decision

The ability to critically interpret a Certificate of Analysis is a hallmark of an experienced scientist. It transcends simply checking for compliance with specifications. By understanding the underlying analytical principles and the potential for batch-to-batch variability, researchers can make informed decisions about the suitability of a material for their specific application. This proactive approach to quality assessment is fundamental to the integrity and success of research and drug development endeavors.

References

• PubChem. Ethyl 2-methoxy-3-oxobutanoate. National Center for Biotechnology Information. [Link][3]

• Ningbo Inno Pharmchem Co., Ltd. Ethyl 2-Ethyl-3-Oxobutanoate: A Versatile Chemical Compound with Multiple Applications. [Link][1]

• Maslarska V, et al. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid. Pharmacia. 2022;69(2):337-343. [Link][4]

• Doc Brown's Chemistry. Mass spectrum of ethyl methanoate C3H6O2 HCOOCH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of ethyl formate image diagram. [Link][5]

• Procurement Guide: Sourcing High-Purity Ethyl 2-ethyl-3-oxobutanoate. [Link][6]

• Organic Syntheses. ethyl 3,3-diethoxypropanoate. [Link][7]

• ResearchGate. The GCMS fragmentation pattern of 2-methoxy-4-(prop-2-enyl) phenyl ethanoate. [Link][8]

• Semantic Scholar. Indonesian Journal of Multidisciplinary Research. [Link][9]

• Chemistry LibreTexts. 13.11: Characteristics of ¹³C NMR Spectroscopy. [Link]

• Key Applications of Ethyl 4-methoxy-3-oxobutanoate in Pharmaceutical Synthesis. [Link][10]

• ResearchGate. Synthesis, crystal and molecular structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate: Studies on antioxidant, antimicrobial activities and molecular docking. [Link][11]

• Doc Brown's Chemistry. Introductory note on the 13C NMR spectrum of ethyl methanoate. [Link][12]

• ResearchGate. Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. [Link][13]

• Oakwood Chemical. Ethyl 2-methyl-3-oxobutanoate. [Link][14]

• EPA. Ethyl 2-methoxy-3-oxobutanoate - Related Substances. [Link][15]

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